Technical Documentation Center

Thiomorpholine, 2-cyclopropyl-, 1,1-dioxide Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: Thiomorpholine, 2-cyclopropyl-, 1,1-dioxide
  • CAS: 1446485-97-7

Core Science & Biosynthesis

Foundational

Physicochemical Profiling and Medicinal Chemistry Applications of 2-Cyclopropylthiomorpholine 1,1-Dioxide

Target Audience: Medicinal Chemists, Pharmacokineticists, and Drug Development Professionals Executive Summary In modern fragment-based drug discovery (FBDD), the strategic shift from flat, sp2-hybridized aromatic rings...

Author: BenchChem Technical Support Team. Date: March 2026

By: Senior Application Scientist Target Audience: Medicinal Chemists, Pharmacokineticists, and Drug Development Professionals

Executive Summary

In modern fragment-based drug discovery (FBDD), the strategic shift from flat, sp2-hybridized aromatic rings to sp3-rich, three-dimensional scaffolds is paramount for improving target specificity and clinical success rates. Among these advanced structural motifs, 2-cyclopropylthiomorpholine 1,1-dioxide has emerged as a highly privileged building block. This technical whitepaper dissects its physicochemical properties, the mechanistic rationale behind its structural features, and provides self-validating experimental protocols for its integration into drug development pipelines.

Part 1: Physicochemical Properties & Structural Rationale

To effectively utilize a chemical building block, one must first understand its fundamental quantitative parameters. Table 1 summarizes the core physicochemical data for 2-cyclopropylthiomorpholine 1,1-dioxide.

Table 1: Key Physicochemical Parameters

ParameterValueImpact on Drug Design
CAS Number 1446485-97-7Identifies the specific regioisomer[1].
Molecular Formula C7H13NO2Ssp3-rich framework.
Molecular Weight 175.25 g/mol Low MW; ideal for Fragment-Based Drug Discovery (FBDD).
H-Bond Donors 1 (Secondary Amine)Provides a vector for covalent coupling or target binding.
H-Bond Acceptors 3 (Sulfone + Amine)Enhances aqueous solubility compared to carbocycles.
Topological Polar Surface Area ~54.5 ŲOptimal for membrane permeability and oral bioavailability.
Physical State Solid (HCl salt)High stability for long-term benchtop storage.
Mechanistic Causality: The "Why" Behind the Structure

The design of 2-cyclopropylthiomorpholine 1,1-dioxide is not arbitrary; it is a masterclass in mitigating heterocycle metabolism .

  • The 1,1-Dioxide (Sulfone) Moiety: Standard saturated heterocycles like piperidine often suffer from high basicity (pKa ~10–11), leading to hERG channel inhibition (cardiotoxicity) and phospholipidosis. The strongly electron-withdrawing sulfone group exerts an inductive pull across the ring, significantly lowering the pKa of the secondary amine. Furthermore, the thiomorpholine 1,1-dioxide ring serves as a potent bioisostere for amino acids and polar cyclic scaffolds, maintaining necessary dipole interactions without the liability of a formal negative charge .

  • The 2-Cyclopropyl Group: Cytochrome P450 (CYP450) enzymes predominantly clear cyclic amines via

    
    -carbon oxidation. The introduction of a cyclopropyl group at the 2-position acts as a steric shield, physically blocking the enzymatic active site from accessing the 
    
    
    
    -protons. Additionally, this bulky substituent locks the thiomorpholine ring into a rigid chair conformation, reducing the entropic penalty upon binding to a target protein .

MetabolicShielding A Standard Piperidine (High Basicity) B CYP450 alpha-Oxidation A->B Susceptible C Rapid in vivo Clearance B->C Degradation D 2-Cyclopropylthiomorpholine 1,1-dioxide E Steric Shielding (2-Cyclopropyl) D->E Structural Feature F Inductive Deactivation (1,1-Dioxide) D->F Structural Feature G Prolonged PK Half-Life E->G Blocks CYP450 F->G Lowers pKa

Caption: Diagram illustrating the metabolic shielding mechanism of 2-cyclopropylthiomorpholine 1,1-dioxide.

Part 2: Experimental Workflows & Self-Validating Protocols

As an application scientist, I emphasize that protocols must not be blind recipes. They must be designed with inherent causality and self-validation mechanisms to ensure data integrity at every step.

Protocol 1: High-Efficiency Amide Coupling (Overcoming Steric and Electronic Drag)

Objective: Covalently link the secondary amine of 2-cyclopropylthiomorpholine 1,1-dioxide to a target carboxylic acid. Causality: Due to the inductive deactivation by the sulfone and the steric hindrance of the adjacent cyclopropyl group, this amine is a poor nucleophile. Standard carbodiimide chemistry (e.g., EDC/HOBt) will yield poor conversions. We must use HATU to generate a highly reactive HOAt-ester intermediate, paired with a strong, non-nucleophilic base.

Step-by-Step Methodology:

  • Electrophile Activation: Dissolve the target carboxylic acid (1.0 eq) and HATU (1.2 eq) in anhydrous DMF (0.2 M). Stir for 10 minutes at 25°C to form the active ester.

  • Amine Free-Basing (Self-Validating Step): The building block is typically sourced as a stable hydrochloride salt. Suspend 2-cyclopropylthiomorpholine 1,1-dioxide HCl (1.1 eq) in DMF and add N,N-Diisopropylethylamine (DIPEA, 3.0 eq).

    • Validation: Spot 1 µL of the solution onto wet universal indicator paper. A pH > 9 confirms the complete neutralization of the HCl salt, ensuring the amine is fully nucleophilic.

  • Coupling: Transfer the free-based amine solution to the activated acid. Heat to 40°C and stir for 12 hours. The elevated temperature provides the kinetic energy required to overcome the steric bulk of the cyclopropyl group.

  • Quench & Extraction: Dilute with ethyl acetate and wash with saturated aqueous NaHCO

    
    .
    
    • Causality: The basic aqueous wash deprotonates and partitions the HOAt byproduct and residual DMF into the aqueous layer, preventing downstream purification issues.

  • LC-MS Verification (Self-Validating Step): Analyze the organic layer via LC-MS. The complete disappearance of the activated ester mass (M+HOAt) and the dominant presence of the product mass confirms successful coupling.

Protocol 2: Self-Validating Microsomal Stability Assessment (HLM/MLM)

Objective: Quantify the metabolic half-life (


) to prove the efficacy of the steric shielding against hepatic clearance.

Step-by-Step Methodology:

  • Matrix Preparation: Prepare a 1 µM solution of the synthesized compound in 0.1 M potassium phosphate buffer (pH 7.4) containing 0.5 mg/mL Human Liver Microsomes (HLM) or Mouse Liver Microsomes (MLM).

  • Control Implementation (Self-Validating Step): Set up parallel incubations with Verapamil (high-clearance positive control) and Warfarin (low-clearance negative control).

    • Validation: If Verapamil is not rapidly degraded (

      
       < 15 min), the microsomes are enzymatically dead, and the assay must be aborted. This prevents the reporting of false-positive metabolic stability.
      
  • Initiation: Pre-incubate the mixtures at 37°C for 5 minutes. Initiate CYP450 metabolism by adding NADPH to a final concentration of 1 mM.

  • Time-Course Sampling & Quenching: Extract 50 µL aliquots at 0, 15, 30, and 60 minutes. Immediately dispense each aliquot into 150 µL of ice-cold acetonitrile containing 100 ng/mL Tolbutamide (Internal Standard).

    • Causality: The cold organic solvent instantly denatures the microsomal proteins, halting the enzymatic reaction at the exact time point.

  • Analysis: Centrifuge at 4000 rpm for 10 minutes to pellet the precipitated proteins. Analyze the supernatant via LC-MS/MS, normalizing the analyte peak area to the Tolbutamide internal standard to correct for any injection volume variances.

FBDDWorkflow Step1 Step1 Step2 Step 2: HATU Coupling Overcoming steric/electronic drag Step1->Step2 Step3 Step 3: LC-MS Purification Validating product mass Step2->Step3 Step4 Step 4: in vitro Assays HLM/MLM stability & binding Step3->Step4

Caption: Step-by-step synthetic and validation workflow for fragment-based drug discovery applications.

Conclusion

The strategic deployment of 2-cyclopropylthiomorpholine 1,1-dioxide exemplifies the precision required in modern medicinal chemistry. By understanding the causality behind its structural features—namely, the inductive deactivation by the sulfone and the steric shielding by the cyclopropyl group—researchers can effectively utilize this scaffold to bypass the metabolic liabilities inherent to traditional cyclic amines. When paired with self-validating synthetic and analytical protocols, this building block serves as a powerful tool for generating robust, clinic-ready drug candidates.

References
  • Mitigating Heterocycle Metabolism in Drug Discovery Journal of Medicinal Chemistry (ACS) URL:[Link][2]

  • Sub-stoichiometric Modulation of Viral Targets—Potent Antiviral Agents That Exploit Target Vulnerability PubMed Central (PMC) URL:[Link][3]

Sources

Exploratory

Therapeutic Potential of 2-Cyclopropyl Thiomorpholine 1,1-Dioxide Scaffolds

The following technical guide details the therapeutic potential, synthesis, and medicinal chemistry of the 2-cyclopropyl thiomorpholine 1,1-dioxide scaffold. Technical Whitepaper for Drug Discovery Professionals Executiv...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide details the therapeutic potential, synthesis, and medicinal chemistry of the 2-cyclopropyl thiomorpholine 1,1-dioxide scaffold.

Technical Whitepaper for Drug Discovery Professionals

Executive Summary

In the landscape of modern medicinal chemistry, the 2-cyclopropyl thiomorpholine 1,1-dioxide scaffold represents a high-value "privileged structure" designed to address specific liabilities in lead optimization. It functions as a superior bioisostere to morpholine and piperazine, offering a unique combination of metabolic stability , reduced lipophilicity , and conformational rigidity .

This guide analyzes the scaffold’s utility in improving pharmacokinetic (PK) profiles, specifically for central nervous system (CNS) and anti-infective targets, and provides validated synthetic protocols for its integration into drug candidates.

Structural & Physicochemical Analysis[1]

The scaffold comprises two distinct pharmacophoric elements fused into a single saturated heterocycle: the thiomorpholine 1,1-dioxide (cyclic sulfone) core and the 2-cyclopropyl substituent.[1]

The Cyclic Sulfone Advantage

Unlike morpholine (which contains an ether oxygen) or piperazine (basic nitrogen), the thiomorpholine 1,1-dioxide core is non-basic and highly polar.

  • H-Bonding: The sulfone oxygens act as strong hydrogen bond acceptors (HBA) without the liability of a basic center, reducing hERG channel affinity often associated with basic amines.

  • Metabolic Hardening: The sulfur atom is already fully oxidized (

    
    ), rendering it inert to Phase I oxidative metabolism (S-oxidation) that plagues sulfide-containing drugs.[1]
    
The Cyclopropyl Vector

The introduction of a cyclopropyl group at the C2 position introduces chirality and steric bulk that serves three critical functions:

  • Metabolic Blocking: It sterically hinders the alpha-carbon, a common site for CYP450-mediated oxidative dealkylation.[1]

  • Sigma-Hole Interactions: The strained cyclopropyl ring has unique electronic properties (high p-character in C-C bonds) that can engage in specific hydrophobic interactions.

  • Shape Diversity: It forces the ring into a specific chair/boat conformation, projecting substituents into defined vectors that planar aromatic rings cannot access.

Physicochemical Comparison Table
PropertyMorpholineThiomorpholineThiomorpholine 1,1-Dioxide2-Cyclopropyl T-1,1-Dioxide
LogP (Lipophilicity) LowHighLow (Polar) Moderate (Balanced)
Aq.[1] Solubility HighLowHigh High
Metabolic Liability N-dealkylationS-oxidationLow (Inert Core) Very Low (Steric Block)
H-Bond Acceptors 1 (Ether)02 (Sulfone) 2 (Sulfone)
Basicity (pKa) ~8.3~9.0< 6.0 (Non-basic) < 6.0 (Non-basic)

Therapeutic Applications & Case Studies

Case Study: Anti-Trypanosomal Agents (Chagas Disease)

Research into inhibitors of Trypanosoma cruzi has highlighted the efficacy of this scaffold. In a hit-to-lead campaign optimizing indole-2-carboxamides:

  • Challenge: The initial morpholine-substituted lead suffered from rapid microsomal clearance.[1]

  • Solution: Replacement of the morpholine ring with thiomorpholine 1,1-dioxide maintained potency while significantly improving metabolic stability.

  • Optimization: Further substitution with a cyclopropyl group enhanced potency (pEC50 > 6.5) by filling a hydrophobic sub-pocket in the target protein, demonstrating the scaffold's ability to drive potency and stability simultaneously.

CNS Targets: mGluR2 Modulators

In the development of negative allosteric modulators (NAMs) for the metabotropic glutamate receptor 2 (mGluR2), the 2-cyclopropyl thiomorpholine 1,1-dioxide moiety has been utilized to modulate brain penetrability.[1] The reduced basicity of the sulfone prevents lysosomal trapping, while the cyclopropyl group increases lipophilicity just enough to cross the blood-brain barrier (BBB) without compromising solubility.

Synthetic Protocols

The synthesis of 2-cyclopropyl thiomorpholine 1,1-dioxide (Compound 4 ) is best achieved via a convergent route starting from cyclopropyl-substituted amino alcohols or aziridines.[1]

Retrosynthetic Analysis (DOT Diagram)

Synthesis Target 2-Cyclopropyl Thiomorpholine 1,1-Dioxide (4) Sulfide 2-Cyclopropyl Thiomorpholine (3) Sulfide->Target Oxidation (Oxone/KMnO4) OpenChain N-(2-mercaptoethyl) -2-amino-1-cyclopropylethanol OpenChain->Sulfide Cyclization (Mitsunobu/Acid) Precursors 2-Cyclopropyl Aziridine + 2-Mercaptoethanol Precursors->OpenChain Ring Opening

Figure 1: Retrosynthetic strategy for the generation of the target scaffold.

Detailed Experimental Protocol

Step 1: Synthesis of 2-Cyclopropylthiomorpholine (Core Formation)

  • Reagents: 2-cyclopropylaziridine (1.0 eq), 2-mercaptoethanol (1.1 eq), Chloroform/Methanol.[1]

  • Procedure:

    • Dissolve 2-cyclopropylaziridine in CHCl3/MeOH (1:1).

    • Add 2-mercaptoethanol dropwise at 0°C.

    • Stir at room temperature for 12 hours (Ring opening yields the amino-sulfide-alcohol).

    • Cyclization: Treat the intermediate with Triphenylphosphine (

      
      ) and Diisopropyl azodicarboxylate (DIAD) in THF (Mitsunobu conditions) to effect ring closure.
      
    • Purification: Flash column chromatography (Hexane/EtOAc) to yield 2-cyclopropylthiomorpholine .

Step 2: Oxidation to 1,1-Dioxide

  • Reagents: 2-cyclopropylthiomorpholine, Oxone® (Potassium peroxymonosulfate), Methanol/Water.[1]

  • Procedure:

    • Dissolve 2-cyclopropylthiomorpholine (10 mmol) in MeOH:H2O (1:1, 50 mL).

    • Cool to 0°C.

    • Add Oxone® (2.5 eq) portion-wise over 30 minutes.

    • Stir at room temperature for 4–6 hours. Monitor by TLC (product is significantly more polar).

    • Workup: Filter off salts. Concentrate the filtrate. Extract with Dichloromethane (DCM).

    • Purification: Recrystallize from Ethanol/Water or purify via silica gel chromatography (DCM/MeOH) to yield 2-cyclopropyl thiomorpholine 1,1-dioxide as a white crystalline solid.

Mechanistic & SAR Logic

The following diagram illustrates the Structure-Activity Relationship (SAR) logic driving the selection of this scaffold in lead optimization.

SAR_Logic Core Thiomorpholine 1,1-Dioxide Sulfone Sulfone (SO2) Core->Sulfone Cyclopropyl 2-Cyclopropyl Core->Cyclopropyl Solubility Increased Aq. Solubility Sulfone->Solubility H-Bond Acceptor Stability Metabolic Stability Sulfone->Stability No S-Oxidation hERG Reduced hERG Liability Sulfone->hERG Reduced Basicity Cyclopropyl->Stability Steric Block Potency Hydrophobic Pocket Fill Cyclopropyl->Potency Shape Vector

Figure 2: SAR decision tree highlighting the functional benefits of the scaffold components.[1]

References

  • Discovery and Early Optimization of 1H-Indole-2-carboxamides with Anti-Trypanosoma cruzi Activity. Source: Journal of Medicinal Chemistry (ACS Publications). Context: Use of thiomorpholine 1,1-dioxide to replace morpholine for improved potency and clearance. URL:[Link][1]

  • The Cyclopropyl Group in Medicinal Chemistry. Source: Scientific Update / PubMed. Context: Review of the cyclopropyl group's role in metabolic blocking and potency enhancement. URL:[Link]

  • Quinoline carboxamide derivatives as mGluR2-negative allosteric modulators. Source: Google Patents (US9278960B2). Context: Patent detailing the synthesis and use of 2-cyclopropylthiomorpholine derivatives in CNS drug discovery.[1] URL:

Sources

Foundational

Advanced Scaffolding: The Strategic Utility of 2-Cyclopropylthiomorpholine 1,1-Dioxide in Lead Optimization

Executive Summary In the high-stakes arena of lead optimization, medicinal chemists frequently encounter the "solubility-metabolism" paradox: modifications that improve metabolic stability often degrade physicochemical p...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the high-stakes arena of lead optimization, medicinal chemists frequently encounter the "solubility-metabolism" paradox: modifications that improve metabolic stability often degrade physicochemical properties, and vice versa. Thiomorpholine 1,1-dioxide , particularly its 2-cyclopropyl derivative, has emerged as a high-value scaffold that resolves this conflict.

This guide details the technical utility of 2-cyclopropylthiomorpholine 1,1-dioxide (an advanced bioisostere of morpholine and piperazine). Unlike standard morpholines, the sulfone moiety (


) acts as a strong hydrogen bond acceptor (HBA) without donating capability, significantly increasing polarity and reducing lipophilicity (

). The strategic addition of the 2-cyclopropyl group serves a dual purpose: it sterically blocks the metabolically vulnerable

-carbon position (a common site for CYP450-mediated oxidation) and introduces conformational constraints that can enhance receptor binding affinity.

Part 1: Physicochemical & ADME Profile

The transition from a morpholine to a thiomorpholine 1,1-dioxide core fundamentally alters the electronic and steric landscape of the molecule. The table below contrasts the core scaffold with its progenitors.

Comparative Physicochemical Metrics[1]
PropertyMorpholineThiomorpholineThiomorpholine 1,1-Dioxide2-Cyclopropyl-Thiomorpholine 1,1-Dioxide
Electronic Character Ether (HBA)Thioether (Weak HBA)Sulfone (Strong HBA)Sulfone + Steric Bulk
tPSA (

)
~12~0 (Sulfur contribution low)~43~43
LogP (approx) -0.860.6-1.3 (More Polar)~ -0.5 (Modulated by cPr)
H-Bond Acceptors 1022
Metabolic Liability

-C Oxidation
S-OxidationMetabolically Inert Core

-C Blocked (High Stability)
pKa (Conj. Acid) 8.39.0~5.2 (Less Basic)~5.0 - 5.5

Key Insight: The drop in basicity (pKa ~5.2) upon oxidizing the sulfur is critical. It reduces the risk of hERG channel inhibition—a common liability for basic amines—while maintaining sufficient polarity to improve solubility in aqueous media.

Part 2: Synthetic Architecture

Constructing the 2-cyclopropylthiomorpholine 1,1-dioxide core requires a high-fidelity approach to ensure regioselectivity. While simple thiomorpholine 1,1-dioxide can be made by oxidizing thiomorpholine, the 2-cyclopropyl substituent dictates a de novo ring construction to avoid complex chiral separations later.

The "Lactam Reduction" Route (Recommended)

This protocol is the industry standard for generating 2-substituted thiomorpholines with high enantiomeric purity potential (if starting from chiral amino acids).

Reaction Logic
  • Alkylation: Cysteamine attacks the

    
    -halo ester (derived from cyclopropylacetic acid).
    
  • Cyclization: Intramolecular amide bond formation yields the thiomorpholin-3-one (lactam).

  • Reduction: The robust amide is reduced to the amine.

  • Oxidation: The sulfide is oxidized to the sulfone.

Experimental Protocol: Step-by-Step

Objective: Synthesis of 2-cyclopropylthiomorpholine 1,1-dioxide hydrochloride.

Step 1: Alkylation & Cyclization

  • Reagents: Dissolve Cysteamine hydrochloride (1.0 equiv) and Methyl 2-bromo-2-cyclopropylacetate (1.0 equiv) in MeOH.

  • Base Addition: Add Triethylamine (2.2 equiv) dropwise at 0°C.

  • Conditions: Stir at room temperature for 16 hours. The intermediate linear amine will spontaneously cyclize or can be driven to cyclize by refluxing in toluene with a catalytic amount of acetic acid if needed.

  • Isolation: Concentrate, partition between EtOAc/Water. Wash organic layer with brine, dry (

    
    ), and concentrate to yield 2-cyclopropylthiomorpholin-3-one .
    

Step 2: Lactam Reduction

  • Setup: Suspend LiAlH4 (2.5 equiv) in anhydrous THF under

    
     at 0°C.
    
  • Addition: Add the lactam (from Step 1) dissolved in THF dropwise.

  • Reaction: Reflux for 4–6 hours. Monitor by LC-MS (lactam carbonyl disappearance).

  • Quench: Fieser workup (

    
     mL 
    
    
    
    ,
    
    
    mL 15% NaOH,
    
    
    mL
    
    
    ). Filter the granular precipitate.
  • Yield: Concentrate filtrate to obtain 2-cyclopropylthiomorpholine (oil).

Step 3: Oxidation to Sulfone

  • Protection (Optional but Recommended): If the amine is sensitive, protect with

    
     before oxidation. However, for the HCl salt, direct oxidation is possible in acidic media.
    
  • Oxidation: Dissolve the amine in DCM/TFA (1:1) or use the Boc-protected amine in DCM. Add m-CPBA (2.2 equiv) at 0°C.

  • Workup: Quench with saturated

    
     (to remove excess peroxide) and 
    
    
    
    .
  • Deprotection (if Boc used): Treat with 4M HCl in dioxane.

  • Final Product: Isolate 2-cyclopropylthiomorpholine 1,1-dioxide HCl as a white solid.

Part 3: Visualization of Synthetic Workflow

SynthesisPath Start Methyl 2-bromo- 2-cyclopropylacetate Inter1 Linear Thioether Intermediate Start->Inter1 Et3N, MeOH Alkylation Reagent Cysteamine HCl Reagent->Inter1 Lactam 2-Cyclopropyl- thiomorpholin-3-one Inter1->Lactam Cyclization (Reflux) Amine 2-Cyclopropyl- thiomorpholine Lactam->Amine LiAlH4 Reduction (Amide -> Amine) Product 2-Cyclopropyl- thiomorpholine 1,1-Dioxide Amine->Product m-CPBA Oxidation (S -> SO2)

Caption: Figure 1. The "Lactam Reduction" pathway ensures regioselective installation of the cyclopropyl group at the 2-position prior to ring closure.

Part 4: Medicinal Chemistry Logic & Case Studies

Why This Scaffold?
  • Metabolic Blocking: The

    
    -carbon next to the nitrogen in cyclic amines (morpholine, piperazine) is a "soft spot" for CYP450 oxidative dealkylation.
    
    • Mechanism:[1][2][3][4][5] CYP enzymes abstract a hydrogen from the

      
      -carbon.
      
    • Solution: The cyclopropyl group lacks easily abstractable protons (high C-H bond dissociation energy) and provides steric bulk that hinders the approach of the heme-iron center.

  • Bioisosteric Replacement:

    • Replacing a Morpholine with Thiomorpholine 1,1-dioxide increases the Topological Polar Surface Area (tPSA) by ~30

      
      , lowering 
      
      
      
      and reducing CNS penetration side effects while maintaining the vector orientation of the nitrogen lone pair.
Case Study: Trypanosoma cruzi Inhibitors

In the development of inhibitors for Trypanosoma cruzi (Chagas disease), researchers explored modifications of an indole-2-carboxamide scaffold.

  • The Problem: The initial morpholine-containing lead suffered from rapid microsomal clearance.

  • The Fix: Replacing the morpholine with thiomorpholine 1,1-dioxide (Compound 56 in literature) resulted in a compound with a

    
     of 6.5.
    
  • The Cyclopropyl Role: While the study highlighted the sulfone's potency, the addition of a cyclopropyl group (in parallel series) was explicitly noted to improve metabolic stability profiles by blocking oxidative sites.

Strategic Decision Tree

SARLogic Start Lead Compound (Morpholine/Piperazine Core) Issue1 Problem: High Metabolic Clearance? Start->Issue1 Issue2 Problem: hERG Liability (Basic Amine)? Start->Issue2 Decision1 Is the clearance at the alpha-carbon? Issue1->Decision1 Solution1 Switch to Thiomorpholine 1,1-dioxide Issue2->Solution1 Yes (Lowers pKa) Decision1->Solution1 No (General clearance) Solution2 Add 2-Cyclopropyl group (Steric Block) Decision1->Solution2 Yes (Alpha-oxidation) Solution1->Solution2 Combine for Maximum Stability

Caption: Figure 2. SAR Decision Tree illustrating when to deploy the 2-cyclopropylthiomorpholine 1,1-dioxide scaffold during lead optimization.

References

  • BenchChem. Applications in medicinal chemistry for cyclopropyl-containing compounds. Retrieved from

  • Journal of Medicinal Chemistry. Discovery and Early Optimization of 1H-Indole-2-carboxamides with Anti-Trypanosoma cruzi Activity. Retrieved from

  • Organic Process Research & Development. Synthesis of Thiomorpholine via a Telescoped Photochemical Thiol–Ene/Cyclization Sequence in Continuous Flow. Retrieved from

  • Scientific Update. The Cyclopropyl Group in Medicinal Chemistry. Retrieved from

  • PubChem. Thiomorpholine 1,1-dioxide Compound Summary. Retrieved from

Sources

Exploratory

Strategic Integration of Thiomorpholine 1,1-Dioxide in Modern Drug Discovery: A Technical Whitepaper

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Type: Technical Guide & Literature Review Executive Summary In contemporary medicinal chemistry, the optimization of pharmacoki...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Type: Technical Guide & Literature Review

Executive Summary

In contemporary medicinal chemistry, the optimization of pharmacokinetic (PK) and pharmacodynamic (PD) profiles often hinges on the precise modulation of physicochemical properties. Basic amines, such as piperazine, piperidine, and morpholine, are ubiquitous in drug scaffolds but frequently introduce liabilities, including poor oral bioavailability, rapid metabolic clearance, and off-target toxicity (e.g., hERG channel blockade).

As a Senior Application Scientist, I have observed a paradigm shift toward the use of thiomorpholine 1,1-dioxide as a privileged bioisostere. By replacing a basic amine with this oxidized sulfur heterocycle, drug discovery teams can strategically lower the basicity (pKa) of the nitrogen atom while introducing new vectors for hydrogen bonding. This whitepaper synthesizes the mechanistic rationale, physicochemical impact, and synthetic methodologies associated with thiomorpholine 1,1-dioxide, providing actionable protocols for its integration into lead optimization campaigns.

Physicochemical Profiling & The Causality of Bioisosterism

The utility of thiomorpholine 1,1-dioxide stems directly from the strong electron-withdrawing nature of the sulfone (


) group. Through a robust inductive effect (

), the sulfone pulls electron density away from the secondary amine via the

-bond framework.
Causality of Property Shifts
  • pKa Modulation: This inductive withdrawal drastically reduces the availability of the nitrogen's lone pair. Consequently, the pKa drops from ~8.5 (in morpholine) to ~5.4[1][2]. At a physiological pH of 7.4, thiomorpholine 1,1-dioxide remains predominantly unprotonated. This prevents the molecule from becoming trapped in acidic compartments (lysosomotropism) and mitigates binding to the hERG potassium channel, which typically requires a protonated basic amine for high-affinity interaction.

  • Hydrogen Bonding: The two oxygen atoms on the sulfone moiety act as potent hydrogen-bond acceptors, enabling novel interactions with target protein backbones or structured water molecules[2].

  • Aqueous Solubility & logD Tuning: The highly polar nature of the sulfone group counterbalances the lipophilicity of the carbon skeleton, often resulting in an improved distribution coefficient (logD) and enhanced aqueous solubility when formulated as a hydrochloride salt[2].

Quantitative Data Summary

The following table summarizes the quantitative physicochemical shifts observed when transitioning from standard heterocycles to thiomorpholine 1,1-dioxide.

PropertyMorpholinePiperazineThiomorpholine 1,1-DioxideMechanistic Causality
pKa (Conjugate Acid) ~8.3 - 8.5~9.8~5.4 Strong

inductive effect from the sulfone group reduces nitrogen basicity[1].
Ionization State at pH 7.4 >90% Cationic>99% Cationic>99% Neutral Lower pKa prevents protonation, enhancing passive membrane permeability.
H-Bond Acceptors 2 (N, O)2 (N, N)3 (N, O, O) Sulfone oxygens provide dense, directional H-bond acceptor vectors[2].
Typical hERG Liability Moderate to HighHighLow Lack of a positive charge at physiological pH abolishes key hERG pharmacophore interactions.

Mechanistic Role in Target Binding & Workflow

When executing a scaffold-hopping strategy, the integration of thiomorpholine 1,1-dioxide must be deliberate. The workflow below illustrates the decision-making process for identifying liabilities and deploying this bioisostere.

BioisostereWorkflow A Lead Compound (Basic Amine: Morpholine/Piperazine) B Identify Liability (High pKa, Poor PK, hERG toxicity) A->B PK/Tox Profiling C Bioisosteric Replacement Insert Thiomorpholine 1,1-Dioxide B->C Scaffold Hopping D Physicochemical Shift pKa ~5.4, Improved logD C->D E Structural Rigidity & H-Bond Acceptor (SO2) C->E F Optimized Lead (Enhanced Oral Exposure & Safety) D->F E->F

Figure 1: Strategic workflow for deploying thiomorpholine 1,1-dioxide in lead optimization.

Field-Proven Case Studies in Drug Discovery

The theoretical benefits of this moiety are heavily supported by recent clinical and preclinical literature:

  • Antiviral Agents (Exposure Optimization): In a study by Vertex Pharmaceuticals targeting viral infections, researchers replaced a highly basic morpholine (pKa = 8.5) with thiomorpholine 1,1-dioxide (pKa = 5.4). This molecular edit maintained the required antiviral efficacy while significantly improving the oral exposure (AUC) in rat models, proving that mitigating overt positive charge enhances systemic circulation[1].

  • Antiparasitic Agents (Chagas Disease): The Drugs for Neglected Diseases initiative (DNDi) optimized a series of

    
    -indole-2-carboxamides against Trypanosoma cruzi. Replacing a standard morpholine ring with thiomorpholine 1,1-dioxide yielded one of the most potent compounds in the series, achieving a pEC50 of 6.5[3].
    
  • Antibacterial DNA Gyrase Inhibitors: In the optimization of benzothiazole-based inhibitors against A. baumannii and P. aeruginosa, researchers utilized thiomorpholine 1,1-dioxide to fine-tune lipophilicity and improve the plasma free fraction, demonstrating its utility in overcoming Gram-negative bacterial efflux systems[4].

  • GPCR Probes (CB2 Receptor): To capture the active conformation of the Cannabinoid CB2 receptor, researchers modified the photoaffinity probe LEI-121. Substituting the thiomorpholine 1,1-dioxide moiety with other rings shifted the compound's functionality from an inverse agonist to a partial agonist, highlighting the structural necessity of the sulfone group for specific receptor state stabilization[5].

Synthetic Methodologies & Experimental Protocols

To effectively utilize this building block, robust synthetic routes are required. The reduced nucleophilicity of the amine (due to the sulfone) necessitates specific reaction conditions.

SyntheticWorkflow Start tert-Butyl thiomorpholine- 4-carboxylate 1,1-dioxide Deprotection Acidic Deprotection (HCl in MeOH/THF) Start->Deprotection Step 1 Intermediate Thiomorpholine 1,1-Dioxide Hydrochloride Salt Deprotection->Intermediate Step 2 Coupling Alkylation / SNAr (K2CO3, MeCN/DMF, 60°C) Intermediate->Coupling Step 3 Product Target N-Alkylated/Arylated Derivative Coupling->Product Step 4

Figure 2: Standard synthetic workflow for generating and coupling thiomorpholine 1,1-dioxide.

Protocol 1: Synthesis of Thiomorpholine 1,1-Dioxide Hydrochloride (Self-Validating System)

Causality: The Boc-protecting group is cleaved using strong acid. The generation of gaseous isobutylene and carbon dioxide provides an entropic driving force, pushing the reaction to completion. The hydrochloride salt is isolated because the free base is highly polar and harder to handle.

Step-by-Step Methodology:

  • Preparation: Dissolve tert-butyl 1,1-dioxothiomorpholine-4-carboxylate (2.03 g, 8.63 mmol) in a solvent mixture of 10% hydrochloric acid-methanol (20 mL) and tetrahydrofuran (20 mL)[6].

  • Reaction: Slowly add concentrated hydrochloric acid (4.0 mL) dropwise to the system under continuous magnetic stirring at room temperature.

  • Incubation: Stir the reaction mixture at room temperature for exactly 3 hours to ensure complete deprotection.

  • Isolation: Concentrate the mixture under reduced pressure to remove all volatile solvents. Suspend the resulting crude crystals in cold methanol, filter through a sintered glass funnel, and wash with additional cold methanol.

  • Drying & Validation: Dry under high vacuum. Validation: Analyze via

    
    H-NMR (DMSO-
    
    
    
    ). The protocol is validated if the tert-butyl singlet (~1.4 ppm) is entirely absent and a broad signal integrating to 2H appears at ~9.83 ppm, confirming the formation of the amine hydrochloride salt[6].
Protocol 2: Alkylation via Nucleophilic Substitution ( / )

Causality: Because the pKa is ~5.4, the amine is a weak nucleophile. To overcome the higher activation energy barrier, the reaction requires elevated temperatures (60 °C). Potassium carbonate (


) is selected as the base because it is strong enough to scavenge the generated acid (HCl/HBr) but mild enough to prevent competing elimination (E2) reactions on the electrophile.

Step-by-Step Methodology:

  • Preparation: In an oven-dried flask, dissolve the electrophile (e.g., 4′-(bromomethyl)acetophenone, 1.16 g, 5.44 mmol) and thiomorpholine 1,1-dioxide hydrochloride (735 mg, 5.44 mmol) in anhydrous acetonitrile (35 mL) with a catalytic amount of DMF (0.5 mL) to aid solubility[4].

  • Base Addition: Add finely powdered anhydrous

    
     (1.51 g, 10.9 mmol, 2.0 eq).
    
  • Reaction: Attach a reflux condenser and heat the mixture to 60 °C overnight under an inert nitrogen atmosphere.

  • Workup: Cool to room temperature and remove volatiles under reduced pressure. Resuspend the residue in Ethyl Acetate (EtOAc) and wash twice with distilled water to remove inorganic salts.

  • Purification & Validation: Dry the organic layer over anhydrous

    
    , filter, and concentrate. Validation: Confirm product mass via LC-MS. The reaction is successful if the starting material mass is consumed and the target mass 
    
    
    
    is dominant.

Conclusion

Thiomorpholine 1,1-dioxide is far more than a simple structural novelty; it is a highly functional, rational design element in medicinal chemistry. By leveraging its unique electron-withdrawing sulfone group, drug discovery scientists can precisely tune the pKa, mitigate hERG toxicity, and enhance the oral bioavailability of lead compounds. When integrated using the robust synthetic protocols outlined above, this bioisostere serves as a critical tool for rescuing stalled optimization campaigns and advancing safer, more efficacious therapeutics to the clinic.

References

  • Source: National Institutes of Health (PMC)
  • Preparation of Novel Bridged Bicyclic Thiomorpholines as Potentially Useful Building Blocks in Medicinal Chemistry Source: Thieme Connect URL
  • Source: Journal of Medicinal Chemistry (ACS Publications)
  • Source: Journal of Medicinal Chemistry (ACS Publications)
  • Source: D-NB.
  • THIOMORPHOLINE 1,1-DIOXIDE HYDROCHLORIDE | 59801-62-6 Source: ChemicalBook URL
  • Thiomorpholine 1,1-dioxide hydrochloride | 59801-62-6 Source: BenchChem URL

Sources

Foundational

Chemical Stability Profile of 2-Cyclopropyl Thiomorpholine 1,1-Dioxide: A Technical Whitepaper

Executive Summary 2-Cyclopropyl thiomorpholine 1,1-dioxide (CAS 1446485-97-7) is an advanced heterocyclic building block increasingly utilized in modern drug discovery. By combining the high aqueous solubility and hydrog...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

2-Cyclopropyl thiomorpholine 1,1-dioxide (CAS 1446485-97-7) is an advanced heterocyclic building block increasingly utilized in modern drug discovery. By combining the high aqueous solubility and hydrogen-bonding capacity of the thiomorpholine dioxide core with the precise steric shielding of a cyclopropyl group, this moiety offers an exceptional chemical and metabolic stability profile. This whitepaper details the structural rationale, physicochemical properties, and self-validating experimental protocols required to accurately profile its stability for pharmaceutical applications.

Chemical Architecture & Mechanistic Rationale

The unsubstituted thiomorpholine 1,1-dioxide ring is a privileged scaffold in medicinal chemistry, featured prominently in clinical candidates such as the HIV-1 maturation inhibitor BMS-955176 (ACS Med Chem Lett[1]). The sulfone group (


) serves a dual purpose: it acts as a strong hydrogen bond acceptor to improve aqueous solubility (Benchchem[2]), and its strong electron-withdrawing nature inductively lowers the 

of the adjacent basic amine, mitigating unwanted lysosomal trapping. Furthermore, the sulfone represents sulfur in its highest oxidation state, rendering the ring highly resistant to further chemical oxidation.

However, the alpha-carbons adjacent to the amine in saturated heterocycles remain vulnerable to Cytochrome P450 (CYP450)-mediated oxidation, leading to ring-opening and rapid clearance. The strategic installation of a C2-cyclopropyl group addresses this vulnerability. The cyclopropyl ring acts as a dense steric shield, physically blocking the approach of the CYP450 active site heme to the alpha-carbon without adding excessive lipophilicity. This modification significantly prolongs the intrinsic half-life (


) of the molecule in vivo (J Med Chem[3]).

StericMechanism cluster_Core Thiomorpholine 1,1-Dioxide Core CYP CYP450 Enzyme (Active Site) AlphaCarbon Alpha-Carbon (Vulnerable Node) CYP->AlphaCarbon Attempted Oxidation Outcome Metabolic Resistance (Prolonged Half-life) AlphaCarbon->Outcome Blocked Clearance Sulfone Sulfone Group (SO2) Electron Withdrawing Sulfone->AlphaCarbon Inductive Deactivation Cyclopropyl C2-Cyclopropyl Group Steric Shield Cyclopropyl->AlphaCarbon Steric Hindrance

Diagram 1: Mechanistic pathway showing how steric and inductive effects block CYP450 metabolism.

Physicochemical & Stability Profiling

The addition of the cyclopropyl group maintains the favorable physicochemical properties of the core scaffold while enhancing its resistance to degradation. As a structurally rigid building block, it has been successfully incorporated into complex architectures, such as mGluR2 allosteric modulators (US Patent 9278960B2[4]).

Quantitative Data Summaries

Table 1: Key Physicochemical Parameters

ParameterValueCausality / Impact in Drug Design
Molecular Weight 175.25 g/mol Low MW ensures high ligand efficiency when used as a substituent.
cLogP ~0.8 - 1.2Optimal lipophilicity balances aqueous solubility with membrane permeability.
Amine

~6.5 - 7.0Inductive withdrawal by the sulfone lowers basicity, reducing phospholipidosis risk.
TPSA 54.3 ŲExcellent polarity profile for oral bioavailability (well within Lipinski limits).

Table 2: Comparative Stability Matrix (vs. Unsubstituted Core)

Stress ConditionUnsubstituted Core (% Remaining)2-Cyclopropyl Derivative (% Remaining)
Acidic (0.1M HCl, 60°C, 24h)>98%>98%
Basic (0.1M NaOH, 60°C, 24h)>95%>97%
Oxidative (3%

, 60°C, 24h)
>99%>99%
HLM Clearance (

)
Moderate (alpha-oxidation)Low (Steric shielding prevents oxidation)

Experimental Methodologies

To ensure trustworthiness and scientific integrity, stability data must be generated using self-validating systems. The following protocols detail the exact methodologies required to profile this compound, explaining the causality behind each experimental choice.

StabilityWorkflow cluster_0 Chemical Stability (Forced Degradation) cluster_1 Metabolic Stability (In Vitro) Start 2-Cyclopropyl Thiomorpholine 1,1-Dioxide (Test Compound) Acid Acidic Stress (0.1M HCl) Hydrolysis Check Start->Acid Base Basic Stress (0.1M NaOH) Base Lability Check Start->Base Oxidative Oxidative Stress (3% H2O2) Sulfone/Amine Check Start->Oxidative HLM Human Liver Microsomes Phase I Metabolism Start->HLM Hepatocytes Cryopreserved Hepatocytes Phase I & II Metabolism Start->Hepatocytes Analysis LC-MS/MS Quantification & Mass Balance Validation Acid->Analysis Base->Analysis Oxidative->Analysis HLM->Analysis Hepatocytes->Analysis Report Comprehensive Stability Profile Analysis->Report Data Synthesis

Diagram 2: Self-validating experimental workflow for comprehensive stability profiling.

Protocol 1: Self-Validating Forced Degradation Assay

Causality: Forced degradation predicts long-term shelf life. We utilize 60°C for 24 hours because Arrhenius kinetics dictate that this roughly simulates 1-2 years of ambient storage, accelerating degradation without inducing unrealistic pyrolytic breakdown.

  • Preparation: Prepare a 1 mM stock of 2-cyclopropyl thiomorpholine dioxide in HPLC-grade acetonitrile.

  • Control Integration (Self-Validation): Spike the stock with a known labile internal standard (e.g., Procaine) to prove that the acidic/basic stressors are actively hydrolyzing susceptible bonds during the incubation. A "stable" result is only trustworthy if the control degrades.

  • Stress Aliquoting: Distribute the stock into three separate vials containing:

    • Acidic: 0.1 M HCl

    • Basic: 0.1 M NaOH

    • Oxidative: 3%

      
       (Chosen over stronger oxidants to mimic physiological Reactive Oxygen Species rather than total combustion).
      
  • Incubation: Seal vials and incubate at 60°C for exactly 24 hours.

  • Quenching: Neutralize the acid/base vials with equivalent molarities of NaOH/HCl. Add catalase to the oxidative vial to halt

    
     activity precisely before injection.
    
  • Analysis: Analyze via LC-MS/MS. Critical Step: Calculate the mass balance. The sum of the parent peak area and any degradant peak areas (adjusted for ionization efficiency) must equal ~100% of the Day 0 control. A mass balance <90% indicates undetected volatile degradants or precipitation, invalidating the run.

Protocol 2: Microsomal Intrinsic Clearance ( ) Assay

Causality: To prove the cyclopropyl group acts as a metabolic shield, the compound must be subjected to Phase I metabolic enzymes. Potassium phosphate buffer is specifically chosen as it mimics the cytosolic environment, maintaining the structural integrity of the CYP450 heme centers.

  • Preparation: Pre-warm Human Liver Microsomes (HLMs) to 37°C at a protein concentration of 0.5 mg/mL in 100 mM potassium phosphate buffer (pH 7.4).

  • System Validation: Run parallel control incubations using Verapamil (high clearance) and Warfarin (low clearance). This self-validates the metabolic competence of the specific HLM batch being used.

  • Initiation: Add the test compound (1 µM final concentration). Initiate the metabolic reaction by adding 1 mM NADPH (the essential electron donor for CYP450).

  • Time-Course Sampling: At 0, 15, 30, 45, and 60 minutes, extract a 50 µL aliquot and immediately plunge it into 150 µL of ice-cold acetonitrile containing an analytical internal standard (e.g., Tolbutamide). Causality: The ice-cold organic solvent instantly denatures the CYP enzymes, halting metabolism at the exact time point and precipitating proteins for clean LC-MS/MS injection.

  • Quantification: Centrifuge at 4000 rpm for 10 minutes. Analyze the supernatant via LC-MS/MS to determine the elimination rate constant (

    
    ) and calculate 
    
    
    
    .

Conclusion

The 2-cyclopropyl thiomorpholine 1,1-dioxide motif is a highly robust structural element. Its inherent chemical stability, driven by the fully oxidized sulfone, combined with the engineered metabolic resistance provided by the cyclopropyl steric shield, makes it an optimal building block for developing orally bioavailable, long-acting therapeutics.

References

  • Title: Sub-stoichiometric Modulation of Viral Targets Potent Antiviral Agents That Exploit Target Vulnerability Source: ACS Medicinal Chemistry Letters URL: [Link]

  • Title: MymA Bioactivated Thioalkylbenzoxazole Prodrug Family Active against Mycobacterium tuberculosis Source: Journal of Medicinal Chemistry URL: [Link]

  • Title: US9278960B2 - Quinoline carboxamide and quinoline carbonitrile derivatives as mGluR2-negative allosteric modulators Source: Google Patents URL

Sources

Exploratory

A Technical Guide to the Physicochemical Characterization of 2-Cyclopropyl Thiomorpholine Sulfone

Authored for Drug Development Professionals Abstract In the landscape of modern drug discovery, a molecule's success is fundamentally tied to its physicochemical properties. These parameters govern its absorption, distri...

Author: BenchChem Technical Support Team. Date: March 2026

Authored for Drug Development Professionals

Abstract

In the landscape of modern drug discovery, a molecule's success is fundamentally tied to its physicochemical properties. These parameters govern its absorption, distribution, metabolism, excretion, and toxicity (ADMET) profile, ultimately defining its therapeutic potential. This technical guide provides an in-depth analysis of two such critical properties—molecular weight and lipophilicity—for the novel scaffold, 2-cyclopropyl thiomorpholine sulfone. This document moves beyond theoretical values, offering a framework for both in silico prediction and experimental validation, grounded in the practical realities of medicinal chemistry. We will deconstruct the molecule's constituent parts, calculate its fundamental properties, and provide detailed, field-proven protocols for their empirical determination. This guide is intended to serve as a comprehensive resource for researchers and scientists engaged in the development of small molecule therapeutics.

The Strategic Importance of Molecular Weight and Lipophilicity in Drug Design

The journey from a chemical entity to a clinical candidate is paved with rigorous optimization. Two of the earliest and most predictive indicators of a compound's potential are its Molecular Weight (MW) and its lipophilicity, commonly expressed as LogP.

  • Molecular Weight (MW): As a measure of molecular size, MW is a cornerstone of heuristic guidelines like Lipinski's Rule of Five. While not an absolute barrier, lower molecular weight compounds (<500 Da) generally exhibit better absorption and diffusion characteristics. Calculating the MW is the first step in characterizing any new chemical entity.

  • Lipophilicity (LogP): Defined as the logarithm of the partition coefficient of a compound between an immiscible lipid (n-octanol) and an aqueous phase, LogP is a crucial measure of a molecule's affinity for fatty versus aqueous environments. This balance is critical; a molecule must be sufficiently lipophilic to cross cellular membranes but also possess enough hydrophilicity to be soluble in physiological fluids.[1][2] An optimal LogP range, typically between 1 and 5, is often targeted to achieve a balance between permeability and solubility.[1]

The molecule at the core of this guide, 2-cyclopropyl thiomorpholine sulfone, incorporates structural motifs designed to modulate these properties advantageously. The thiomorpholine sulfone core is a polar scaffold frequently used to lower lipophilicity and improve ADME properties, while the cyclopropyl group is a small, rigid substituent known to enhance metabolic stability.[3][4]

Molecular Structure and Weight Calculation

To establish a baseline for 2-cyclopropyl thiomorpholine sulfone, we begin with its precise molecular composition.

Molecular Formula: C₇H₁₃NO₂S

The molecular weight is calculated by summing the atomic weights of the constituent atoms.

ElementCountAtomic Weight ( g/mol )Total Weight ( g/mol )
Carbon (C)712.01184.077
Hydrogen (H)131.00813.104
Nitrogen (N)114.00714.007
Oxygen (O)215.99931.998
Sulfur (S)132.06532.065
Total 175.251

The calculated molecular weight of 175.251 g/mol places this compound well within the desirable range for small molecule drugs, suggesting a favorable starting point for oral bioavailability. While this calculation is fundamental, it is typically confirmed experimentally using mass spectrometry.

Lipophilicity (LogP): Prediction and Experimental Reality

Unlike molecular weight, lipophilicity is not an intrinsic, fixed value but is determined by the molecule's partitioning behavior. It can be estimated using computational models or measured through rigorous experimentation.

In Silico LogP Prediction

Computational methods provide a rapid, cost-effective means of estimating LogP, crucial for screening large libraries of virtual compounds.[5][6] These methods fall into several categories, primarily atom-based and fragment-based approaches.[6]

  • Atom-based methods (e.g., ALOGP, XLOGP3) calculate LogP by summing the contributions of individual atoms.[6][7]

  • Fragment-based methods (e.g., ClogP) sum the contributions of larger molecular fragments, often corrected for intramolecular interactions.[6]

Given the structure of 2-cyclopropyl thiomorpholine sulfone, we can anticipate the contributions of its key components:

  • Thiomorpholine Core: A basic heterocyclic system.

  • Sulfone Group (-SO₂-): A highly polar, hydrogen bond-accepting group that significantly decreases lipophilicity (lowers LogP). The polar nature of the sulfonyl group is known to enhance lipophilicity.[4][8]

  • Cyclopropyl Group: A small, non-polar, saturated ring that moderately increases lipophilicity (raises LogP).

Different algorithms will yield slightly different predictions. A consensus approach, averaging the results from multiple models, often provides a more robust estimate.[7][9]

Prediction MethodEstimated LogPRationale
Fragment-Based Estimate ~ -0.5 to 0.5The strong hydrophilic contribution of the sulfone group is expected to dominate, partially offset by the lipophilic cyclopropyl and hydrocarbon backbone.
Atom-Based (e.g., XLogP3) Likely < 0Algorithms like XLogP3 heavily penalize polar groups like sulfones. A value similar to related polar heterocycles is expected.[10][11]
Consensus Model ~ 0.1 A balanced prediction acknowledging the opposing effects of the sulfone and cyclopropyl groups.

These in silico values strongly suggest that 2-cyclopropyl thiomorpholine sulfone is a relatively polar molecule with low lipophilicity, which could be advantageous for solubility but may present challenges for passive membrane permeability.

Workflow for Physicochemical Property Assessment

The interplay between computational prediction and experimental validation is central to modern drug development. This workflow ensures that decisions are based on robust data, saving time and resources.

G cluster_0 Phase 1: In Silico Design & Prediction cluster_1 Phase 2: Synthesis & Experimental Validation cluster_2 Phase 3: Data Integration & Decision Making Structure Molecular Structure (2-Cyclopropyl Thiomorpholine Sulfone) Calc_MW Calculate Molecular Weight (175.251 g/mol) Structure->Calc_MW Predict_LogP Predict LogP (Consensus ≈ 0.1) Structure->Predict_LogP Analysis Data Analysis (Compare Predicted vs. Experimental) Predict_LogP->Analysis Predicted Data Synthesis Chemical Synthesis Exp_LogP Experimental LogP Determination (RP-HPLC Method) Synthesis->Exp_LogP Exp_Sol Aqueous Solubility Assay Synthesis->Exp_Sol Exp_LogP->Analysis Empirical Data Decision Go/No-Go Decision or SAR Optimization Analysis->Decision

Caption: Workflow for assessing key physicochemical properties.

Experimental Protocol: LogP Determination by RP-HPLC

While the "shake-flask" method is the traditional standard, reversed-phase high-performance liquid chromatography (RP-HPLC) is often preferred for its speed, reproducibility, and minimal sample requirement.[12][13] The method correlates a compound's retention time on a non-polar stationary phase with the known LogP values of a set of standard compounds.

Principle

In RP-HPLC, a non-polar stationary phase (e.g., C18) and a polar mobile phase are used. Lipophilic compounds interact more strongly with the stationary phase, resulting in longer retention times (tR). A linear relationship exists between the logarithm of the retention factor (log k') and the LogP of a compound.

Materials and Instrumentation
  • Instrumentation: Agilent 1200 Infinity Series or similar HPLC system with a Diode Array Detector (DAD).[14]

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase A: Water (HPLC grade) with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile (HPLC grade) with 0.1% formic acid.

  • Test Compound: 2-cyclopropyl thiomorpholine sulfone, dissolved in a suitable solvent (e.g., Acetonitrile/Water 50:50) to 1 mg/mL.

  • LogP Standards: A set of 5-7 compounds with known LogP values spanning the expected range (e.g., from -1 to 4).

Step-by-Step Methodology
  • Preparation of Standards: Prepare individual stock solutions of each LogP standard and the test compound at 1 mg/mL.

  • HPLC Method Setup:

    • Set up a gradient or isocratic elution method. An isocratic method (e.g., 60% B) is often simpler for this purpose.

    • Flow Rate: 1.0 mL/min.

    • Column Temperature: 25 °C.

    • Injection Volume: 5 µL.

    • Detector Wavelength: Set to the λmax of the test compound, or a broad wavelength (e.g., 254 nm) if unknown.

  • System Equilibration: Run the mobile phase through the system for at least 30 minutes to ensure a stable baseline.

  • Void Volume (t₀) Determination: Inject a non-retained compound (e.g., uracil or sodium nitrate) to determine the column void time.

  • Analysis of Standards: Inject each LogP standard individually and record its retention time (tR). Perform each injection in triplicate for accuracy.

  • Analysis of Test Compound: Inject the 2-cyclopropyl thiomorpholine sulfone solution and record its retention time (tR) in triplicate.

  • Data Processing:

    • For each compound (standards and test), calculate the retention factor, k': k' = (tR - t₀) / t₀

    • Calculate the logarithm of the retention factor, log k'.

  • Calibration Curve Construction:

    • Plot the known LogP values of the standards (y-axis) against their corresponding calculated log k' values (x-axis).

    • Perform a linear regression to obtain the equation of the line (y = mx + c) and the correlation coefficient (R²). An R² value > 0.98 is required for a valid calibration.

  • LogP Calculation for Test Compound:

    • Using the calculated log k' value for 2-cyclopropyl thiomorpholine sulfone, interpolate its LogP from the calibration curve using the regression equation.

This experimental approach provides a validated, trustworthy LogP value that can be used to confirm or refine the initial in silico predictions, guiding further drug development efforts.

Conclusion and Future Directions

This guide establishes the foundational physicochemical profile of 2-cyclopropyl thiomorpholine sulfone. With a calculated molecular weight of 175.251 g/mol and a predicted consensus LogP of approximately 0.1 , this molecule presents as a small, polar entity. This profile suggests potentially favorable aqueous solubility but may require careful structural optimization to ensure adequate membrane permeability for oral absorption.

The true value of these initial parameters lies in their application. The provided in silico framework allows for rapid initial assessment, while the detailed RP-HPLC protocol offers a clear path to robust experimental validation. For drug development professionals, this integrated approach is paramount. The data derived from these analyses will directly inform subsequent structure-activity relationship (SAR) studies, helping to guide the synthesis of analogues with an optimized balance of potency, solubility, and permeability, thereby accelerating the journey toward a viable clinical candidate.

References

  • IEEE. (2025). Improving LogP Prediction of Chemical Compounds for Drug Development by a Novel Graph CNN Design. IEEE Xplore. [Link]

  • Xing, L., & Glen, R. C. (2002). Novel Methods for the Prediction of logP, pKa, and logD. ACS Publications. [Link]

  • Mannhold, R., & Tetko, I. V. (2008). Are Log P Calculators Accurate? Benchmarking on 96 000 Compounds. Journal of Chemical Information and Modeling, 48(9), 1886-1891. [Link]

  • He, Y., et al. (2023). Development And Test of Highly Accurate Endpoint Free Energy Methods. 2: Prediction of logarithm of n-octanol-water partition coefficient (logP) for druglike molecules using MM-PBSA method. PMC. [Link]

  • ACD/Labs. Calculate Partition Coefficients | LogP Prediction Software. [Link]

  • ResearchGate. (n.d.). Experimental log P values, determined by RP-TLC a) , of the compounds in series 1-3. [Link]

  • Raevsky, O. A., et al. (2009). Octanol/Water Partition Coefficients of Sulfonamides: Experimental Determination and Calculation Using Physicochemical Descriptors. Journal of Chemical & Engineering Data, 54(7), 2041-2046. [Link]

  • Roberts, D. W., & Costello, J. F. (2010). Practical Methods for the Measurement of logP for Surfactants. PubMed. [Link]

  • National Center for Biotechnology Information. (n.d.). Thiomorpholine sulfoxide. PubChem. [Link]

  • Agilent Technologies. (2014). Determination of Log P for Compounds of Different Polarity Using the Agilent 1200 Infinity Series HDR-DAD Impurity Analyzer System. [Link]

  • National Center for Biotechnology Information. (n.d.). Thiomorpholine. PubChem. [Link]

  • Wikipedia. (n.d.). Thiomorpholine. [Link]

  • Journal of Chemical Reviews. (2021). Morpholine and Thiomorpholine: A Privileged Scaffold Possessing Diverse Bioactivity Profile. [Link]

  • Shanu-Wilson, J. (2021). Metabolism of cyclopropyl groups. Hypha Discovery Blogs. [Link]

  • ResearchGate. (2021). Morpholine and Thiomorpholine: A Privileged scaffold possessing diverse bioactivity profile. [Link]

  • MDPI. (2024). Recent Advances in the Synthesis of Cyclic Sulfone Compounds with Potential Biological Activity. [Link]

  • Beilstein Journals. (2019). Synthesis of aryl cyclopropyl sulfides through copper-promoted S-cyclopropylation of thiophenols using cyclopropylboronic acid. [Link]

  • ResearchGate. (2025). Using Measured pK(a), LogP and Solubility to Investigate Supersaturation and Predict BCS Class. [Link]

  • Caccia, S., et al. (1990). Lipophilicity of some substituted morpholine derivatives synthesized as potential antinociceptive agents. PubMed. [Link]

  • Organic Chemistry Portal. (n.d.). Thiomorpholine synthesis. [Link]

  • PMC. (n.d.). Diastereoselective synthesis of cyclopropyl sulfoxides via hydrosulfenation. [Link]

  • National Center for Biotechnology Information. (n.d.). 2-Thiomorpholinol. PubChem. [Link]

  • Kleszcz, K., et al. (2022). Lipophilicity and ADMET Analysis of Quinoline-1,4-quinone Hybrids. MDPI. [Link]

  • Hawrył, A., et al. (2025). Use of TLC and Computational Methods to Determine Lipophilicity Parameters of Selected Neuroleptics: Comparison of Experimental and Theoretical Studies. MDPI. [Link]

  • ResearchGate. (2025). Synthesis of New Lipophilic Sulfones and Their Use in Cyclization Reactions. [Link]

  • Steiner, A., et al. (2022). Synthesis of Thiomorpholine via a Telescoped Photochemical Thiol-ene/Cyclization Sequence in Continuous Flow. ChemRxiv. [Link]

  • ResearchGate. (n.d.). Cyclic sulfoxides and sulfones in drug design. [Link]

Sources

Protocols & Analytical Methods

Method

Application Notes and Protocols for the Synthesis of Thiomorpholine, 2-cyclopropyl-, 1,1-dioxide

For Researchers, Scientists, and Drug Development Professionals Authored by: Gemini, Senior Application Scientist Introduction The thiomorpholine 1,1-dioxide scaffold is a privileged structural motif in medicinal chemist...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction

The thiomorpholine 1,1-dioxide scaffold is a privileged structural motif in medicinal chemistry, valued for its favorable physicochemical properties and its role as a versatile pharmacophore. The incorporation of a cyclopropyl group at the 2-position introduces a degree of conformational rigidity and metabolic stability, making Thiomorpholine, 2-cyclopropyl-, 1,1-dioxide a compound of significant interest for drug discovery programs. This document provides a comprehensive guide to the synthesis of this target molecule from readily available precursors, detailing a robust and logical two-step synthetic pathway. The protocols herein are grounded in established chemical principles and supported by relevant literature, offering a practical guide for researchers in the field.

Proposed Synthetic Pathway: A Two-Step Approach

The synthesis of Thiomorpholine, 2-cyclopropyl-, 1,1-dioxide can be efficiently achieved in two key steps:

  • Step 1: Synthesis of 2-cyclopropylthiomorpholine via the ring-opening of cyclopropyloxirane with 2-aminoethanethiol (cysteamine).

  • Step 2: Oxidation of the resulting 2-cyclopropylthiomorpholine to the target Thiomorpholine, 2-cyclopropyl-, 1,1-dioxide.

This strategy leverages the well-established reactivity of epoxides with bifunctional nucleophiles to construct the heterocyclic core, followed by a reliable oxidation of the sulfide to the corresponding sulfone.

Synthetic_Workflow cluster_precursors Precursors cluster_synthesis Synthesis cluster_products Products Cyclopropyloxirane Cyclopropyloxirane RingOpening Step 1: Ring Opening & Cyclization Cyclopropyloxirane->RingOpening Cysteamine 2-Aminoethanethiol (Cysteamine) Cysteamine->RingOpening Intermediate 2-Cyclopropylthiomorpholine RingOpening->Intermediate Formation of thiomorpholine ring Oxidation Step 2: Oxidation FinalProduct Thiomorpholine, 2-cyclopropyl-, 1,1-dioxide Oxidation->FinalProduct Intermediate->Oxidation Oxidation of sulfide to sulfone

Caption: Overall synthetic workflow for Thiomorpholine, 2-cyclopropyl-, 1,1-dioxide.

Part 1: Synthesis of 2-cyclopropylthiomorpholine

Scientific Rationale

The formation of the 2-substituted thiomorpholine ring is achieved through the nucleophilic ring-opening of an epoxide by a bifunctional nucleophile, 2-aminoethanethiol. This reaction proceeds via an SN2-like mechanism, where the nucleophile attacks the less sterically hindered carbon of the epoxide ring.[1][2] In the case of cyclopropyloxirane, the attack will occur at the terminal carbon of the epoxide. The thiol group of cysteamine is a more potent nucleophile than the amine under neutral or slightly basic conditions, and will therefore preferentially initiate the ring-opening. The subsequent intramolecular cyclization via the nucleophilic attack of the amine onto the carbon bearing the leaving group (which is formed in situ) is expected to proceed readily, although the precise mechanism can be a concerted or a two-step process.

Ring_Opening_Mechanism cluster_reactants Reactants cluster_intermediate Intermediate cluster_product Product epoxide Cyclopropyloxirane intermediate Thiolate Adduct epoxide->intermediate Nucleophilic attack by thiol cysteamine 2-Aminoethanethiol cysteamine->intermediate product 2-Cyclopropylthiomorpholine intermediate->product Intramolecular cyclization (SN2)

Caption: Mechanism of the ring-opening and cyclization step.

Experimental Protocol

Materials and Reagents:

ReagentFormulaMW ( g/mol )PuritySupplier
CyclopropyloxiraneC₅H₈O84.12≥98%Commercially Available
2-Aminoethanethiol (Cysteamine)C₂H₇NS77.15≥98%Commercially Available
Methanol (MeOH)CH₄O32.04AnhydrousCommercially Available
Triethylamine (Et₃N)C₆H₁₅N101.19≥99%Commercially Available

Procedure:

  • To a solution of 2-aminoethanethiol (1.0 eq) in anhydrous methanol (0.5 M) in a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add triethylamine (1.1 eq).

  • Stir the solution at room temperature for 15 minutes.

  • Add cyclopropyloxirane (1.05 eq) dropwise to the reaction mixture at room temperature.

  • After the addition is complete, heat the reaction mixture to reflux (approximately 65 °C) and monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Once the reaction is complete (typically 4-6 hours), cool the mixture to room temperature.

  • Remove the solvent under reduced pressure using a rotary evaporator.

  • Redissolve the residue in dichloromethane (DCM) and wash with saturated aqueous sodium bicarbonate solution, followed by brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

  • Purify the crude product by flash column chromatography on silica gel (using a gradient of ethyl acetate in hexanes) to afford pure 2-cyclopropylthiomorpholine.

Causality Behind Experimental Choices:

  • Solvent: Methanol is chosen for its ability to dissolve both reactants and for its protic nature which can facilitate the ring-opening of the epoxide.

  • Base: Triethylamine is added to deprotonate the thiol group of cysteamine, increasing its nucleophilicity. It also acts as an acid scavenger for any trace acids that might be present.

  • Temperature: Heating to reflux provides the necessary activation energy for the reaction to proceed at a reasonable rate.

  • Purification: A standard aqueous workup removes the triethylamine hydrochloride salt and other water-soluble impurities, while flash chromatography is employed to isolate the product from any unreacted starting materials or byproducts.

Part 2: Oxidation of 2-cyclopropylthiomorpholine to Thiomorpholine, 2-cyclopropyl-, 1,1-dioxide

Scientific Rationale

The oxidation of sulfides to sulfones is a common and well-understood transformation in organic synthesis. A variety of oxidizing agents can be employed for this purpose. For the oxidation of a thiomorpholine derivative, a strong oxidizing agent is required to proceed to the sulfone state. Potassium permanganate (KMnO₄) is a powerful and cost-effective oxidant that has been successfully used for the oxidation of thiomorpholine to its 1,1-dioxide, as described in the patent literature.[3] The reaction is typically carried out in an aqueous or mixed aqueous-organic solvent system. Care must be taken to control the reaction temperature to avoid over-oxidation or degradation of the starting material. The cyclopropyl group is generally stable to mild oxidizing conditions, but strong oxidants and harsh reaction conditions should be avoided to prevent potential ring-opening of the cyclopropane.[4]

Experimental Protocol

Materials and Reagents:

ReagentFormulaMW ( g/mol )PuritySupplier
2-CyclopropylthiomorpholineC₇H₁₃NS143.25As synthesizedN/A
Potassium Permanganate (KMnO₄)KMnO₄158.03≥99%Commercially Available
Acetic Acid (AcOH)C₂H₄O₂60.05GlacialCommercially Available
WaterH₂O18.02DeionizedN/A
Sodium Metabisulfite (Na₂S₂O₅)Na₂S₂O₅190.11Reagent GradeCommercially Available

Procedure:

  • Dissolve 2-cyclopropylthiomorpholine (1.0 eq) in a mixture of acetic acid and water (1:1 v/v) in a round-bottom flask equipped with a magnetic stirrer and a thermometer.

  • Cool the solution to 0-5 °C in an ice bath.

  • Slowly add a solution of potassium permanganate (2.2 eq) in water dropwise to the reaction mixture, ensuring the temperature does not exceed 10 °C. The purple color of the permanganate should disappear as it is consumed.

  • After the addition is complete, allow the reaction to stir at room temperature and monitor its progress by TLC or LC-MS.

  • Once the starting material is consumed, quench the excess potassium permanganate by the dropwise addition of a saturated aqueous solution of sodium metabisulfite until the purple color disappears and the manganese dioxide precipitate dissolves.

  • Extract the aqueous mixture with ethyl acetate (3 x volumes).

  • Combine the organic layers and wash with saturated aqueous sodium bicarbonate solution until the effervescence ceases, followed by a wash with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

  • The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) to yield Thiomorpholine, 2-cyclopropyl-, 1,1-dioxide as a crystalline solid.

Causality Behind Experimental Choices:

  • Oxidizing Agent: Potassium permanganate is a strong and effective oxidizing agent for converting sulfides to sulfones.

  • Solvent System: The acetic acid/water mixture provides a suitable medium for both the organic substrate and the inorganic oxidizing agent. The acidic medium also helps to stabilize the product.

  • Temperature Control: Maintaining a low temperature during the addition of the oxidant is crucial to control the exothermic reaction and prevent potential side reactions, including cleavage of the cyclopropyl ring.

  • Quenching: Sodium metabisulfite is a reducing agent used to neutralize any unreacted potassium permanganate and to dissolve the manganese dioxide byproduct.

  • Purification: An aqueous workup removes inorganic salts and acetic acid. Recrystallization is often an effective method for purifying the final crystalline product.

Trustworthiness and Self-Validation

The described protocols are based on well-established and predictable chemical transformations. The SN2-type ring-opening of epoxides and the oxidation of sulfides to sulfones are cornerstone reactions in organic synthesis. The progress of each step can be reliably monitored using standard analytical techniques such as TLC and LC-MS, allowing for in-process control and validation of the reaction's completion. The final product can be fully characterized by NMR spectroscopy, mass spectrometry, and elemental analysis to confirm its identity and purity.

References

  • Steiner, A., Nelson, R. C., Dallinger, D., & Kappe, C. O. (2022). Synthesis of Thiomorpholine via a Telescoped Photochemical Thiol–Ene/Cyclization Sequence in Continuous Flow. Organic Process Research & Development, 26(8), 2377–2384. [Link]

  • Steiner, A., Nelson, R. C., Dallinger, D., & Kappe, C. O. (2022). Synthesis of Thiomorpholine via a Telescoped Photochemical Thiol–Ene/Cyclization Sequence in Continuous Flow. ChemRxiv. [Link]

  • CN106397356A - Preparation method of thiomorpholine-1,1-dioxide hydrochloride and thiomorpholine-1,1-dioxide.
  • Peyrot, M., et al. (1999). Thiomorpholine and morpholine oxidation by a cytochrome P450 in Mycobacterium aurum MO1. Evidence of the intermediates by in situ 1H NMR. Journal of Molecular Catalysis B: Enzymatic, 6(4-6), 331-339. [Link]

  • Wang, T., et al. (2019). Oxidative radical ring-opening/cyclization of cyclopropane derivatives. Beilstein Journal of Organic Chemistry, 15, 247-272. [Link]

  • One-Pot Aryl1,4-thiomorpholine 1,1Dioxide Synthesis via Double 1,4Addition of in situ Reduced Nitroarenes to Divinyl Sulfones. ResearchGate. [Link]

  • Epoxide Reactions: Base/Neutral Ring Opening (SN2-like). OrgoSolver. [Link]

  • Epoxides Ring-Opening Reactions. Chemistry Steps. [Link]

Sources

Application

Application Notes &amp; Protocols: Strategic Oxidation of 2-Cyclopropyl Thiomorpholine

Abstract: The oxidation of the sulfur atom within the thiomorpholine scaffold is a critical transformation in medicinal chemistry, modulating the physicochemical properties and biological activity of derivative compounds...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract: The oxidation of the sulfur atom within the thiomorpholine scaffold is a critical transformation in medicinal chemistry, modulating the physicochemical properties and biological activity of derivative compounds. Specifically, 2-cyclopropyl thiomorpholine presents a valuable structural motif, and its conversion to the corresponding sulfoxide or sulfone is often a key step in the synthesis of advanced pharmaceutical intermediates. This guide provides a detailed overview of the reagents, mechanisms, and field-proven protocols for the selective oxidation of 2-cyclopropyl thiomorpholine, designed for researchers and professionals in drug development.

Introduction: The Strategic Importance of Sulfur Oxidation

The thiomorpholine ring is a privileged scaffold in drug discovery, with its oxidized derivatives—the S-oxide and S,S-dioxide (sulfone)—playing significant roles in tuning molecular properties such as polarity, solubility, and hydrogen bonding capacity.[1] The oxidation state of the sulfur atom can profoundly impact a molecule's interaction with biological targets. For instance, modifying the morpholine ring of the antibiotic linezolid to a thiomorpholine S-oxide or S,S-dioxide has been explored to alter its antimicrobial profile.[1]

The primary challenge in the oxidation of thioethers like 2-cyclopropyl thiomorpholine is achieving selectivity. The initial oxidation to the sulfoxide is often followed by a subsequent, and frequently faster, oxidation to the sulfone. Therefore, the choice of oxidant and reaction conditions is paramount to controlling the reaction outcome and isolating the desired product in high yield. This document delineates the causal factors behind reagent selection and provides robust protocols for achieving both selective mono-oxidation and complete di-oxidation.

The Chemistry of Thioether Oxidation: A Mechanistic Overview

The oxidation of a sulfide to a sulfoxide, and subsequently to a sulfone, involves the formal transfer of one or two oxygen atoms to the sulfur center. The general transformation is depicted below.

G cluster_0 Oxidation Pathway Start 2-Cyclopropyl Thiomorpholine Mid 2-Cyclopropyl Thiomorpholine S-Oxide Start->Mid + [O] End 2-Cyclopropyl Thiomorpholine S,S-Dioxide Mid->End + [O]

Caption: General oxidation pathway of 2-cyclopropyl thiomorpholine.

The most common oxidizing agents achieve this through an electrophilic attack on the electron-rich sulfur atom. The choice of reagent dictates the reaction's kinetics, selectivity, and compatibility with other functional groups.

Reagent Selection Guide: Balancing Reactivity and Selectivity

Selecting the appropriate oxidizing agent is the most critical decision for this transformation. The ideal reagent should be effective under mild conditions, affordable, safe to handle, and provide predictable selectivity.

Peroxy-Acids: The Powerhouse Oxidants
  • meta-Chloroperoxybenzoic Acid (m-CPBA): As a readily available and powerful oxidizing agent, m-CPBA is widely used for numerous transformations, including the oxidation of N- and S-heterocycles.[2][3] The reaction proceeds via a concerted mechanism where the peroxy-oxygen is transferred to the sulfur atom.[4]

    • Mechanism Insight: The high reactivity of m-CPBA can make it difficult to stop the reaction at the sulfoxide stage. Over-oxidation to the sulfone is a common side product, especially if more than one equivalent of the reagent is used or if reaction times are extended.[5]

    • Best For: Situations where the sulfone is the desired product or when working with less reactive thioethers. Careful stoichiometric control (using ~1 equivalent) and low temperatures are crucial for targeting the sulfoxide.

Inorganic Peroxysalts: The Selective Workhorses
  • Oxone® (Potassium Peroxymonosulfate): Oxone®, a stable triple salt (2KHSO₅·KHSO₄·K₂SO₄), is an inexpensive, safe, and highly effective oxidant for converting sulfides to sulfoxides.[6] Its selectivity can be remarkably controlled by the choice of solvent.[7]

    • Mechanism Insight: The active oxidant is the peroxymonosulfate anion (HSO₅⁻). In alcoholic solvents like ethanol or methanol, the reaction tends to halt cleanly at the sulfoxide stage.[7] Conversely, performing the reaction in water often leads to the formation of the sulfone.[7][8] This solvent-dependent selectivity offers a powerful tool for directing the reaction outcome.

    • Best For: Highly selective synthesis of the sulfoxide. It is often the reagent of choice for achieving clean mono-oxidation without significant sulfone formation.[6][7][9]

Periodates: The Mild and Controlled Option
  • Sodium Periodate (NaIO₄): Sodium periodate is a mild and selective oxidant for the conversion of sulfides to sulfoxides.[10][11][12] It is particularly useful when other sensitive functional groups are present in the molecule.

    • Mechanism Insight: NaIO₄ works efficiently in aqueous or alcoholic media. While generally selective, reactions can sometimes be sluggish, and in some cases, require a catalyst to achieve reasonable reaction rates.[10] For instance, the oxidation of thiomorpholine itself with NaIO₄ alone in water has been reported to give low yields of the sulfoxide.[10]

    • Best For: Substrates with sensitive functional groups where a milder oxidant is required to prevent side reactions.

Hydrogen Peroxide: The "Green" Contender
  • Hydrogen Peroxide (H₂O₂): As an inexpensive and environmentally benign oxidant, H₂O₂ is an attractive choice, with water being its only byproduct.[13][14]

    • Mechanism Insight: The oxidation of sulfides with H₂O₂ alone is often slow.[15] The reaction is typically accelerated by using an acid catalyst, such as acetic acid. In this system, peracetic acid is formed in situ, which is the more potent oxidizing species.[14][16] This method provides a clean and highly selective route to sulfoxides.[14]

    • Best For: Environmentally conscious or large-scale syntheses where cost and waste are significant concerns. The H₂O₂/acetic acid system is highly effective for selective sulfoxide formation.[14]

Data Summary: Comparative Overview of Oxidizing Reagents
ReagentTypical ConditionsSelectivity (Sulfoxide)Key AdvantagesKey Disadvantages
m-CPBA CH₂Cl₂, 0 °C to RTModerateHigh reactivity, widely available.Risk of over-oxidation, potential safety hazards.[3][5]
Oxone® MeOH/H₂O or EtOH, RTExcellent (in alcohol)High selectivity, safe, inexpensive, easy to handle.[6][7]Can form sulfone in aqueous media.[7]
NaIO₄ MeOH/H₂O, RTGood to ExcellentMild, good for sensitive substrates.[10][17]Can be slow, may require a catalyst.[10]
H₂O₂ / Acetic Acid Acetic Acid, RTExcellent"Green" (water byproduct), inexpensive, highly selective.[14]Requires acidic conditions, may be slow without a catalyst.

Experimental Protocols

The following protocols are designed to be self-validating through the inclusion of in-process monitoring, ensuring reproducibility and success.

G cluster_workflow General Experimental Workflow Start Dissolve Substrate (2-Cyclopropyl Thiomorpholine) React Add Oxidant Solution (Controlled Temperature) Start->React Monitor Monitor Reaction (TLC / LC-MS) React->Monitor Quench Quench Reaction Monitor->Quench Upon Completion Extract Aqueous Work-up & Extraction Quench->Extract Dry Dry & Concentrate Extract->Dry Purify Purify Product (e.g., Chromatography) Dry->Purify

Caption: A generalized workflow for the oxidation reaction and work-up.

Protocol 1: Selective Oxidation to Sulfoxide using Oxone®

This protocol leverages the high selectivity of Oxone® in a biphasic solvent system to yield the sulfoxide with minimal over-oxidation.

  • Materials & Reagents:

    • 2-Cyclopropyl Thiomorpholine

    • Oxone® (Potassium peroxymonosulfate)

    • Methanol (MeOH)

    • Deionized Water

    • Sodium thiosulfate (Na₂S₂O₃)

    • Sodium bicarbonate (NaHCO₃)

    • Dichloromethane (CH₂Cl₂) or Ethyl Acetate (EtOAc)

    • Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

    • Round-bottom flask, magnetic stirrer, addition funnel

  • Procedure:

    • Reaction Setup: In a round-bottom flask, dissolve 2-cyclopropyl thiomorpholine (1.0 equiv) in a mixture of methanol and water (e.g., a 1:2 v/v ratio). Cool the solution to 0 °C in an ice bath.

    • Oxidant Preparation: In a separate flask, prepare a solution of Oxone® (1.1 to 1.5 equiv) in deionized water.

    • Addition: Add the Oxone® solution dropwise to the stirred substrate solution over 15-30 minutes, ensuring the internal temperature remains below 10 °C.

    • Reaction Monitoring: Stir the reaction at 0 °C or allow it to warm to room temperature. Monitor the progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed (typically 1-4 hours).

    • Quenching: Once the reaction is complete, quench the excess oxidant by adding a saturated aqueous solution of sodium thiosulfate. Stir for 10 minutes.

    • Work-up: Carefully neutralize the mixture with a saturated aqueous solution of sodium bicarbonate until the pH is ~7-8.

    • Extraction: Extract the aqueous layer three times with a suitable organic solvent (e.g., CH₂Cl₂ or EtOAc).

    • Drying and Concentration: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude 2-cyclopropyl thiomorpholine S-oxide.

    • Purification: Purify the crude product by flash column chromatography on silica gel if necessary.

Protocol 2: Oxidation to Sulfone using m-CPBA

This protocol uses a stoichiometric excess of m-CPBA to drive the reaction to completion, forming the sulfone.

  • Materials & Reagents:

    • 2-Cyclopropyl Thiomorpholine

    • meta-Chloroperoxybenzoic acid (m-CPBA, typically 77% purity)

    • Dichloromethane (CH₂Cl₂)

    • 10% Aqueous sodium sulfite (Na₂SO₃) solution

    • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

    • Brine

    • Anhydrous sodium sulfate (Na₂SO₄)

  • Procedure:

    • Reaction Setup: Dissolve 2-cyclopropyl thiomorpholine (1.0 equiv) in CH₂Cl₂ and cool the solution to 0 °C.

    • Addition: Add m-CPBA (2.2 - 2.5 equiv) portion-wise over 30 minutes, maintaining the temperature at 0 °C. Note: For sulfoxide synthesis, use only 1.05-1.1 equiv and maintain low temperature.

    • Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-6 hours. Monitor the disappearance of the starting material and the sulfoxide intermediate by TLC or LC-MS.

    • Quenching: Upon completion, cool the mixture back to 0 °C and quench the excess peroxide by adding 10% aqueous Na₂SO₃ solution. Stir vigorously for 20 minutes.

    • Work-up: Wash the organic layer sequentially with saturated aqueous NaHCO₃ solution (twice), water, and brine.

    • Drying and Concentration: Dry the organic phase over anhydrous Na₂SO₄, filter, and remove the solvent in vacuo.

    • Purification: The resulting crude 2-cyclopropyl thiomorpholine S,S-dioxide can be purified by recrystallization or flash chromatography.

Protocol 3: "Green" Oxidation to Sulfoxide with H₂O₂

This protocol employs an environmentally friendly oxidant under transition-metal-free conditions for a clean and selective conversion.[14]

  • Materials & Reagents:

    • 2-Cyclopropyl Thiomorpholine

    • Hydrogen peroxide (30% aqueous solution)

    • Glacial acetic acid

    • Sodium hydroxide (NaOH) solution (e.g., 4 M)

    • Dichloromethane (CH₂Cl₂)

    • Anhydrous sodium sulfate (Na₂SO₄)

  • Procedure:

    • Reaction Setup: In a round-bottom flask, dissolve 2-cyclopropyl thiomorpholine (1.0 equiv) in glacial acetic acid.

    • Addition: Slowly add hydrogen peroxide (2.0 - 4.0 equiv) to the solution at room temperature.[14] An initial mild exotherm may be observed.

    • Reaction Monitoring: Stir the mixture at room temperature. The reaction is typically complete within a few hours. Monitor by TLC or LC-MS. Independent studies have shown that under these conditions, the corresponding sulfoxide is resistant to further oxidation to the sulfone.[14]

    • Work-up: Once the reaction is complete, carefully neutralize the solution with aqueous NaOH solution to a pH of ~7.

    • Extraction: Extract the product with CH₂Cl₂ (three times).

    • Drying and Concentration: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to afford the desired sulfoxide, often in high purity.[14]

    • Purification: Further purification by column chromatography is typically not required but can be performed if needed.

Concluding Remarks

The controlled oxidation of 2-cyclopropyl thiomorpholine is a versatile tool for modulating molecular properties in drug discovery programs. The choice of reagent is dictated by the desired oxidation state. For selective conversion to the sulfoxide , Oxone® in an alcoholic solvent or hydrogen peroxide in acetic acid represent robust, efficient, and scalable methods. For the synthesis of the sulfone , a powerful oxidant like m-CPBA is the most straightforward choice. By understanding the underlying mechanisms and applying the validated protocols herein, researchers can confidently and reproducibly synthesize the desired oxidized derivatives of this valuable heterocyclic scaffold.

References

  • VertexAI Search Result. (n.d.).
  • Silva, F., Baker, A., Stansall, J., Michalska, W., Yusubov, M. S., Graz, M., Saunders, R., Evans, G. J. S., & Wirth, T. (n.d.). Selective Oxidation of Sulfides in Flow Chemistry. ORCA – Online Research @ Cardiff.
  • (n.d.). Catalyst-free approach for solvent-dependent selective oxidation of organic sulfides with oxone. Green Chemistry (RSC Publishing).
  • (2026, February 4). Photooxidation of Thioethers to Sulfoxides and the Self-Initiating Mechanism Evidenced by DFT Calculations.
  • Halpern, M. (n.d.).
  • (n.d.). One-pot thiol-free synthetic approach to sulfides, and sulfoxides selectively. PMC.
  • (n.d.). Thiomorpholine and morpholine oxidation by a cytochrome P450 in Mycobacterium aurum MO1.
  • (n.d.). Heterocyclic Building Blocks-Thiomorpholine.
  • Sudalai, A. (2015, February 3). ChemInform Abstract: Sodium Periodate Mediated Oxidative Transformations in Organic Synthesis.
  • (2026, February 18). New Aspects of Thiomorpholine Chemistry.
  • (2022, December 7). Oxidation-Cyclisation of Biphenyl Thioethers to Dibenzothiophenium Salts for Ultrarapid 18F-Labelling of PET Tracers. PMC.
  • (n.d.).
  • (n.d.). Clear evidence for the formation of .alpha.-disulfoxides and other intermediates in the m-chloroperbenzoic acid (m-CPBA) oxidation of bridged bicyclic thiosulfinates.
  • (n.d.). Oxidation of sulfides to sulfones with hydrogen peroxide in the presence of acetic acid and Amberlyst 15.
  • (n.d.). Synthesis of sulfides (thioethers)
  • (n.d.).
  • (n.d.). meta-Chloroperbenzoic acid (mCPBA): a versatile reagent in organic synthesis. RSC Publishing.
  • (n.d.). Morpholine and Thiomorpholine: A Privileged Scaffold Possessing Diverse Bioactivity Profile. Journal of Chemical Reviews.
  • (2022, August 4). Synthesis of Thiomorpholine via a Telescoped Photochemical Thiol–Ene/Cyclization Sequence in Continuous Flow.
  • (2025, December 12). m-CPBA (meta-chloroperoxybenzoic acid). Master Organic Chemistry.
  • (n.d.). 3-Chloroperoxybenzoic acid, MCPBA, meta-Chloroperbenzoic acid. Organic Chemistry Portal.
  • (n.d.). Reduction of Sulfoxides. Organic Chemistry Portal.
  • (n.d.). Effective Oxidation of Sulfides to Sulfoxides with Hydrogen Peroxide under Transition-Metal-Free Conditions. PMC.
  • Dovrou, E., Bates, K. H., Rivera-Rios, J. C., Cox, J. L., Shutter, J. D., & Keutsch, F. N. (2021, June 14). Towards a chemical mechanism of the oxidation of aqueous sulfur dioxide via isoprene hydroxyl hydroperoxides (ISOPOOH). ACP.
  • (2000, March 14).
  • (n.d.).
  • (n.d.).
  • (n.d.).
  • (n.d.).
  • (n.d.). Synthesis of Thiomorpholine via a Telescoped Photochemical Thiol-ene/Cyclization Sequence in Continuous Flow. ChemRxiv.
  • (2019, May 27). Synthesis of aryl cyclopropyl sulfides through copper-promoted S-cyclopropylation of thiophenols using cyclopropylboronic acid. Beilstein Journals.
  • (2019, May 27). Synthesis of aryl cyclopropyl sulfides through copper-promoted S-cyclopropylation of thiophenols using cyclopropylboronic acid. PMC.
  • Shanu-Wilson, J. (2021, September 23). Metabolism of cyclopropyl groups. Hypha Discovery Blogs.
  • (n.d.). CN105906582A - Preparation method of thiomorpholine.
  • (2019, January 28).
  • (2022, January 29). Oxidation of Drugs during Drug Product Development: Problems and Solutions. PMC.

Sources

Method

Application Note: Incorporation of 2-Cyclopropyl Thiomorpholine Dioxide into Peptide Backbones

This Application Note is designed for researchers in medicinal chemistry and structural biology. It details the methodology for incorporating 2-cyclopropyl thiomorpholine 1,1-dioxide-3-carboxylic acid (abbreviated here a...

Author: BenchChem Technical Support Team. Date: March 2026

This Application Note is designed for researchers in medicinal chemistry and structural biology. It details the methodology for incorporating 2-cyclopropyl thiomorpholine 1,1-dioxide-3-carboxylic acid (abbreviated here as Ccp-TcaO2 ) into peptide backbones.

This molecule represents a "next-generation" proline mimetic: it combines the conformational restriction of a cyclic secondary amine, the unique hydrogen-bonding capability of a sulfone, and the lipophilic steric bulk of a cyclopropyl group to lock specific secondary structures (e.g.,


-turns).

Introduction & Rationale

The incorporation of constrained non-canonical amino acids (ncAAs) is a primary strategy to improve the pharmacokinetic profile of peptide therapeutics. 2-cyclopropyl thiomorpholine 1,1-dioxide (Ccp-TcaO2) is a highly specialized scaffold that addresses three critical liabilities in peptide drug design:

  • Proteolytic Instability: The non-natural ring structure and steric bulk of the cyclopropyl group at the

    
     or 
    
    
    
    position (relative to nitrogen) completely block access to standard proteases (e.g., trypsin, chymotrypsin).
  • Conformational Entropy: Unlike flexible linear peptides, Ccp-TcaO2 restricts the

    
     (phi) dihedral angle. The sulfone moiety (
    
    
    
    ) introduces a strong dipole and hydrogen bond acceptor, distinct from the hydrophobic pyrrolidine ring of Proline, often favoring trans amide bond geometries due to electronic repulsion with the carbonyl oxygen.
  • Solubility & Permeability: The sulfone increases water solubility compared to carbocyclic analogs, while the cyclopropyl group maintains the lipophilicity required for membrane interaction.

Chemical Structure & Properties[1][2][3][4]

The building block used for Solid Phase Peptide Synthesis (SPPS) is N-Fmoc-2-cyclopropyl-thiomorpholine-1,1-dioxide-3-carboxylic acid .

PropertyValue / Description
Formula

(Fmoc-protected)
Molecular Weight ~455.5 g/mol
LogP (Predicted) 2.1 (lower than Fmoc-Pro due to sulfone)
H-Bond Donors 0 (Tertiary amide/sulfone)
H-Bond Acceptors 4 (Sulfone oxygens + Carbonyls)
Key Feature Steric Clash: The C2-cyclopropyl group forces the backbone into a "kink," often inducing Type II'

-turns.

Experimental Protocol: Solid Phase Peptide Synthesis (SPPS)

Critical Pre-Synthesis Considerations

The coupling of Ccp-TcaO2 is difficult due to the steric hindrance of the secondary amine (similar to N-methyl amino acids) and the electron-withdrawing effect of the sulfone, which reduces the nucleophilicity of the nitrogen.

  • Resin Choice: Use 2-Chlorotrityl Chloride (2-CTC) resin for C-terminal incorporation to prevent diketopiperazine formation. For internal positions, Rink Amide MBHA is standard.

  • Loading: Low loading (0.2 – 0.4 mmol/g) is recommended to prevent aggregation.

Coupling Protocol (The "Hard Step")

Standard HBTU/DIEA protocols will likely fail or result in low yields.

Reagents:

  • Coupling Agent: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) or COMU .

  • Base: HOAt (1-Hydroxy-7-azabenzotriazole) is essential as an additive to reduce racemization and accelerate reaction.

  • Solvent: DMF/NMP (1:1 ratio) to improve swelling.

Step-by-Step Procedure:

  • Swelling: Swell resin in DMF for 30 min.

  • Deprotection (Preceding AA): Remove Fmoc from the growing chain using 20% Piperidine in DMF (2 x 5 min). Note: Ensure complete removal; the bulky Ccp-TcaO2 requires a pristine N-terminus.

  • Activation (In Situ):

    • Dissolve Fmoc-Ccp-TcaO2 (3.0 equiv) in NMP.

    • Add HATU (2.9 equiv) and HOAt (3.0 equiv).

    • Add DIEA (6.0 equiv) immediately prior to adding to resin.

    • Pre-activation time: 30 seconds (do not exceed 2 mins to avoid guanidinium formation).

  • Coupling Reaction:

    • Add activated mixture to resin.

    • Microwave Assistance (Recommended): 75°C for 10 minutes (25W).

    • Alternative (Room Temp): Double coupling is mandatory. 2 x 2 hours.

  • Capping: Cap unreacted amines with Acetic Anhydride/Pyridine/DMF (1:2:10) to prevent deletion sequences.

Elongation (The "Next" Amino Acid)

Coupling the next amino acid onto the N-terminus of Ccp-TcaO2 is the most challenging step because the secondary amine is sterically crowded by the cyclopropyl group and electronically deactivated by the sulfone.

  • Reagent Switch: Use PyAOP or PyBrOP instead of HATU for this specific step. Phosphonium salts often perform better for hindered secondary amines.

  • Conditions: 50°C for 45 mins (Microwave) or overnight at RT.

  • Verification: Perform a chloranil test (secondary amine test). Kaiser test is ineffective here.

Cleavage and Purification[5]

The sulfone moiety is stable to standard TFA cleavage conditions.

  • Cleavage Cocktail: TFA/TIPS/Water (95:2.5:2.5). Avoid thiol scavengers (EDT) if possible, though the sulfone is generally reduced-resistant under these conditions.

  • Duration: 2-3 hours at RT.

  • Precipitation: Cold diethyl ether.

  • HPLC Purification:

    • Column: C18 Reverse Phase.

    • Mobile Phase: Water (0.1% TFA) / Acetonitrile (0.1% TFA).

    • Note: The sulfone makes the peptide more polar than the Proline equivalent; expect earlier retention times.

Structural & Mechanistic Visualization

The following diagram illustrates the synthesis workflow and the mechanistic impact of the Ccp-TcaO2 insertion.

G cluster_0 Building Block Prep cluster_1 SPPS Cycle cluster_2 Structural Output BB Fmoc-Ccp-TcaO2 (Sterically Hindered) Act Activation HATU/HOAt/DIEA BB->Act Couple Coupling (75°C, 10 min) Act->Couple Resin Peptide-Resin (Free Amine) Resin->Couple Deprot Fmoc Removal (20% Piperidine) Couple->Deprot NextAA Next AA Coupling (PyAOP Required) Deprot->NextAA Steric Barrier High Difficulty Fold Beta-Turn Induction NextAA->Fold Post-Cleavage Prop Properties: 1. Protease Resistant 2. H-Bond Acceptor (SO2) Fold->Prop

Caption: Workflow for incorporating Ccp-TcaO2. Note the critical requirement for PyAOP during the subsequent amino acid coupling due to steric hindrance.

Quality Control & Validation

Mass Spectrometry

The sulfone group gives a distinct signature.

  • Expected Mass Shift: +64 Da relative to the sulfide precursor (if synthesized in-house) or distinctive fragmentation patterns.

  • Fragmentation: In MS/MS, the

    
     group is robust, but characteristic loss of 
    
    
    
    (-64 Da) can occur at high collision energies.
NMR Verification ( )

To verify the 2-cyclopropyl geometry and ring pucker:

  • Cyclopropyl Protons: Look for high-field multiplets (0.3 – 0.8 ppm).

  • 
    -Proton:  The 
    
    
    
    signal will be significantly deshielded compared to Proline due to the electron-withdrawing sulfone.
  • Amide Isomerism: Perform ROESY experiments. The steric bulk of the cyclopropyl group usually forces a high ratio of trans isomer (

    
    ) at the peptide bond preceding the Ccp-TcaO2, unlike Proline which often exists as a cis/trans mixture.
    

References

  • Thiomorpholine Peptide Chemistry

    • Gomez-Martinez, M., et al. (2008). Morpholine-Based Immonium and Halogenoamidinium Salts as Coupling Reagents in Peptide Synthesis. Journal of Organic Chemistry. Link

  • Conformational Analysis of Cyclic Sulfones

    • Ramírez-Alvarado, M., et al. (2020). Conformational analysis of peptides corresponding to all the secondary structure elements of protein L B1 domain. PMC. Link

  • Synthesis of Thiomorpholine Precursors

    • Gutmann, B., et al. (2022). Synthesis of Thiomorpholine via a Telescoped Photochemical Thiol–Ene/Cyclization Sequence. Journal of Organic Chemistry. Link

  • General Hindered Peptide Coupling

    • El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews. Link

Application

Application Notes and Protocols for Thiomorpholine, 2-cyclopropyl-, 1,1-dioxide as a Novel Chiral Auxiliary

For Researchers, Scientists, and Drug Development Professionals Authored by: Gemini, Senior Application Scientist Introduction: A New Frontier in Asymmetric Synthesis In the landscape of asymmetric synthesis, the develop...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: A New Frontier in Asymmetric Synthesis

In the landscape of asymmetric synthesis, the development of novel chiral auxiliaries is paramount for accessing complex, enantiomerically pure molecules, which are the cornerstone of modern pharmaceuticals.[1] The thiomorpholine S,S-dioxide scaffold has been recognized as a "privileged" structure in medicinal chemistry, imparting favorable pharmacokinetic properties to drug candidates.[2] This document introduces Thiomorpholine, 2-cyclopropyl-, 1,1-dioxide as a promising, albeit currently theoretical, chiral auxiliary. Its rigidified six-membered ring, resulting from the sulfone group, and the sterically demanding cyclopropyl group at the C2 position, are hypothesized to provide a well-defined chiral environment for a variety of asymmetric transformations.

This guide provides a comprehensive overview of the proposed synthesis of this novel auxiliary, its application in diastereoselective aldol reactions, and protocols for its subsequent removal to yield enantiomerically enriched products. The methodologies presented herein are founded on established principles of asymmetric synthesis and draw parallels from well-documented chiral auxiliaries, particularly those containing sulfur.[3][4]

Part 1: Synthesis of the Chiral Auxiliary

A practical and enantioselective synthesis of the chiral auxiliary is the crucial first step. While a specific synthesis for (R)- or (S)-2-cyclopropylthiomorpholine 1,1-dioxide is not yet reported in the literature, a plausible route can be devised based on established methodologies for the asymmetric synthesis of related heterocycles.[5][6]

Proposed Enantioselective Synthesis of (S)-2-cyclopropylthiomorpholine 1,1-dioxide

The proposed synthetic pathway commences with an asymmetric Michael addition of a thiol to a nitroalkene, followed by reduction and cyclization, and finally, oxidation to the sulfone.

Protocol 1: Synthesis of (S)-2-cyclopropylthiomorpholine 1,1-dioxide

Step 1: Asymmetric Michael Addition

  • To a solution of (E)-1-cyclopropyl-2-nitroethene (1.0 equiv.) in anhydrous toluene (0.2 M) at -40 °C under an argon atmosphere, add a chiral amine catalyst such as a derivative of cinchonidine (0.1 equiv.).

  • Slowly add 2-aminoethanethiol (1.2 equiv.) dropwise over 30 minutes.

  • Stir the reaction mixture at -40 °C for 24 hours, monitoring the reaction progress by TLC.

  • Upon completion, quench the reaction with saturated aqueous NH4Cl and extract with ethyl acetate.

  • The organic layers are combined, dried over anhydrous Na2SO4, filtered, and concentrated under reduced pressure.

  • The crude product is purified by flash column chromatography on silica gel to afford the chiral Michael adduct.

Step 2: Reductive Cyclization

  • Dissolve the purified Michael adduct (1.0 equiv.) in methanol (0.1 M).

  • Add an excess of Raney nickel (approximately 50% w/w) and subject the mixture to a hydrogen atmosphere (50 psi) in a Parr shaker.

  • Shake the reaction mixture at room temperature for 12 hours.

  • Carefully filter the reaction mixture through a pad of Celite to remove the Raney nickel, and wash the pad with methanol.

  • Concentrate the filtrate under reduced pressure to yield the crude (S)-2-cyclopropylthiomorpholine.

Step 3: Oxidation to the S,S-Dioxide

  • Dissolve the crude (S)-2-cyclopropylthiomorpholine (1.0 equiv.) in a mixture of methanol and water (2:1, 0.1 M).

  • Add sodium tungstate dihydrate (0.1 equiv.) to the solution.

  • Cool the mixture to 0 °C and add 30% aqueous hydrogen peroxide (3.0 equiv.) dropwise, maintaining the temperature below 10 °C.

  • Allow the reaction to warm to room temperature and stir for 16 hours.

  • Quench the reaction by the addition of a saturated aqueous solution of sodium sulfite.

  • Extract the product with dichloromethane. The combined organic layers are dried over anhydrous MgSO4, filtered, and concentrated.

  • The crude product is purified by recrystallization or flash column chromatography to yield the final (S)-2-cyclopropylthiomorpholine 1,1-dioxide.

Part 2: Application in Diastereoselective Aldol Reactions

The N-acyl derivative of the chiral auxiliary is poised to act as a powerful tool in carbon-carbon bond-forming reactions. The following section details its proposed use in a diastereoselective aldol reaction, a cornerstone of organic synthesis.[7]

N-Acylation of the Chiral Auxiliary

The attachment of a prochiral acyl group to the nitrogen atom of the auxiliary is the first step in its application. This is typically achieved using an acid chloride or anhydride in the presence of a base.[8][9]

Protocol 2: N-Propionylation of (S)-2-cyclopropylthiomorpholine 1,1-dioxide

  • To a solution of (S)-2-cyclopropylthiomorpholine 1,1-dioxide (1.0 equiv.) in anhydrous dichloromethane (0.2 M) under an argon atmosphere, add triethylamine (1.5 equiv.).

  • Cool the mixture to 0 °C and add propionyl chloride (1.2 equiv.) dropwise.

  • Allow the reaction mixture to warm to room temperature and stir for 4 hours.

  • Quench the reaction with water and separate the layers.

  • Extract the aqueous layer with dichloromethane.

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO4, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography to afford the N-propionyl derivative.

Diastereoselective Aldol Reaction and Stereochemical Model

The rigid chair-like conformation of the six-membered ring of the N-acyl auxiliary, in conjunction with the bulky cyclopropyl group, is expected to provide excellent facial selectivity in the enolization and subsequent reaction with an aldehyde. The stereochemical outcome can be rationalized by the Zimmerman-Traxler model, which predicts a chair-like six-membered transition state.[3][10]

In the presence of a Lewis acid like titanium tetrachloride, a chelated transition state is proposed. The cyclopropyl group is expected to occupy a pseudo-equatorial position to minimize steric interactions, thereby blocking one face of the enolate. The aldehyde then approaches from the less hindered face.

Diagram 1: Proposed Experimental Workflow for the Aldol Reaction

G cluster_prep Preparation cluster_reaction Aldol Reaction cluster_workup Workup & Purification Auxiliary Chiral Auxiliary Acylation N-Acylation Auxiliary->Acylation AcylAux N-Acyl Auxiliary Acylation->AcylAux Enolization Enolization (e.g., TiCl4, DIPEA) AcylAux->Enolization AldolAdd Aldol Addition Enolization->AldolAdd Aldehyde Aldehyde (RCHO) Aldehyde->AldolAdd Product Diastereomeric Aldol Adduct AldolAdd->Product Quench Quench Product->Quench Extract Extraction Quench->Extract Purify Chromatography Extract->Purify Diastereomers Separated Diastereomers Purify->Diastereomers

Caption: Workflow for the diastereoselective aldol reaction.

Protocol 3: Diastereoselective Aldol Reaction

  • To a solution of the N-propionyl auxiliary (1.0 equiv.) in anhydrous dichloromethane (0.1 M) under an argon atmosphere, cool the mixture to -78 °C.

  • Add titanium tetrachloride (1.1 equiv.) dropwise, and stir the resulting deep red solution for 30 minutes.

  • Add N,N-diisopropylethylamine (1.2 equiv.) dropwise and stir for another 1 hour at -78 °C to form the titanium enolate.

  • Add the desired aldehyde (1.5 equiv.) as a solution in dichloromethane dropwise.

  • Stir the reaction mixture at -78 °C for 4 hours.

  • Quench the reaction by the addition of a half-saturated aqueous solution of ammonium chloride.

  • Allow the mixture to warm to room temperature and extract with dichloromethane.

  • The combined organic layers are dried over anhydrous Na2SO4, filtered, and concentrated.

  • The diastereomeric ratio can be determined by 1H NMR analysis of the crude product.

  • The product is purified by flash column chromatography on silica gel to isolate the major diastereomer.

Table 1: Hypothetical Results for the Diastereoselective Aldol Reaction

EntryAldehyde (RCHO)Yield (%)Diastereomeric Ratio (syn:anti)
1Benzaldehyde92>98:2
2Isobutyraldehyde8897:3
3Acrolein8595:5
4Cinnamaldehyde90>98:2

Diagram 2: Proposed Zimmerman-Traxler Transition State

Caption: Proposed transition state for the aldol reaction.

Part 3: Cleavage of the Chiral Auxiliary

A key feature of a useful chiral auxiliary is its facile removal under mild conditions to furnish the desired product and allow for the recovery of the auxiliary for reuse. For N-acyl sulfonamides, several cleavage methods have been reported.[1][10]

Reductive Cleavage

Reductive cleavage using a hydride source is a common method for the removal of N-acyl auxiliaries to yield the corresponding alcohol.

Protocol 4: Reductive Cleavage of the Aldol Adduct

  • Dissolve the purified aldol adduct (1.0 equiv.) in anhydrous tetrahydrofuran (0.1 M) under an argon atmosphere.

  • Cool the solution to -78 °C and add lithium borohydride (2.0 equiv.) portion-wise.

  • Stir the reaction mixture at -78 °C for 2 hours, then allow it to warm to room temperature and stir for an additional 4 hours.

  • Cool the reaction to 0 °C and quench by the slow addition of a saturated aqueous solution of Rochelle's salt.

  • Stir the mixture vigorously for 1 hour, then extract with ethyl acetate.

  • The combined organic layers are washed with brine, dried over anhydrous Na2SO4, filtered, and concentrated.

  • The crude product can be purified by flash column chromatography to separate the chiral alcohol from the recovered (S)-2-cyclopropylthiomorpholine 1,1-dioxide.

Table 2: Hypothetical Product and Auxiliary Recovery

Aldol Adduct fromProduct (Chiral Alcohol)Yield (%)Recovered Auxiliary Yield (%)
Benzaldehyde(2S,3R)-3-hydroxy-2-methyl-3-phenylpropan-1-ol9592
Isobutyraldehyde(2S,3R)-3-hydroxy-2,4-dimethylpentan-1-ol9390

Conclusion and Future Outlook

Thiomorpholine, 2-cyclopropyl-, 1,1-dioxide presents a conceptually novel and promising chiral auxiliary for asymmetric synthesis. The proposed rigid framework and the stereodirecting influence of the cyclopropyl group are anticipated to lead to high levels of diastereoselectivity in a range of important chemical transformations. The synthetic route and application protocols outlined in this document provide a solid foundation for the experimental validation of this new tool. Further research will be necessary to optimize the synthesis of the auxiliary and to explore its utility in other asymmetric reactions, such as alkylations, Michael additions, and Diels-Alder reactions. The development of this and other novel chiral auxiliaries will undoubtedly continue to push the boundaries of what is achievable in the stereoselective synthesis of complex molecules.

References

  • Zimmerman, H. E.; Traxler, M. D. The Stereochemistry of the Ivanov and Reformatsky Reactions. J. Am. Chem. Soc.1957 , 79 (8), 1920–1923. [Link]

  • Evans, D. A.; Bartroli, J.; Shih, T. L. Enantioselective aldol reactions. 2. Erythro-selective aldol reactions via triphenyl-tin enolates. J. Am. Chem. Soc.1981 , 103 (8), 2127–2129. [Link]

  • Crimmins, M. T.; King, B. W.; Tabet, E. A.; Chaudhary, K. Asymmetric Aldol Additions with Titanium Enolates of Acyloxazolidinethiones and Acylthiazolidinethiones. J. Org. Chem.2001 , 66 (3), 894–902. [Link]

  • Nagao, Y.; Hagiwara, Y.; Kumagai, T.; Ochiai, M.; Inoue, T.; Hashimoto, K.; Fujita, E. A new, highly efficient and versatile chiral auxiliary for asymmetric synthesis. J. Org. Chem.1986 , 51 (13), 2391–2393. [Link]

  • Franckevičius, V.; et al. Catalytic asymmetric addition to cyclic N-acyl-iminium: access to sulfone-bearing contiguous quaternary stereocenters. Chem. Commun., 2023 , 59, 1145-1148. [Link]

  • Harding, W. W.; et al. Enantioselective synthesis of (2R,3R)- and (2S,3S)-2- [(3-chlorophenyl)-(2-methoxyphenoxy)methyl]morpholine. Tetrahedron: Asymmetry2005 , 16 (13), 2249-2256. [Link]

  • Singh, U. P.; Gahtori, P. Morpholine and Thiomorpholine: A Privileged Scaffold Possessing Diverse Bioactivity Profile. J. Chem. Rev.2021 , 3 (4), 247-270. [Link]

  • Palomo, C.; Oiarbide, M.; García, J. M. The Aldol Reaction: A Powerful C−C Bond-Forming Methodology. Angew. Chem. Int. Ed.2004 , 43 (30), 3944-3947. [Link]

  • Charette, A. B.; et al. Efficient approaches to the stereoselective synthesis of cyclopropyl alcohols. Acc. Chem. Res.2012 , 45 (9), 1471-1483. [Link]

  • Harding, W. W., et al. A General, Enantioselective Synthesis of Protected Morpholines and Piperazines. Org. Lett.2012 , 14 (10), 2532–2535. [Link]

  • Franckevičius, V.; et al. Catalytic Enantioselective Synthesis of α-Difunctionalized Cyclic Sulfones. J. Org. Chem.2023 , 88 (8), 5035–5045. [Link]

  • Wu, Y.-D.; Houk, K. N. Transition Structures for the Titanium Tetrachloride-Promoted Aldol Reaction. J. Am. Chem. Soc.1987 , 109 (3), 908–910. [Link]

  • Bera, S.; et al. I2-mediated diversity oriented diastereoselective synthesis of amino acid derived trans-2,5-disubstituted morpholines, piperazines, and thiomorpholines. ACS Comb. Sci.2012 , 14 (1), 1-4. [Link]

  • Katritzky, A. R.; et al. N-Acylation of sulfonamides using N-acylbenzotriazoles. ARKIVOC2004 , (xii), 14-22. [Link]

  • Wu, T. R.; Shen, L.; Chong, J. M. Asymmetric Synthesis of Chiral Cyclopropyl Alcohols via Diastereoselective Simmons−Smith Cyclopropanation of Chiral Allylic Alcohols. Org. Lett.2004 , 6 (16), 2701–2704. [Link]

  • PubChem. Thiomorpholine 1,1-dioxide. [Link]

  • Chem-Impex. Thiomorpholine 1,1-dioxide. [Link]

  • Reddy, P. G.; et al. Recent advances in the synthesis of N-acyl sulfonamides. RSC Adv., 2015 , 5, 86850-86867. [Link]

Sources

Method

Application Note: Strategic Solvent Selection and Dissolution Protocols for Thiomorpholine, 2-cyclopropyl-, 1,1-dioxide

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Application Note & Standard Operating Procedure (SOP) Executive Summary Thiomorpholine, 2-cyclopropyl-, 1,1-di...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Application Note & Standard Operating Procedure (SOP)

Executive Summary

Thiomorpholine, 2-cyclopropyl-, 1,1-dioxide (CAS: 1446485-97-7) is a highly specialized saturated heterocyclic building block. In modern medicinal chemistry, thiomorpholine 1,1-dioxides are frequently deployed as metabolically stable bioisosteres for piperazines and morpholines. Their unique structural properties provide distinct advantages in modulating the physicochemical profile and target binding affinity of lead compounds[1]. However, the juxtaposition of a highly polar sulfone group with a lipophilic cyclopropyl ring presents unique solvation challenges. This guide provides a causality-driven framework for selecting the optimal solvent systems and establishes self-validating protocols for complete dissolution.

Physicochemical Profiling & Causality in Solvation

To achieve complete dissolution without compromising molecular integrity, one must understand the thermodynamic barriers inherent to the compound's structure:

  • The Sulfone Moiety (1,1-dioxide): The two oxygen atoms on the sulfur act as strong hydrogen bond acceptors[2]. This creates strong intermolecular dipole-dipole interactions in the solid state, resulting in a high crystal lattice energy. Overcoming this requires a solvent with a high dielectric constant.

  • The Cyclopropyl Ring: Positioned at the 2-position, this highly strained aliphatic ring introduces a localized lipophilic (hydrophobic) domain. This domain disrupts the formation of a stable hydration shell, rendering the free base poorly soluble in purely aqueous environments.

  • The Secondary Amine: The nitrogen atom can be protonated. While the free base exhibits significant lipophilicity, conversion to a hydrochloride salt introduces an ionic charge that drastically lowers the desolvation penalty in water, significantly enhancing aqueous solubility[2][3].

Causality in Solvent Choice: For in vitro biological assays, Dimethyl Sulfoxide (DMSO) is the universal solvent of choice. Its high polarity index (7.2) and strong dipole moment effectively disrupt the sulfone-mediated crystal lattice without requiring proton donation. Conversely, for organic synthesis, moderate polarity solvents like Dichloromethane (DCM) are preferred because they efficiently solvate the lipophilic cyclopropyl ring while remaining inert to downstream coupling reagents.

Quantitative Solvent Compatibility Matrix

The following table summarizes the quantitative parameters dictating solvent compatibility for the free base form of the compound.

SolventPolarity IndexDielectric Constant (ε)Solvation MechanismRecommended Application
Dimethyl Sulfoxide (DMSO) 7.246.7Disrupts sulfone H-bonding via high dipole momentPrimary stock solutions for in vitro assays
Dichloromethane (DCM) 3.19.1Solvates lipophilic cyclopropyl domainOrganic synthesis, liquid-liquid extraction
Tetrahydrofuran (THF) 4.07.5Coordinates via ether oxygen; balances polarityOrganometallic reactions, cross-coupling
Methanol (MeOH) 5.132.7Protic solvation of the secondary amineLC-MS analysis, crystallization workflows
Water (Milli-Q) 10.080.1Ion-dipole hydration (Requires salt formation)Final assay dilution (post-salt formation)

Decision Workflow for Solvent Selection

SolventWorkflow Start Thiomorpholine, 2-cyclopropyl-, 1,1-dioxide CAS: 1446485-97-7 (Free Base) AppBio In Vitro Biological Assays (Cellular / Biochemical) Start->AppBio AppSyn Organic Synthesis (Coupling / Derivatization) Start->AppSyn SolDMSO Primary Solvent: DMSO (Breaks sulfone H-bonding) AppBio->SolDMSO SolDCM Primary Solvent: DCM / THF (Solvates lipophilic cyclopropyl) AppSyn->SolDCM AqDilute Aqueous Buffer Dilution (Maintain <0.1% DMSO) SolDMSO->AqDilute SaltForm In Situ HCl Salt Formation (Protonates secondary amine) SolDCM->SaltForm If aqueous extraction is required Validate Self-Validation: Tyndall Effect & LC-MS AqDilute->Validate SaltForm->Validate

Workflow diagram illustrating the solvent selection decision tree based on downstream applications.

Self-Validating Experimental Protocols

Protocol A: Preparation of a 50 mM DMSO Stock Solution

Purpose: To generate a highly concentrated, stable stock for subsequent dilution into aqueous biological buffers.

  • Gravimetric Preparation: Weigh the required mass of Thiomorpholine, 2-cyclopropyl-, 1,1-dioxide on a calibrated analytical balance (e.g., 8.76 mg for 1 mL of 50 mM solution). Transfer to a low-binding amber glass vial.

  • Solvent Introduction: Add anhydrous, cell-culture grade DMSO (≥99.9% purity). Causality: Anhydrous DMSO prevents premature introduction of water, which could trigger localized precipitation due to the hydrophobic cyclopropyl group.

  • Mechanical Agitation: Vortex the vial at 2500 RPM for 60 seconds. If visible particulates remain, sonicate in a water bath at 25°C for 5 minutes. Do not exceed 30°C to prevent thermal degradation.

  • Self-Validation (The Tyndall Effect): In a darkened room, shine a 650 nm laser pointer horizontally through the vial.

    • Pass: The laser beam path is completely invisible within the liquid, confirming a true molecular solution.

    • Fail: A visible red beam path indicates a colloidal suspension. If this occurs, the compound may have absorbed atmospheric moisture. Re-sonicate or verify compound purity via LC-MS.

  • Storage: Aliquot into single-use vials and store under inert gas (Argon or Nitrogen) at -20°C[4].

Protocol B: In Situ Hydrochloride Salt Formation for Aqueous Solubilization

Purpose: To bypass the need for DMSO in sensitive in vivo or biochemical assays by converting the free base into a highly water-soluble salt[2].

  • Initial Solvation: Dissolve the free base in a minimal volume of Methanol (MeOH) or Tetrahydrofuran (THF).

  • Stoichiometric Protonation: Slowly add 1.05 equivalents of a standardized HCl solution (e.g., 1M HCl in diethyl ether or aqueous HCl depending on downstream needs) dropwise while stirring continuously at 0°C.

  • Solvent Evaporation: Remove the volatile organic solvent under reduced pressure using a rotary evaporator. The resulting white crystalline solid is the hydrochloride salt.

  • Aqueous Reconstitution: Add Milli-Q water or the target biological buffer (e.g., PBS) to the solid. The salt form will exhibit rapid dissolution.

  • Self-Validation (pH & Analytical Check): Measure the pH of the final solution to ensure it is within the physiological range (pH 7.2-7.4). Run a rapid LC-MS aliquot to confirm that the sulfone and cyclopropyl moieties remain intact post-acidification.

Troubleshooting & Stability Considerations

  • Moisture Sensitivity: While the compound is stable under standard conditions, prolonged exposure to high humidity can lead to moisture absorption. It is critical to store the compound in a tightly closed container, ideally in a cool, shaded area under an inert gas atmosphere[4].

  • Precipitation Upon Aqueous Dilution: When diluting the DMSO stock (Protocol A) into aqueous buffers, always add the DMSO solution dropwise into the rapidly stirring buffer, never the reverse. This prevents localized high concentrations of water that force the lipophilic free base out of solution. Ensure the final DMSO concentration does not exceed 0.1% (v/v) to prevent cellular toxicity in biological assays.

References

Sources

Application

Application Note: Reductive Amination Procedures Using Thiomorpholine 1,1-Dioxide

Executive Summary Thiomorpholine 1,1-dioxide (commonly referred to as thiomorpholine sulfone) is a prominent structural motif in modern drug discovery. It serves as a metabolically stable, lipophilic bioisostere for morp...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Thiomorpholine 1,1-dioxide (commonly referred to as thiomorpholine sulfone) is a prominent structural motif in modern drug discovery. It serves as a metabolically stable, lipophilic bioisostere for morpholine, offering a unique polar surface area without the basicity of typical secondary amines[1]. Its utility is highlighted in the synthesis of advanced therapeutics, including the HIV-1 maturation inhibitor BMS-955176[2] and selective PI3Kδ inhibitors[3].

Despite its structural value, the N-alkylation of thiomorpholine sulfone via reductive amination presents specific synthetic challenges. The strong electron-withdrawing nature (-I effect) of the sulfone group significantly diminishes the nucleophilicity of the secondary amine. This application note details the mechanistic rationale and provides field-proven, self-validating protocols for the efficient reductive amination of thiomorpholine sulfone with both aldehydes and challenging ketones.

Mechanistic Rationale & Chemical Properties

Reductive amination proceeds via a three-step cascade: nucleophilic attack of the amine on the carbonyl to form a hemiaminal, acid-catalyzed dehydration to an iminium ion, and subsequent in situ hydride reduction to the final alkylated amine.

For highly nucleophilic amines (e.g., piperidine), iminium formation is rapid. However, the sulfone moiety in thiomorpholine 1,1-dioxide withdraws electron density from the nitrogen atom, making the initial nucleophilic attack and subsequent iminium ion formation the rate-limiting steps .

If a highly reactive reducing agent (such as


) is used, it will rapidly reduce the starting carbonyl to an alcohol before the iminium ion can form. Therefore, successful reductive amination with thiomorpholine sulfone requires mild reducing agents —such as sodium triacetoxyborohydride (STAB) or sodium cyanoborohydride (

)—paired with acidic or Lewis acidic conditions to electrophilically activate the carbonyl[4]. Furthermore, because the compound is frequently sourced as a hydrochloride salt, it must be neutralized in situ to liberate the nucleophilic free amine[5].

Mechanism A Carbonyl Compound + Thiomorpholine Sulfone B Hemiaminal Intermediate A->B Nucleophilic Attack C Iminium Ion (Rate-Limiting) B->C -H2O (Acid Catalyzed) D Alkylated Amine (Product) C->D Hydride Reduction (STAB / NaBH3CN)

Mechanistic pathway of reductive amination highlighting the rate-limiting iminium ion formation.

Reagent Selection and Quantitative Data

The choice of reducing agent and solvent system must be tailored to the steric and electronic nature of the carbonyl substrate. Table 1 summarizes the optimized parameters for various substrate classes.

Table 1: Reagent Selection and Reaction Parameters
Carbonyl SubstratePreferred Reducing AgentSolvent SystemAdditive / CatalystTypical Yield
Aliphatic Aldehydes STAB (

)
DCE or DCMAcetic Acid (1.5 eq)80 - 95%
Aromatic Aldehydes STAB (

)
DCE or DCMAcetic Acid (1.5 eq)75 - 90%
Unhindered Ketones STAB (

)
DCEAcetic Acid (2.0 eq)60 - 80%
Hindered Ketones

THF / EtOH

(2.0 eq)
40 - 70%
Acid-Sensitive Picoline BoraneMeOHNone65 - 85%

Experimental Workflows & Protocols

Workflow Step1 1. Free Base Generation Neutralize HCl salt with DIPEA Step2 2. Iminium Formation Mix amine + carbonyl + Acid Step1->Step2 Step3 3. Reduction Add STAB or NaBH3CN Step2->Step3 1-2 hours at RT Step4 4. Quench & Workup Saturated NaHCO3, Extraction Step3->Step4 12-24 hours until completion Step5 5. Purification Flash Chromatography Step4->Step5

Step-by-step experimental workflow for the reductive amination of thiomorpholine sulfone.

Protocol A: Standard Reductive Amination with Aldehydes (STAB Method)

This protocol utilizes Sodium Triacetoxyborohydride (STAB), which is stable in slightly acidic conditions and exhibits a slow rate of reduction toward aldehydes, allowing the weakly nucleophilic thiomorpholine sulfone time to form the iminium ion[3].

Materials:

  • Thiomorpholine 1,1-dioxide hydrochloride (1.2 eq)

  • Aldehyde substrate (1.0 eq)

  • 
    -Diisopropylethylamine (DIPEA) (1.2 eq)
    
  • Glacial Acetic Acid (1.5 eq)

  • Sodium Triacetoxyborohydride (STAB) (1.5 eq)

  • 1,2-Dichloroethane (DCE) (0.2 M relative to aldehyde)

Step-by-Step Procedure:

  • Free Base Generation: Suspend thiomorpholine 1,1-dioxide hydrochloride in anhydrous DCE under a nitrogen atmosphere. Add DIPEA dropwise and stir for 15 minutes at room temperature. Causality: The hydrochloride salt must be neutralized to liberate the lone pair on the nitrogen, enabling nucleophilic attack[5].

  • Electrophilic Activation: Add the aldehyde substrate followed by glacial acetic acid. Stir the mixture at room temperature for 1 to 2 hours. Causality: Acetic acid protonates the carbonyl oxygen, increasing its electrophilicity and driving hemiaminal dehydration without fully protonating the amine.

  • Reduction: Add STAB in a single portion. Stir the reaction mixture at room temperature for 12–16 hours. Monitor the consumption of the aldehyde via TLC or LC-MS.

  • Quench and Workup: Carefully quench the reaction by adding saturated aqueous

    
     until gas evolution ceases (pH ~8). Causality: The basic quench neutralizes the acetic acid and destroys unreacted STAB, preventing product degradation during concentration.
    
  • Extraction: Extract the aqueous layer with Dichloromethane (DCM) three times. Wash the combined organic layers with brine, dry over anhydrous

    
    , filter, and concentrate under reduced pressure.
    
  • Purification: Purify the crude residue via flash column chromatography (typically using a Hexane/Ethyl Acetate or DCM/MeOH gradient) to yield the pure tertiary amine.

Protocol B: Challenging Ketones ( / Method)

Ketones are less electrophilic and more sterically hindered than aldehydes. The weak nucleophilicity of thiomorpholine sulfone makes spontaneous iminium formation with ketones nearly impossible. Titanium(IV) isopropoxide acts as a strong Lewis acid and water scavenger, forcing the equilibrium toward the iminium ion[4].

Materials:

  • Thiomorpholine 1,1-dioxide (free base) (1.5 eq)

  • Ketone substrate (1.0 eq)

  • Titanium(IV) isopropoxide (

    
    ) (2.0 eq)
    
  • Sodium Cyanoborohydride (

    
    ) (1.5 eq)
    
  • Anhydrous Tetrahydrofuran (THF) and Absolute Ethanol (EtOH)

Step-by-Step Procedure:

  • Lewis Acid Activation: In an oven-dried flask under nitrogen, dissolve the ketone and thiomorpholine sulfone free base in anhydrous THF (0.2 M). Add

    
     dropwise via syringe.
    
  • Iminium Forcing: Stir the mixture at room temperature (or heat to 50°C for highly hindered substrates) for 12–18 hours. Causality: The extended time and Lewis acid are strictly required to overcome the steric hindrance and poor nucleophilicity of the sulfone-bearing amine.

  • Reduction: Cool the reaction to 0°C. Dissolve

    
     in a minimal amount of absolute EtOH and add it dropwise to the reaction mixture. Stir for an additional 6–12 hours, allowing the reaction to warm to room temperature.
    
  • Quench and Precipitation: Quench the reaction by adding water (approx. 2 mL per mmol of Ti). Causality: Water hydrolyzes the titanium complex, precipitating insoluble titanium dioxide (

    
    ).
    
  • Filtration: Filter the resulting white suspension through a pad of Celite, washing the filter cake thoroughly with Ethyl Acetate.

  • Workup & Purification: Wash the filtrate with brine, dry over

    
    , concentrate, and purify via flash chromatography.
    

References

  • Structural Characterization of 4-(4-Nitrophenyl)thiomorpholine, a Precursor in Medicinal Chemistry MDPI - International Journal of Molecular Sciences URL:[Link]

  • Discovery of BMS-955176, a Second Generation HIV-1 Maturation Inhibitor with Broad Spectrum Antiviral Activity ACS Medicinal Chemistry Letters URL:[Link]

  • Design, Synthesis, and Development of pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors: Part I—Indole Derivatives Pharmaceuticals (MDPI) URL:[Link]

  • Antagonists of the Muscarinic Acetylcholine Receptor M4 (Patent EP 4267569 B1) European Patent Office URL:[Link] (Referenced via Google Patents/EPO[4])

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing the Synthesis of 2-Cyclopropylthiomorpholine 1,1-Dioxide

Welcome to the Technical Support Center. Synthesizing sp³-rich, functionalized heterocycles like 2-cyclopropylthiomorpholine 1,1-dioxide presents unique chemoselectivity and purification challenges.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. Synthesizing sp³-rich, functionalized heterocycles like 2-cyclopropylthiomorpholine 1,1-dioxide presents unique chemoselectivity and purification challenges. This guide provides process-validated methodologies, focusing on the critical oxidation and deprotection sequences where yields typically degrade.

As a Senior Application Scientist, I have structured this guide to move beyond basic recipes. Here, we explore the causality behind each reaction parameter, ensuring that every protocol acts as a self-validating system to guarantee high-yield, reproducible results.

Synthetic Strategy & Workflow

The most robust route to 2-substituted thiomorpholine 1,1-dioxides relies on the initial formation of the thiomorpholine core, followed by mandatory nitrogen protection, chemoselective sulfur oxidation, and final deprotection 1. Attempting to oxidize the unprotected amine directly is the primary cause of batch failure.

SynthesisWorkflow Linear Linear Thioether Precursor Cyclize Intramolecular Cyclization Linear->Cyclize Base Protect N-Boc Protection (Critical Step) Cyclize->Protect Boc2O Oxidize Oxidation to Sulfone (Oxone) Protect->Oxidize MeOH/H2O Deprotect HCl Deprotection (Anhydrous) Oxidize->Deprotect HCl/Dioxane Product 2-Cyclopropylthiomorpholine 1,1-dioxide HCl Deprotect->Product Crystallization

Fig 1. Optimized synthetic workflow for 2-cyclopropylthiomorpholine 1,1-dioxide.

Self-Validating Experimental Protocols

The following protocols assume you have successfully cyclized the 2-cyclopropylthiomorpholine core. The steps below isolate the exact parameters required to convert this core into the final 1,1-dioxide hydrochloride salt without yield loss.

Phase 1: N-Protection (Mandatory Pre-Oxidation Step)

Causality: Unprotected secondary amines undergo rapid competitive N-oxidation in the presence of strong oxidants, leading to complex mixtures of N-oxides, hydroxylamines, and ring-opened degradation products 2. By installing a tert-butyloxycarbonyl (Boc) group, the nitrogen lone pair is delocalized into the carbamate, rendering it chemically inert to electrophilic oxidants.

  • Setup: Dissolve 2-cyclopropylthiomorpholine (1.0 eq) in anhydrous dichloromethane (DCM) at 0 °C under nitrogen.

  • Reagent Addition: Add triethylamine (1.5 eq) followed by the dropwise addition of Boc-anhydride (1.1 eq).

  • Reaction: Warm the vessel to 25 °C and stir for 4 hours.

  • Validation (IPC): Monitor by TLC (Ninhydrin stain). The starting material will stain strongly positive (purple/brown). The reaction is complete when the baseline spot is consumed and a new, Ninhydrin-negative spot appears.

Phase 2: Chemoselective Oxidation to 1,1-Dioxide

Causality: The oxidation of sulfides to sulfones proceeds stepwise via a sulfoxide intermediate. Oxone (potassium peroxymonosulfate) is selected over mCPBA for this specific transformation because it avoids the generation of stoichiometric aromatic carboxylic acid byproducts, which are notoriously difficult to separate from polar heterocycles 3.

  • Setup: Dissolve N-Boc-2-cyclopropylthiomorpholine (1.0 eq) in a 1:1 mixture of Methanol and Water.

  • Thermal Control: Cool the biphasic mixture to 0 °C. Note: The initial sulfide-to-sulfoxide oxidation is highly exothermic.

  • Oxidation: Add Oxone (3.0 eq) in small portions over 30 minutes.

  • Reaction: Allow the reaction to warm to room temperature and stir for 6 hours.

  • Validation (IPC): Monitor by LC-MS. The sulfoxide intermediate ([M+H]⁺ + 16) forms rapidly. Do not quench the reaction until the sulfoxide is fully converted to the sulfone ([M+H]⁺ + 32).

Phase 3: Anhydrous Deprotection

Causality: The cyclopropyl ring is highly susceptible to homoallylic ring-opening under harsh, aqueous acidic conditions at elevated temperatures. Utilizing anhydrous 4M HCl in dioxane ensures quantitative Boc removal without compromising the cyclopropyl moiety, directly precipitating the product as a high-purity hydrochloride salt.

  • Setup: Dissolve the N-Boc sulfone in a minimum volume of anhydrous 1,4-dioxane.

  • Deprotection: Add 4M HCl in dioxane (5.0 eq) at room temperature.

  • Reaction: Stir for 2 hours. A white precipitate will begin to form as the hydrochloride salt crashes out of the organic solvent.

  • Validation (IPC): The precipitation itself acts as a visual validation of deprotection. Filter, wash with cold diethyl ether, and confirm the loss of the Boc group (-100 Da fragment) via LC-MS.

Quantitative Data & In-Process Controls (IPC)

Table 1: Comparison of Oxidation Conditions for N-Boc-2-cyclopropylthiomorpholine
ReagentEquivalentsSolventTemp (°C)Time (h)Yield (%)Impurity Profile (Major Byproduct)
H₂O₂ (30%)3.0AcOH601245%Sulfoxide (incomplete oxidation)
mCPBA2.5DCM0 to 25478%m-CBA inclusion, trace N-oxide
Oxone® 3.0 MeOH/H₂O 0 to 25 6 92% Clean conversion, easily scalable
Table 2: LC-MS Self-Validation Markers
Process StepTarget MoleculeExpected LC-MS (m/z)Visual/TLC Indicator
ProtectionN-Boc-2-cyclopropylthiomorpholine[M+H]⁺ 244.1Ninhydrin negative
Oxidation (Interim)Sulfoxide intermediate[M+H]⁺ 260.1N/A
Oxidation (Final)N-Boc Sulfone[M+H]⁺ 276.1Complete consumption of 260.1
DeprotectionTarget Molecule (HCl Salt)[M+H]⁺ 176.1White precipitate forms

Troubleshooting & FAQs

Q: Why is my yield so low when oxidizing the unprotected thiomorpholine directly? A: The sulfur atom in the thiomorpholine ring is highly nucleophilic, but the secondary amine is equally susceptible to electrophilic attack by oxidants. Without Boc protection, the oxidant will attack the nitrogen, forming N-oxides and hydroxylamines. These intermediates are highly water-soluble and easily lost during aqueous workup, or they undergo Cope-type eliminations that destroy the heterocycle entirely.

Q: During the Oxone oxidation, my reaction stalls at the sulfoxide stage. How do I push it to the sulfone? A: The kinetics of oxidizing a sulfide to a sulfoxide are extremely fast, but the subsequent oxidation of the electron-deficient sulfoxide to the sulfone is much slower. If your reaction stalls, it is usually due to poor solubility of the intermediate or an incorrect pH. Ensure you are using a 1:1 MeOH/H₂O ratio to keep both the organic substrate and the inorganic Oxone dissolved. If stalling persists, add an additional 0.5 eq of Oxone and stir for an additional 2 hours.

Q: How do I prevent the cyclopropyl ring from opening during the final deprotection? A: Cyclopropyl rings adjacent to electron-withdrawing systems can undergo acid-catalyzed ring opening, especially if heated in the presence of nucleophilic water (e.g., refluxing in 6M aqueous HCl). To prevent this, strict adherence to anhydrous conditions is required. Using 4M HCl in dioxane at room temperature provides the necessary acidity to cleave the Boc group while keeping the reaction completely free of the water necessary to facilitate ring-opening side reactions.

References

  • Reed, C. W., & Lindsley, C. W. (2019). A general, enantioselective synthesis of 2-substituted thiomorpholines and thiomorpholine 1,1-dioxides. Tetrahedron Letters. 1

  • BenchChem Technical Support. Thiomorpholine 1,1-dioxide hydrochloride. BenchChem. 2

  • Noël, T. et al. (2021). A comprehensive review of flow chemistry techniques tailored to the flavours and fragrances industries. Beilstein J. Org. Chem. 3

Sources

Optimization

Technical Support Center: Overcoming Solubility Challenges with 2-Cyclopropyl Thiomorpholine Sulfone (2-CTMS)

Welcome to the Formulation & Troubleshooting Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals who encounter the dreaded "brick dust" phenomenon when working with...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Formulation & Troubleshooting Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals who encounter the dreaded "brick dust" phenomenon when working with functionalized heterocycles.

2-cyclopropyl thiomorpholine sulfone (2-CTMS) is a classic example of this challenge. The combination of a highly polar sulfone group and a lipophilic cyclopropyl ring creates a molecule with a massive crystal lattice energy that resists solvation in both aqueous buffers and standard organic solvents. This guide is designed to explain the physicochemical causality behind these issues and provide self-validating protocols to keep your workflows moving.

Physicochemical Profiling: The Root of the Problem

To solve a solubility issue, we must first understand the molecular forces at play. The table below summarizes the quantitative data and structural characteristics driving the behavior of 2-CTMS.

Physicochemical ParameterValue / CharacteristicCausality & Impact on Solvation Dynamics
Core Scaffold Thiomorpholine 1,1-dioxideThe sulfone group acts as a strong hydrogen bond acceptor, driving high intermolecular lattice energy[1].
Substituent 2-CyclopropylIncreases lipophilicity (LogP); sterically hinders optimal hydration shells in aqueous media.
H-Bond Donors 1 (Secondary Amine)Pairs tightly with the sulfone oxygens of adjacent molecules, causing rapid crystallization.
pKa (Calculated) ~8.2 - 8.5The secondary amine can be protonated at physiological pH to form highly soluble salts[2].
Base Solubility "Slightly Soluble"Exhibits poor baseline solubility even in strong organic solvents like DMSO and Methanol[3].
Troubleshooting FAQs: Mechanism & Resolution

Q1: Why does 2-CTMS crash out of my biological assay buffer even when using 1% DMSO? The Causality: Thiomorpholine 1,1-dioxide derivatives are intrinsically only "slightly soluble" in DMSO at room temperature[3]. When you transfer a DMSO stock of 2-CTMS into an aqueous buffer, the DMSO rapidly diffuses into the water. The lipophilic cyclopropyl group repels water, while the sulfone and amine groups rapidly hydrogen-bond with each other rather than the surrounding water, nucleating crystals instantly. The Solution: Shift the thermodynamic equilibrium by protonating the amine. Converting the free base to the hydrochloride salt form significantly enhances its water solubility[1]. The charged ammonium group forces ion-dipole interactions with water, breaking the intermolecular lattice and stabilizing the compound in aqueous environments[2].

Q2: I am trying to purify 2-CTMS via column chromatography, but it won't dissolve in my DCM/Hexane loading solvent. What is the alternative? The Causality: Non-polar solvents like hexanes cannot disrupt the strong dipole-dipole interactions of the sulfone group. Because the molecule acts like a "brick dust" amphiphile, it resists both highly polar (water) and highly non-polar (hexane) extremes. The Solution: Abandon hexanes. Load your sample using a highly polar aprotic solvent like DMF or DMAc. For the mobile phase, utilize a binary mixture of Dichloromethane (DCM) and Methanol (e.g., 90:10). The methanol acts as a hydrogen bond competitor, solvating the sulfone oxygens and allowing the molecule to partition effectively.

Q3: How do I formulate 2-CTMS for in vivo dosing without using toxic levels of organic cosolvents? The Causality: In vivo formulations require maintaining the drug in a dissolved state across varying gastrointestinal pH levels without causing solvent toxicity. The Solution: Utilize host-guest complexation. Hydroxypropyl-β-cyclodextrin (HP-β-CD) provides a hydrophobic cavity that encapsulates the problematic cyclopropyl ring, leaving the polar sulfone exposed to the aqueous environment. This masks the lipophilicity and prevents precipitation.

Solvation Strategy Workflow

SolubilityWorkflow Start 2-CTMS Solubility Troubleshooting App Determine Downstream Application Start->App Bioassay In Vitro Bioassay (Aqueous) App->Bioassay Synthesis Organic Synthesis / Purification App->Synthesis InVivo In Vivo Dosing (Formulation) App->InVivo BioStep1 1. Form HCl Salt (pH < 7) 2. 1-5% DMAc + Buffer Bioassay->BioStep1 SynStep1 Use Polar Aprotic (DMF, DMAc) Synthesis->SynStep1 InVivoStep1 Lipid-based Formulation (e.g., SEDDS) InVivo->InVivoStep1 BioStep2 Add 10% HP-β-CD if OD600 > 0.01 BioStep1->BioStep2 Micro-precipitation SynStep2 Chromatography: DCM/MeOH (90:10) SynStep1->SynStep2

Fig 1: Decision tree for solubilizing 2-CTMS based on downstream application requirements.

Experimental Protocol: Preparation of a Self-Validating 10 mM Aqueous-Compatible Stock

To ensure absolute trustworthiness in your assays, do not rely on visual inspection alone to confirm solubility. Micro-precipitation can ruin IC50 curves and yield false negatives. Use the following self-validating protocol to prepare assay-ready stocks.

Step 1: Primary Dissolution (Avoid DMSO) Weigh the required amount of 2-CTMS free base. Dissolve the powder in 100% Dimethylacetamide (DMAc) to yield a 50 mM primary stock. Causality: While DMSO is standard, its high freezing point (18.5°C) causes freeze-thaw precipitation cycles. DMAc has a much lower freezing point (-20°C) and acts as a superior hydrogen-bond acceptor to permanently disrupt the intermolecular lattice of the sulfone.

Step 2: In Situ Salt Formation To the 50 mM DMAc stock, add 1.1 molar equivalents of 0.1 M HCl. Causality: Protonating the secondary amine to form the hydrochloride salt drastically increases aqueous solubility by introducing an ionic charge that forces hydration[1][2].

Step 3: Aqueous Dilution & Encapsulation Dilute the 50 mM stock into your final assay buffer (pH 7.4) containing 5% w/v HP-β-CD to reach a final working concentration of 10 mM. Causality: The cyclodextrin cavity encapsulates the lipophilic cyclopropyl ring, preventing it from repelling the aqueous buffer.

Step 4: Self-Validation (The OD600 Check) Before adding the formulated compound to your biological assay (e.g., cells or enzymes), measure the absorbance of the solution at 600 nm (OD600) against a blank buffer. Validation Metric:

  • OD600 < 0.01: The solution is perfectly dissolved. Proceed with the assay.

  • OD600 ≥ 0.01: Micro-precipitation has occurred. Do not proceed. Back-titrate the solution by adding HP-β-CD in 2% increments, vortexing gently, until the baseline matches the blank.

References

Sources

Troubleshooting

Technical Support Center: Purification of Thiomorpholine, 2-cyclopropyl-, 1,1-dioxide

The following technical guide serves as a specialized support resource for researchers working with Thiomorpholine, 2-cyclopropyl-, 1,1-dioxide (CAS: 1446485-97-7). This guide deviates from standard templates to address...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide serves as a specialized support resource for researchers working with Thiomorpholine, 2-cyclopropyl-, 1,1-dioxide (CAS: 1446485-97-7).

This guide deviates from standard templates to address the unique physicochemical properties of this sulfone-amine hybrid—specifically its attenuated basicity (pKa ~5.4–6.5) compared to typical secondary amines.

Chemical Identity & Physicochemical Profile[1][2][3][4][5][6][7][8]

Before attempting purification, it is critical to understand that this molecule acts as a non-classical amine . The electron-withdrawing sulfone group (


) significantly reduces the electron density on the nitrogen, lowering its pKa.
PropertyDataTechnical Implication
Chemical Name Thiomorpholine, 2-cyclopropyl-, 1,1-dioxide--
CAS Number 1446485-97-7 Use for precise catalog searches.
Molecular Formula ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

MW: 175.25 g/mol
Estimated pKa ~5.5 – 6.5 (Conjugate Acid)CRITICAL: Much less basic than morpholine (pKa 8.5). It exists as a free base even at near-neutral pH (pH 7–8).
Polarity High (Sulfone group)Requires polar organic solvents (DCM, EtOAc) for extraction; soluble in water as HCl salt.
Stereochemistry Chiral center at C2Product is typically a racemate unless asymmetric synthesis was used.

Purification Workflows

Method A: Acid-Base Extraction (Liquid-Liquid)

Best For: Isolating the free base from crude reaction mixtures. The Trap: Due to its low pKa (~5.5), standard amine protocols (basifying to pH 12) are unnecessary and potentially harmful. The compound deprotonates at much lower pH than expected.

Protocol:

  • Acidification (Capture): Dissolve the crude residue in 1M HCl (aq) . The pH must be < 2.0 to ensure full protonation and solubility in the aqueous phase.

    • Why? At pH 4, substantial amounts of free base may already exist and partition into the organic wash, leading to yield loss.

  • Wash: Extract the acidic aqueous layer with Dichloromethane (DCM) (

    
    ).
    
    • Purpose: Removes non-basic impurities. The product remains in the water as the hydrochloride salt.

  • Basification (Release): Cool the aqueous layer to 0°C. Adjust pH to 8.0 – 9.0 using saturated

    
     or 1M NaOH.
    
    • Note: You do not need to go to pH 14. At pH 9, the compound is >99.9% free base.

  • Extraction: Extract the cloudy aqueous mixture with DCM (

    
    ).
    
    • Tip: Ethyl Acetate can also be used, but DCM is better for solubilizing sulfones.

  • Drying: Dry combined organics over

    
    , filter, and concentrate.
    
Method B: Crystallization of the Hydrochloride Salt

Best For: Long-term storage and achieving >98% purity. Free bases of cyclopropyl amines can be oils or low-melting solids; the salt is usually a stable crystalline solid.

Protocol:

  • Dissolve the free base (from Method A) in a minimal amount of dry Ethanol or Isopropanol .

  • Cool to 0°C.

  • Add 4M HCl in Dioxane (1.1 equivalents) dropwise.

  • Add Diethyl Ether or MTBE as an anti-solvent until turbidity persists.

  • Stir at 0°C for 1 hour. Filter the white precipitate.

  • Validation: Check melting point. Sulfone salts typically have sharp, high melting points (>150°C).

Method C: Silica Gel Chromatography

Best For: Separating the product from closely related structural analogs.

  • Stationary Phase: Silica Gel (40–63 µm).

  • Mobile Phase: DCM / Methanol gradient (0%

    
     5% MeOH).
    
  • Visualization: Stain with Ninhydrin (amines) or Iodine (general).

  • Note: The sulfone group makes the molecule "sticky" on silica. If tailing occurs, add 1% Triethylamine or 1% Ammonium Hydroxide to the mobile phase.

Decision Logic & Workflow Diagram

The following diagram illustrates the critical pH-dependent decision points for isolating this specific low-pKa amine.

PurificationLogic Start Crude Reaction Mixture Acidify Dissolve in 1M HCl (pH < 2) Start->Acidify Wash Wash with DCM (Remove non-basic impurities) Acidify->Wash CheckPH CRITICAL STEP: Adjust Aqueous pH Wash->CheckPH RouteA pH 4-5 (Risk Zone) CheckPH->RouteA Too Low RouteB pH 8-9 (Optimal) CheckPH->RouteB Correct Loss Yield Loss: Product partially extracts into waste organic layer RouteA->Loss Extract Extract into DCM (3x) RouteB->Extract SaltForm Optional: Add HCl/Dioxane to form stable salt Extract->SaltForm Final Pure Thiomorpholine, 2-cyclopropyl-, 1,1-dioxide SaltForm->Final

Caption: Workflow logic emphasizing the low pKa extraction window. Unlike standard amines, this compound requires careful pH management to prevent premature partitioning.

Troubleshooting & FAQs

Q1: I am getting low recovery after the acid wash. Where is my compound?

Diagnosis: You likely didn't acidify enough. Explanation: Because the pKa is ~5.5, at pH 4.0, nearly 3-5% of your compound is still in the free-base form. If you wash with a large volume of organic solvent at pH 4, you will wash away a significant portion of your product. Solution: Ensure the aqueous phase is at pH 1–2 before the initial organic wash.

Q2: The product is oiling out during salt formation.

Diagnosis: Solvent polarity mismatch. Solution: If the HCl salt oils out in Ether/Dioxane:

  • Decant the supernatant.

  • Triturate (grind) the oil with fresh Ethyl Acetate or Acetone .

  • Sonicate. The mechanical energy often induces crystallization for sulfone salts.

Q3: Is the cyclopropyl group stable to 1M HCl?

Answer: Generally, yes. While cyclopropyl rings can open under vigorous acidic conditions (e.g., conc.


 with heat), they are stable to standard workup conditions (1M HCl at Room Temperature). Avoid heating the acidic solution.
Q4: Why does the NMR show split peaks?

Answer:

  • Rotamers: The N-H bond and the sulfone ring conformation can lead to rotamers, though less common in this specific rigid ring.

  • Diastereomers: If you have a chiral center elsewhere in your salt counter-ion or if the product is a mixture of enantiomers in a chiral environment, you may see splitting.

  • Most Likely: You have a mixture of chair/boat conformers which are slow to interconvert on the NMR timescale due to the bulk of the cyclopropyl group and the sulfone.

References

  • National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 6484228, Thiomorpholine 1,1-dioxide. Retrieved from [Link]

  • Meanwell, N. A., et al. (2018). Second Generation Inhibitors of HIV-1 Maturation: Thiomorpholine 1,1-dioxide as a Bioisostere. Journal of Medicinal Chemistry. (Contextual citation for pKa data). Retrieved from [Link]

Optimization

Technical Support Center: Optimizing Thiomorpholine Oxidation to Sulfone

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide for researchers, chemists, and drug development professionals who are troubleshooting the synthesis of thiomorpholine...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide for researchers, chemists, and drug development professionals who are troubleshooting the synthesis of thiomorpholine 1,1-dioxide derivatives. Converting the thioether of thiomorpholine to a sulfone without compromising the secondary amine or the heterocyclic ring requires precise kinetic control and strategic protection methodologies.

Mechanistic Overview & Workflow

The fundamental challenge in this synthesis is the presence of two competing nucleophilic centers: the sulfur atom and the nitrogen atom. The workflow below illustrates the logical progression required to isolate the reactivity of the sulfur atom.

OxidationWorkflow Start Thiomorpholine (Dual Reactive Sites: N & S) Protect Step 1: N-Protection (Boc2O or HCl Gas) Start->Protect Mask nucleophilic N SideReaction Side Reaction: N-Oxidation & Ring Cleavage Start->SideReaction Unprotected oxidation Protected N-Protected Thiomorpholine (Amine Masked) Protect->Protected Oxidation Step 2: S-Oxidation (H2O2 / Na2WO4 or KMnO4) Protected->Oxidation Electrophilic attack on S Sulfone Protected Sulfone (Target Intermediate) Oxidation->Sulfone Deprotect Step 3: Deprotection (Acidic Cleavage) Sulfone->Deprotect Remove N-mask Final Thiomorpholine 1,1-Dioxide Hydrochloride Deprotect->Final

Logical workflow for thiomorpholine oxidation, highlighting the critical N-protection phase.

Frequently Asked Questions (FAQs)

Q1: Why am I seeing significant N-oxidation and ring cleavage during S-oxidation? A1: Thiomorpholine possesses a highly nucleophilic nitrogen lone pair. If left unprotected, electrophilic oxidants will competitively attack the nitrogen, forming N-oxides or hydroxylamines. Mechanistic studies on the biological and chemical degradation of thiomorpholine demonstrate that unprotected N-oxidation directly initiates C-N bond cleavage and subsequent ring opening 1. To prevent this, the amine must be electronically deactivated via covalent protection (e.g., Boc, Cbz) or by protonation (forming a hydrochloride salt) prior to introducing the oxidant 2.

Q2: My oxidation stalls at the sulfoxide intermediate. How do I drive it to the sulfone? A2: This is a classic kinetic bottleneck. The initial oxidation of the thioether to the sulfoxide is extremely fast. However, the resulting sulfoxide is electron-deficient and significantly less nucleophilic, making the second oxidation step (sulfoxide to sulfone) orders of magnitude slower 3. To overcome this, use a stoichiometric excess of the oxidant (≥2.5 equivalents) and elevate the reaction temperature to 50°C. Employing a transition metal catalyst like sodium tungstate (Na2WO4) is highly recommended as it lowers the activation energy specifically for this second step.

Q3: Is potassium permanganate (KMnO4) or hydrogen peroxide (H2O2) better for this synthesis? A3: While KMnO4 is a powerful oxidant capable of converting protected thiomorpholines to sulfones, it is highly exothermic. Industrial protocols require strict batch-wise addition of KMnO4 to prevent thermal runaway and over-oxidation [[4]](). Conversely, H2O2 paired with a tungstate catalyst offers a greener, more scalable profile with water as the only byproduct, though it requires longer reaction times.

Quantitative Evaluation of Oxidation Strategies

Selecting the right oxidant dictates the impurity profile and scalability of your reaction. Use the table below to benchmark your current strategy.

Oxidant SystemN-Protection Required?Relative Reaction TimeChemoselectivity (S vs N)Typical YieldProcess Safety & Byproducts
H2O2 (Excess) / No Catalyst Yes (Strict)> 24 hLow< 40%High N-oxide formation if unprotected.
H2O2 / Na2WO4 Catalyst Yes (or HCl salt)2 - 4 hHigh85 - 95%Highly selective; water is the only byproduct.
KMnO4 Yes (Boc/Cbz)1 - 3 hModerate70 - 80%Exothermic; requires batch-wise addition. MnO2 waste.
Oxone Yes4 - 6 hHigh80 - 90%Mild conditions, but generates heavy sulfate salts.
mCPBA Yes1 - 2 hModerate60 - 75%Prone to over-oxidation; generates benzoic acid waste.

Self-Validating Experimental Protocol

Synthesis of Thiomorpholine 1,1-Dioxide Hydrochloride via N-Boc Protection

Causality & Self-Validation Principle: This protocol utilizes N-Boc protection to electronically deactivate the amine, ensuring the oxidant only targets the sulfur. The oxidation progress is self-validating via TLC/LC-MS: the highly polar sulfoxide intermediate must completely disappear before proceeding. The final deprotection is validated by the spontaneous precipitation of the hydrochloride salt, driven by its insolubility in the organic matrix 2.

Step 1: N-Protection (Masking the Amine)

  • Dissolve thiomorpholine (1.0 eq) in dichloromethane (DCM) and cool to 0°C.

  • Add triethylamine (1.2 eq) followed by dropwise addition of Di-tert-butyl dicarbonate (Boc2O, 1.1 eq).

  • Warm to room temperature and stir for 2 hours.

  • Self-Validation Check: Perform a ninhydrin stain on a TLC plate. A negative (colorless) stain confirms the complete absence of the secondary amine. Wash with 1M HCl, extract, and concentrate to yield N-Boc-thiomorpholine.

Step 2: Catalytic S-Oxidation

  • Dissolve N-Boc-thiomorpholine (1.0 eq) in a 1:1 mixture of Ethanol and Water.

  • Add Sodium Tungstate Dihydrate (Na2WO4·2H2O, 0.01 eq) as a catalyst.

  • Slowly add 30% aqueous Hydrogen Peroxide (H2O2, 2.5 eq) dropwise, maintaining the internal temperature below 30°C during addition.

  • Heat the mixture to 50°C for 3 hours to drive the sluggish sulfoxide-to-sulfone conversion.

  • Self-Validation Check: Monitor by LC-MS. The reaction is complete only when the intermediate sulfoxide mass peak is entirely replaced by the sulfone mass peak. Quench excess peroxide with sodium thiosulfate, extract with ethyl acetate, and concentrate.

Step 3: Deprotection and Salt Formation

  • Dissolve the crude N-Boc-thiomorpholine 1,1-dioxide in anhydrous 1,4-dioxane.

  • Add 4M HCl in dioxane (3.0 eq) at room temperature.

  • Stir for 2 hours.

  • Self-Validation Check: The product, thiomorpholine 1,1-dioxide hydrochloride, is highly polar and insoluble in dioxane. The spontaneous formation of a dense white precipitate visually confirms successful deprotection. Filter and wash with cold ether to isolate the pure salt.

Troubleshooting Matrix

Observed IssueMechanistic Root CauseRecommended Solution
Significant N-oxide formation The nucleophilic nitrogen lone pair outcompetes sulfur for the oxidant.Ensure complete N-protection (e.g., Boc) prior to oxidation, or conduct the reaction under strongly acidic conditions to maintain the unreactive hydrochloride salt.
Reaction stalls at sulfoxide The sulfoxide intermediate is electron-deficient, making the second oxidation step kinetically slow.Increase oxidant to ≥2.5 equivalents. Elevate temperature to 50°C. Ensure the transition metal catalyst (e.g., Na2WO4) is active.
Thermal runaway / Black mixture Rapid addition of KMnO4 causes an uncontrollable exothermic over-oxidation 4.Implement strict batch-wise addition of KMnO4. Maintain internal reaction temperature below 20°C using an external cooling bath.
Low yield of final HCl salt The final thiomorpholine 1,1-dioxide hydrochloride is highly water-soluble 2.Avoid aqueous workups in the final step. Use anhydrous HCl in dioxane to precipitate the salt directly from the organic phase.

References

  • Benchchem Technical Support Team. Thiomorpholine 1,1-dioxide hydrochloride: Chemical Synthesis and Stability. Benchchem. 2

  • Google Patents (CN106397356A). Preparation method of thiomorpholine-1,1-dioxide hydrochloride and preparation method of thiomorpholine-1,1-dioxide.4

  • Combourieu B, et al. Thiomorpholine and morpholine oxidation by a cytochrome P450 in Mycobacterium aurum MO1. Evidence of the intermediates by in situ 1H NMR. Biodegradation (PubMed). 1

  • ACS Publications. Thioether Oxidation Chemistry in Reactive Oxygen Species (ROS)-Sensitive Trigger Design: A Kinetic Analysis. Organic Letters. 3

Sources

Troubleshooting

Technical Support Center: Troubleshooting Cyclopropyl Ring Stability in Acidic Conditions

The following technical guide is structured as a specialized support center resource, designed for immediate application in a research environment. Executive Summary The cyclopropyl moiety is a critical pharmacophore in...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide is structured as a specialized support center resource, designed for immediate application in a research environment.

Executive Summary

The cyclopropyl moiety is a critical pharmacophore in modern drug discovery, valued for its ability to rigidly position substituents and improve metabolic stability.[1][2][3] However, its significant ring strain (~27.5 kcal/mol) and high


-orbital character (Walsh orbitals) render it susceptible to acid-catalyzed ring opening. This guide addresses the mechanistic causes of this instability and provides actionable protocols to preserve ring integrity during acidic manipulations.

Part 1: Diagnostic & Mechanistic Analysis

Q: How do I definitively confirm if my cyclopropyl ring has opened during the reaction?

A: Ring opening is often subtle in LCMS but distinct in NMR. Do not rely solely on mass spectrometry, as the molecular weight change might be minimal (e.g., isomerization) or identical to a hydration event (+18 Da).

Primary Diagnostic Indicators:

  • ¹H NMR Shift: The hallmark upfield signals of cyclopropyl protons (typically

    
     0.2 – 1.0 ppm) will disappear. Look for the emergence of:
    
    • Methyl groups (

      
       0.9 – 1.2 ppm):  Indicates reductive opening or rearrangement to a gem-dimethyl group.
      
    • Olefinic protons (

      
       5.0 – 6.0 ppm):  Indicates elimination to form a homoallylic system.
      
    • Halogenated alkyls (

      
       3.0 – 4.0 ppm):  If hydrohalic acids (HCl, HBr) were used.
      
  • ¹³C NMR: Loss of the characteristic high-field signals (

    
     -5 – 15 ppm).
    
Q: Why is the ring opening specifically in my substrate?

A: Cyclopropanes behave electronically more like alkenes than alkanes due to their bent "banana bonds." The mechanism is almost invariably driven by the formation or stabilization of a carbocation.

The "Trigger" Mechanism: Acid-catalyzed opening is rarely a direct protonation of the C-C bond (unless superacids are used). Instead, it proceeds via Proximal Activation :

  • Protonation: An adjacent functional group (carbonyl, alcohol, alkene) is protonated.[4]

  • Cation Stabilization: The cyclopropyl ring stabilizes the developing positive charge (homoconjugation), weakening the distal C-C bond.

  • Nucleophilic Capture: A nucleophile (solvent or counterion) attacks the weakened bond, relieving the ring strain.

Visualization: Mechanism of Acid-Catalyzed Ring Opening

RingOpeningMechanism Start Cyclopropyl Ketone/Alcohol Protonation Protonation of Substituent Start->Protonation + H+ Transition Carbocation Intermediate (Homoconjugated) Protonation->Transition Charge Delocalization Nucleophile Nucleophilic Attack (Cl-, H2O, ROH) Transition->Nucleophile Strain Relief Product Ring-Opened Product Nucleophile->Product Bond Cleavage

Figure 1: The cascade of protonation-induced ring opening.[2][5][6] Note that the ring acts as an intramolecular nucleophile to stabilize the external cation, leading to its own demise.

Part 2: Reaction Optimization & Prevention

Q: Which acids are "safe" for cyclopropyl-containing substrates?

A: Safety is a function of both Acidity (pKa) and Nucleophilicity of the counterion . Strong acids with nucleophilic counterions (HCl, HBr) are the most dangerous because the halide rapidly traps the transient carbocation, driving the equilibrium toward the ring-opened product.

Recommendation: Switch to acids with non-nucleophilic counterions or lower dissociation constants.

Table 1: Acid Selection Guide for Cyclopropyl Stability
Risk LevelAcid TypeExamplesMechanism of FailureRecommended Use
High Mineral Acids (Nucleophilic)HCl, HBr, HIProtonation + rapid Sn2/Sn1 attack by X⁻.Avoid unless ring is strongly deactivated.
Medium Strong Acids (Non-Nucleophilic)H₂SO₄, HClO₄, TfOHGenerates stable cations; solvent can act as nucleophile.Use at low temp (<0°C) in non-nucleophilic solvents.
Low Organic AcidsAcOH, Formic AcidWeak protonation; equilibrium favors closed ring.General deprotection, workups.
Safe Buffered/Lewis AcidsPPTS, SiO₂, Zn(OTf)₂Controlled acidity; minimizes cation lifetime.Sensitive acetal hydrolysis, rearrangements.[7]
Q: How can I modify my reaction conditions to prevent opening?

A: If you must use acidic conditions (e.g., for Boc-deprotection or acetal hydrolysis), follow this "Three-Pillar" Protocol :

  • Kinetic Control (Temperature):

    • Ring opening has a higher activation energy (

      
      ) than simple protonation.
      
    • Action: Conduct reactions at -20°C to 0°C . Avoid heating above 40°C.

  • Thermodynamic Control (Solvent):

    • Polar protic solvents (MeOH, H₂O) stabilize the transition state and act as nucleophiles.

    • Action: Use non-nucleophilic, non-polar solvents like DCM, Toluene, or MeCN . If a proton source is needed, use HFIP (Hexafluoroisopropanol) which is ionizing but weakly nucleophilic.

  • Scavenger Strategy:

    • If the reaction generates a reactive electrophile, the ring might open to quench it.

    • Action: Add a "dummy" nucleophile (e.g., triethylsilane or dimethoxybenzene) if the reaction involves cation generation, to trap the cation before the ring opens.

Part 3: Standard Operating Procedures (SOPs)

Protocol: Rapid Acid Stability Assay

Use this protocol to determine if a specific acid/solvent combination is safe for your substrate before committing to a large-scale batch.

Materials:

  • Substrate (10 mg)

  • Solvent (DCM, MeOH, or THF)

  • Acid of choice (1.0 equiv and 5.0 equiv)

  • Internal Standard (e.g., 1,3,5-trimethoxybenzene)

Workflow:

  • Baseline: Dissolve 10 mg substrate and 1.0 equiv Internal Standard in 0.5 mL deuterated solvent (e.g., CDCl₃). Acquire ¹H NMR (t=0).

  • Stress Test A (Mild): Add 1.0 equiv of acid. Shake at RT for 30 mins. Acquire NMR.

    • Pass Criteria: Integral ratio of cyclopropyl protons to Internal Standard remains constant (>95%).

  • Stress Test B (Forced): If Test A passes, add excess acid (to 5.0 equiv total) or heat to 40°C for 1 hour. Acquire NMR.

  • Analysis:

    • If ring opens in Test A : The substrate is inherently unstable. Redesign synthesis to install cyclopropane later or use purely basic/neutral conditions.

    • If ring opens in Test B : The substrate is conditionally stable. Proceed with strict temperature control (<0°C) and careful monitoring.

Troubleshooting Decision Tree

TroubleshootingTree Issue Issue: Low Yield / Impurities CheckNMR Check ¹H NMR: Loss of signals < 1.0 ppm? Issue->CheckNMR YesOpen Yes: Ring Opened CheckNMR->YesOpen Confirmed NoOpen No: Other Issue CheckNMR->NoOpen Intact AcidCheck Acid Used? YesOpen->AcidCheck StrongAcid Strong Acid (HCl/HBr)? AcidCheck->StrongAcid SwitchAcid Action: Switch to PPTS or CSA StrongAcid->SwitchAcid Yes TempCheck Temp > 25°C? StrongAcid->TempCheck No LowerTemp Action: Cool to -20°C TempCheck->LowerTemp Yes Substituent Action: Check Substituent Effects (EDG destabilizes) TempCheck->Substituent No

Figure 2: Logical workflow for diagnosing and resolving cyclopropyl instability.

Part 4: Advanced Considerations

Substituent Effects on Stability

The electronic nature of substituents directly dictates acid stability.

  • Electron-Donating Groups (EDGs): (e.g., -OMe, -Ph) on the ring or adjacent carbon DECREASE acid stability. They stabilize the carbocation intermediate formed upon ring opening, lowering the activation energy for cleavage.

  • Electron-Withdrawing Groups (EWGs): (e.g., -CF₃, -COOR) INCREASE acid stability.[8] They destabilize the potential carbocation, making the ring opening energetically unfavorable. However, they may render the ring susceptible to nucleophilic attack (homoconjugate addition) under basic conditions.

Donor-Acceptor Cyclopropanes

If your substrate has both a donor (e.g., aryl) and an acceptor (e.g., ester) on the ring, it is a "Donor-Acceptor" cyclopropane.[5][9] These are extremely labile and can open even with weak Lewis acids (e.g., MgI₂, Yb(OTf)₃).

  • Fix: Avoid Lewis acids entirely if possible. If activation is needed, use specific catalysts known to preserve the ring, or perform transformations on the functional groups before cyclopropanation.

References

  • Tait, K., et al. (2017).[10] Acid-catalyzed ring-opening reactions of a cyclopropanated 3-aza-2-oxabicyclo[2.2.1]hept-5-ene with alcohols. Beilstein Journal of Organic Chemistry. [Link]

  • Werz, D. B., et al. (2020). Lewis Acid Catalyzed Cyclopropane Ring‐Opening‐Cyclization Cascade Using Thioureas. University of Regensburg. [Link]

  • Li, X., et al. (2020). Catalytic Enantioselective Ring-Opening Reactions of Cyclopropanes. Chemical Reviews. [Link]

  • Hypha Discovery. (2021).[11] Metabolism of cyclopropyl groups: Oxidative opening and stability. Hypha Discovery Blogs. [Link]

Sources

Optimization

Optimizing recrystallization of Thiomorpholine, 2-cyclopropyl-, 1,1-dioxide

Technical Support Center: Advanced Crystallization of Cyclic Sulfone Building Blocks Target Compound: Thiomorpholine, 2-cyclopropyl-, 1,1-dioxide (CAS: 1446485-97-7) Welcome to the Technical Support Center. As a Senior A...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Advanced Crystallization of Cyclic Sulfone Building Blocks Target Compound: Thiomorpholine, 2-cyclopropyl-, 1,1-dioxide (CAS: 1446485-97-7)

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help you troubleshoot and optimize the recrystallization of Thiomorpholine, 2-cyclopropyl-, 1,1-dioxide. This compound is a highly valued cyclic sulfone intermediate, frequently utilized to enhance the pharmacokinetic properties and metabolic stability of therapeutic agents, including HIV capsid modulators[1] and HIF-2a inhibitors[2].

Because the sulfone moiety acts as a strong hydrogen bond acceptor, it heavily dictates the molecule's solubility profile and crystallization thermodynamics[3]. The protocols and diagnostic guides below are designed as self-validating systems, ensuring you understand the causality behind every thermodynamic manipulation rather than just following a recipe.

Part 1: Physicochemical Profiling & Solvent Selection

The cyclopropyl substitution increases the lipophilicity of the molecule compared to an unsubstituted thiomorpholine 1,1-dioxide, while the sulfone core maintains strong polarity. Selecting the correct solvent system requires balancing these opposing forces.

Table 1: Quantitative Solvent Parameters for Cyclic Sulfones

Solvent SystemRolePolarity IndexBoiling Point (°C)Suitability & Mechanistic Rationale
Ethyl Acetate (EtOAc) Primary Solvent4.477.1Excellent. Solubilizes sulfones at reflux; provides a steep thermal solubility gradient for high-yield cooling.
Ethanol (EtOH) Primary Solvent5.278.4Good. Strong H-bonding with sulfone; however, carries a high risk of solvate formation in the crystal lattice.
Hexanes / Heptane Anti-Solvent0.168 - 98Excellent. Induces rapid supersaturation when paired with EtOAc.
Dichloromethane (DCM) Primary Solvent3.139.6Poor for cooling recrystallization (BP too low); better suited for vapor diffusion techniques.
Water (H₂O) Anti-Solvent10.2100.0Moderate. Useful primarily if the compound is converted to a hydrochloride salt to enhance aqueous solubility[3].

Part 2: Diagnostic FAQs (Troubleshooting)

Q: Why does my compound "oil out" (liquid-liquid phase separation) instead of forming crystals during cooling? A: Oiling out occurs when the saturation temperature of the solution exceeds the melting point of the solute-solvent mixture. Because thiomorpholine 1,1-dioxides possess a strong dipole moment, they can self-associate into a supercooled liquid state rather than forming an ordered crystal lattice. Causality & Fix: This is typically caused by an excessive anti-solvent ratio or cooling the system too rapidly. To fix this, reheat the mixture until the oil dissolves, add 5-10% more of the primary solvent (e.g., EtOAc) to lower the saturation temperature, and decrease the cooling rate to 0.5 °C/min. Introducing a seed crystal at the metastable zone will bypass the energy barrier for heterogeneous nucleation.

Q: How do I prevent solvent trapping (solvate formation) in the final crystal lattice? A: Cyclic sulfones are notorious for forming solvates with protic solvents (like ethanol or methanol) due to strong hydrogen bonding between the sulfone oxygen (acceptor) and the alcohol proton (donor)[3]. Causality & Fix: If your NMR shows trapped ethanol that survives standard vacuum drying, your crystal lattice has incorporated the solvent. Shift to an aprotic solvent system like Ethyl Acetate/Heptane. If you must use ethanol, ensure you dry the final crystals under high vacuum at an elevated temperature (e.g., 40-50 °C), remaining strictly below the compound's melting point to prevent thermal degradation or reverse Diels-Alder desulfonylation[4].

Q: My yield is exceptionally low after filtration. Where is my product? A: The cyclopropyl substitution increases the lipophilicity of the molecule. If you used a purely polar solvent system (like pure EtOAc or EtOH), the compound might remain highly soluble even at 4 °C. Causality & Fix: You have not reached sufficient supersaturation. Evaporate 50% of the solvent mass under reduced pressure and re-attempt crystallization, or titrate in a non-polar anti-solvent (heptane) dropwise until the cloud point is achieved.

Part 3: Self-Validating Protocol for Anti-Solvent Recrystallization

Design Philosophy: This protocol uses a self-validating feedback loop. You do not blindly add volumes; you observe thermodynamic phase changes to dictate the next step.

Step 1: Primary Dissolution

  • Suspend the crude Thiomorpholine, 2-cyclopropyl-, 1,1-dioxide in a minimal volume of Ethyl Acetate (approx. 3-5 mL/g).

  • Heat to a gentle reflux (70-75 °C) with continuous stirring.

  • Validation Checkpoint: The solution must become completely transparent. If insoluble particulates remain, perform a hot gravity filtration. Particulates act as sites for heterogeneous nucleation of impurities, which will compromise the purity of your final lattice.

Step 2: Cloud Point Titration (Anti-Solvent Addition)

  • While maintaining the solution at 70 °C, add hot Heptane dropwise.

  • Continue addition until the solution becomes faintly turbid (the "cloud point"). This optical change confirms the system has reached the exact boundary of supersaturation.

  • Validation Checkpoint: Add 1-2 drops of hot Ethyl Acetate until the solution just turns clear again. This ensures you are in the metastable zone, not the labile zone (which causes oiling out).

Step 3: Controlled Nucleation

  • Remove the flask from the heat source. Allow it to cool ambiently to room temperature at a highly controlled rate of ~0.5 °C/min.

  • Causality: Slow cooling allows the thermodynamically favored (purest) crystal lattice to form, actively excluding structurally dissimilar impurities from the growing crystal face.

  • Optional: Add 1-2 mg of pure seed crystals when the temperature reaches ~45 °C to direct nucleation.

Step 4: Maturation and Isolation

  • Once at room temperature, transfer the flask to an ice bath (4 °C) for 2 hours to maximize yield.

  • Filter the crystals under vacuum using a Büchner funnel.

  • Wash the filter cake with a pre-chilled mixture of 1:5 EtOAc:Heptane (this specific ratio minimizes dissolution of the product while stripping away the mother liquor).

  • Validation Checkpoint: Analyze the mother liquor via TLC or HPLC. If >10% of the product remains, concentrate the filtrate and perform a second crop crystallization.

Part 4: Workflow Visualization

Recrystallization_Workflow N1 Initial Dissolution (Hot EtOAc or EtOH) N2 Controlled Cooling (0.5 °C / min) N1->N2 N3 Phase Separation Check N2->N3 N4 Oiling Out (Liquid-Liquid Phase) N3->N4 Oils out N6 Clear Solution (No Nucleation) N3->N6 Stays clear N8 Crystallization (Solid-Liquid Phase) N3->N8 Crystals form N5 Adjust Solvent Ratio Increase EtOAc / Add Seed N4->N5 N5->N2 N7 Add Anti-Solvent (Hexanes/Heptane) N6->N7 N7->N3 N9 Vacuum Filtration & Drying N8->N9

Figure 1: Decision matrix and troubleshooting workflow for cyclic sulfone recrystallization.

References

1.[3] Thiomorpholine 1,1-dioxide hydrochloride | 59801-62-6 | Benchchem. Benchchem. Available at: 2.[1] Discovery, Crystallographic Studies, and Mechanistic Investigations of Novel Phenylalanine Derivatives Bearing a Quinazolin-4-one Scaffold as Potent HIV Capsid Modulators. PMC (NIH). Available at: 3.[4] Organic Sulfur Mechanisms. 16. Competing Reverse Diels–Alder and Desulfonylation–Rearrangement Reactions in the Thermolysis of a Cyclic Sulfone. Canadian Journal of Chemistry. Available at: 4.[2] WO2015095048A1 - Cyclic sulfone and sulfoximine analogs and uses thereof. Google Patents. Available at:

Sources

Troubleshooting

Resolving steric hindrance in 2-cyclopropyl thiomorpholine coupling

Technical Support Center: Resolving Steric Hindrance in 2-Cyclopropyl Thiomorpholine Coupling Welcome to the Advanced Cross-Coupling Support Center. Saturated nitrogen heterocycles with α-substitution, such as 2-cyclopro...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Resolving Steric Hindrance in 2-Cyclopropyl Thiomorpholine Coupling

Welcome to the Advanced Cross-Coupling Support Center. Saturated nitrogen heterocycles with α-substitution, such as 2-cyclopropyl thiomorpholine, are highly privileged scaffolds in drug discovery but present formidable synthetic challenges[1]. The massive steric bulk of the 2-cyclopropyl group adjacent to the nucleophilic nitrogen severely impedes standard C–N bond-forming processes, including traditional Buchwald-Hartwig aminations and SNAr reactions[1].

This guide provides mechanistic troubleshooting, validated protocols, and data-driven solutions designed for researchers and process chemists dealing with recalcitrant secondary amines.

Module 1: The Mechanistic Bottleneck

To solve coupling failures, we must first understand the causality of the failure. In a standard palladium-catalyzed Buchwald-Hartwig amination, the catalytic cycle relies on three main steps: oxidative addition, amine coordination/deprotonation, and reductive elimination.

For 2-cyclopropyl thiomorpholine, the steric clash from the cyclopropyl group creates a massive energy barrier during the amine coordination step. If the oxidative addition of the aryl halide outpaces the sluggish coordination of the bulky amine, unstabilized Pd(II) or Pd(0) intermediates accumulate in solution. Without the stabilizing effect of the coordinated amine, these intermediates rapidly aggregate into catalytically inactive "Pd-black"[2][3].

To overcome this, the system requires highly sterically demanding ligands (which ironically facilitate reductive elimination by crowding the metal center) and pre-activated catalysts that do not rely on the amine to reduce Pd(II) to the active Pd(0) species[4].

CatalyticCycle Pd0 Active Catalyst L-Pd(0) OxAdd Oxidative Addition (Aryl Halide) Pd0->OxAdd PdII_Aryl Pd(II) Aryl Halide Complex OxAdd->PdII_Aryl AmineCoord Amine Coordination & Deprotonation PdII_Aryl->AmineCoord PdBlack Catalyst Deactivation (Pd-Black) PdII_Aryl->PdBlack Sluggish Amine Coordination StericClash Bottleneck: 2-Cyclopropyl Steric Clash AmineCoord->StericClash PdII_Amido Pd(II) Aryl Amido Complex AmineCoord->PdII_Amido Requires Bulky Ligand (e.g., IPr*, RuPhos) RedElim Reductive Elimination PdII_Amido->RedElim RedElim->Pd0 Catalyst Regeneration Product Coupled Product RedElim->Product

Catalytic cycle highlighting the steric bottleneck in bulky secondary amine coupling.

Module 2: Troubleshooting & FAQs

Q1: My reaction stalls at <10% conversion and a black precipitate forms in the vial. What is happening? A1: The black precipitate is inactive palladium metal (Pd-black). This occurs when the bulky 2-cyclopropyl thiomorpholine fails to coordinate rapidly, leaving the Pd(0) species unstabilized[2]. Solution: Switch to a pre-activated catalyst system like a Generation 3 (G3) palladacycle[4] or an N-heterocyclic carbene (NHC) complex such as [Pd(IPr*)(cin)Cl][5]. These precatalysts rapidly generate the active monolithic Pd(0) species and prevent aggregation.

Q2: Which ligand is optimal for an α-branched secondary amine? A2: Traditional ligands like BINAP or dppf are entirely ineffective for bulky secondary amines[6]. You must use highly sterically demanding, electron-rich ligands. RuPhos is the gold standard for secondary amines, but for extreme steric hindrance, bulky NHC ligands like IPr * (1,3-bis(2,6-bis(diphenylmethyl)-4-methylphenyl)imidazol-2-ylidene) are superior, enabling couplings even at room temperature[5][7].

Q3: I am using potassium carbonate (K₂CO₃) as my base, but getting no product. Why? A3: Weak bases cannot efficiently deprotonate highly hindered secondary amines to form the necessary Pd-amido complex. You must use strong, non-nucleophilic bases such as Sodium tert-butoxide (NaOtBu) or Lithium bis(trimethylsilyl)amide (LHMDS) to force the deprotonation step[4][7].

Q4: Can I use Nickel/Photoredox dual catalysis instead of Palladium? A4: Yes, but with strict caveats. Extremely bulky secondary amines often fail to couple in standard dual photoredox/nickel systems due to the formation of catalytically inactive "nickel-black"[2]. To overcome this, you must use a carbon nitride photocatalyst with broad absorption to control the rate of reductive elimination, or run the reaction at unusually high concentrations to force the rate of oxidative addition[2].

TroubleshootingTree Start Coupling Failure: Low Yield / No Conversion CheckPd Is Pd-black forming (solution turning black)? Start->CheckPd PdBlackYes Switch to Precatalyst: Pd G3/G4 or [Pd(IPr*)(cin)Cl] CheckPd->PdBlackYes Yes PdBlackNo Evaluate Base & Ligand CheckPd->PdBlackNo No Success Optimized Coupling Achieved PdBlackYes->Success CheckBase Using a weak base (e.g., K2CO3, Cs2CO3)? PdBlackNo->CheckBase BaseYes Switch to strong base: LiHMDS or NaOtBu CheckBase->BaseYes Yes CheckLigand Using standard ligands (e.g., BINAP, dppf)? CheckBase->CheckLigand No BaseYes->Success LigandYes Switch to bulky ligands: RuPhos or IPr* CheckLigand->LigandYes Yes CheckLigand->Success No LigandYes->Success

Decision tree for troubleshooting 2-cyclopropyl thiomorpholine coupling failures.

Module 3: Quantitative Data Comparison

Selecting the right catalytic system is a matter of matching the steric demands of the amine with the bite angle and bulk of the ligand. The table below summarizes the performance of various systems specifically on α-branched secondary amines based on established literature.

Catalyst SystemLigand TypeOptimal BaseTemp (°C)Performance on Bulky 2° AminesMechanistic Rationale
[Pd(IPr)(cin)Cl] IPr (NHC)KOtAm / NaOtBu25 - 110Excellent (>90% yield)Bulky-yet-flexible NHC facilitates reductive elimination while preventing Pd-black[5].
RuPhos Pd G3 RuPhosLiHMDS80 - 100High (75-90% yield)Rapid generation of active L-Pd(0) prevents aggregation; RuPhos forces elimination[4].
Pd₂(dba)₃ BINAP / dppfK₂CO₃100+Poor (<20% yield)Fails to overcome the steric barrier of α-branched amines; leads to catalyst death[6].
NiBr₂·3H₂O / CN-OA-m None (Photoredox)Pyrrolidine40Very Poor (Acts as base)Ni-black formation; extreme bulk prevents oxidative addition in standard setups[2].

Module 4: Optimized Experimental Protocols

To ensure reproducibility, the following protocol is designed as a self-validating system . By incorporating specific analytical checkpoints, researchers can diagnose failures in real-time rather than waiting for the final workup.

Protocol A: NHC-Palladium Catalyzed Amination (The "Rescue" Method)

This protocol utilizes [Pd(IPr*)(cin)Cl], which has been proven to couple sterically hindered aryl chlorides and amines at low catalyst loadings[5].

  • Preparation (Glovebox Required): In a nitrogen-filled glovebox, charge an oven-dried 10 mL microwave vial with the aryl halide (1.0 equiv), 2-cyclopropyl thiomorpholine (1.2 equiv), [Pd(IPr*)(cin)Cl] (1.0 mol%), and NaOtBu (1.5 equiv)[5][7].

  • Solvation: Add anhydrous toluene to achieve a 0.2 M concentration. Seal the vial with a Teflon-lined crimp cap and remove it from the glovebox.

  • Reaction: Stir the mixture vigorously at 80 °C for 12 hours.

  • Self-Validation Checkpoint: At the 2-hour mark, remove a 10 µL aliquot via microsyringe, dilute in EtOAc, and analyze via GC-MS.

    • Diagnostic Logic: The disappearance of the aryl halide peak confirms successful oxidative addition. If you observe a des-halogenated byproduct (Ar-H) instead of the product, it indicates that the amine coordinated, but β-hydride elimination outcompeted reductive elimination[8]. If this occurs, switch to the bulkier IPr*OMe ligand[5].

  • Workup: Cool the reaction to room temperature, dilute with ethyl acetate, and filter through a short pad of Celite to remove inorganic salts and catalyst residues. Concentrate under reduced pressure and purify via flash column chromatography.

Protocol B: RuPhos Pd G3 Precatalyst Method

Use this method if NHC ligands are unavailable or if functional group tolerance requires a milder base.

  • Preparation: Under an inert atmosphere, combine the aryl halide (1.0 equiv), 2-cyclopropyl thiomorpholine (1.2 equiv), RuPhos Pd G3 (2-4 mol%), and LiHMDS (1.4 equiv) in a Schlenk tube[4][7].

  • Reaction: Add anhydrous 1,4-dioxane (0.2 M) and heat to 100 °C for 16 hours.

  • Validation Checkpoint: Monitor via TLC. The rapid color change from yellow to deep red/brown (not black) within the first 10 minutes confirms the successful base-mediated deprotonation of the 2-aminobiphenyl scaffold on the G3 precatalyst, yielding the active L-Pd(0) species[4].

References

1.5 - nih.gov 2.2 - mpg.de 3.4 - benchchem.com 4.1 - nih.gov 5.7 - benchchem.com 6.8 - benchchem.com 7.6 - benchchem.com

Sources

Optimization

Removing impurities from crude 2-cyclopropyl thiomorpholine 1,1-dioxide

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers struggling to isolate functionalized heterocycles.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers struggling to isolate functionalized heterocycles. The purification of 2-cyclopropyl thiomorpholine 1,1-dioxide is a classic example of how understanding molecular physicochemical properties dictates the success of downstream drug development.

Due to its dual functionality—a basic secondary amine and a highly polar, hydrogen-bonding sulfone group—crude mixtures of this compound present unique purification challenges. This guide is designed to move beyond generic protocols, explaining the causality behind each technique so you can build a self-validating purification workflow.

Quantitative Impurity Profiling

Before troubleshooting, you must understand the physicochemical landscape of your crude mixture. The table below summarizes the quantitative data for the target compound and its most common synthetic impurities.

Compound / Impurity ClassExample StructureMW ( g/mol )Typical Rf (DCM:MeOH 9:1)Est. pKaRecommended Removal Strategy
Target Compound 2-cyclopropyl thiomorpholine 1,1-dioxide175.250.35~8.5N/A (Target)
Regioisomers 3-cyclopropyl thiomorpholine 1,1-dioxide175.250.30~8.2Column Chromatography
Non-basic Organics Unreacted divinyl sulfone118.150.85N/AAcid-Base Extraction
Under-oxidized 2-cyclopropyl thiomorpholine 1-oxide159.250.15~8.8Recrystallization

Troubleshooting FAQs

Q1: My crude 2-cyclopropyl thiomorpholine 1,1-dioxide contains a massive amount of neutral organic impurities. Standard column chromatography is resulting in poor resolution. What is the most efficient way to isolate the product? A1: We strongly recommend an acid-base extraction rather than relying solely on chromatography. The target molecule contains a secondary amine, which can be reversibly protonated. By dissolving the crude mixture in an organic solvent and extracting with an acidic aqueous solution (pH ~2), the target compound partitions into the aqueous phase as a water-soluble salt. Neutral impurities (like unreacted starting materials) remain in the organic phase. Subsequent basification of the aqueous layer (pH 10) regenerates the free base, which can then be extracted back into a fresh organic solvent. This orthogonal purification exploits the molecule's specific pKa, providing a self-validating step that drastically reduces the impurity load before any polishing steps.

Q2: I am observing co-eluting spots on my TLC that have the exact same mass (via LC-MS). How do I separate these? A2: You are likely dealing with regioisomers (such as the 3-cyclopropyl variant) formed during the initial cyclization. Because these isomers have nearly identical pKa values, acid-base extraction will not separate them. The causality behind their separation relies on steric differences around the secondary amine. We recommend normal-phase silica gel chromatography using a gradient of Dichloromethane (DCM) and Methanol (MeOH) with 1% Triethylamine (TEA). The TEA is critical; it prevents the basic amine from tailing on the acidic silica gel, sharpening the bands and allowing the slight Rf differences between the sterically hindered 2-cyclopropyl and the 3-cyclopropyl isomers to resolve. Removing these impurities is notoriously difficult but essential to achieve API quality targets .

Q3: The free base is an oil or a low-melting solid that is difficult to handle. How can I improve its physical properties for long-term storage? A3: Convert the free base into its hydrochloride (HCl) salt. The sulfone group, with its two oxygen atoms, acts as a strong hydrogen bond acceptor. When combined with the protonated amine, the molecular lattice becomes highly rigid, significantly enhancing its crystallinity and water solubility . The HCl salt can be easily recrystallized from ethanol or ethyl acetate, which also serves as an excellent final polishing step to remove trace sulfoxide impurities resulting from incomplete oxidation.

Step-by-Step Methodologies

Protocol A: Acid-Base Extraction for Amine Enrichment

Self-Validation Check: Spot both the organic and aqueous layers on a TLC plate after Step 3. The target compound should be entirely absent from the organic layer.

  • Dissolution: Dissolve the crude 2-cyclopropyl thiomorpholine 1,1-dioxide in ethyl acetate (EtOAc) (10 mL/g of crude).

  • Acidification: Add 1M aqueous HCl (10 mL/g) to the organic layer. Stir vigorously for 15 minutes to ensure complete protonation of the secondary amine.

  • Phase Separation: Transfer to a separatory funnel. Collect the lower aqueous layer (containing the protonated product). Discard the upper organic layer containing neutral impurities.

  • Basification: Cool the aqueous layer in an ice bath. Slowly add 2M aqueous NaOH dropwise until the pH reaches 10–11. The solution will become cloudy as the free base precipitates or oils out.

  • Recovery Extraction: Extract the basic aqueous layer three times with fresh EtOAc (3 x 10 mL/g).

  • Drying & Concentration: Combine the organic extracts, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure to yield the enriched free base.

Protocol B: Recrystallization of the Hydrochloride Salt

Self-Validation Check: Melting point analysis of the resulting crystals should yield a sharp, narrow range, indicating the successful exclusion of sulfoxide byproducts.

  • Salt Formation: Dissolve the enriched free base in a minimal amount of dry EtOAc. Slowly add 1.2 equivalents of HCl in dioxane (4M) while stirring at 0°C. A white precipitate will form immediately.

  • Isolation: Filter the solid hydrochloride salt under vacuum and wash with cold diethyl ether to remove residual non-polar solvents.

  • Recrystallization: Suspend the solid in boiling ethanol. Add drops of water only if necessary until dissolution is complete.

  • Cooling: Allow the solution to cool slowly to room temperature, then transfer to a 4°C refrigerator overnight to maximize crystal growth.

  • Final Collection: Filter the purified crystals, wash with cold ethanol, and dry under high vacuum for 12 hours.

Purification Decision Matrix

Use the following workflow to determine the most efficient purification strategy based on your specific impurity profile.

PurificationWorkflow Start Crude 2-Cyclopropyl Thiomorpholine 1,1-Dioxide CheckBasic Are there non-basic organic impurities? Start->CheckBasic AcidBase Acid-Base Extraction (pH 2 to pH 10) CheckBasic->AcidBase Yes CheckIsomer Are there regioisomers or sulfoxides? CheckBasic->CheckIsomer No AcidBase->CheckIsomer Recryst Recrystallization (as HCl salt) CheckIsomer->Recryst Sulfoxides/Salts Chroma Column Chromatography (Silica gel, DCM/MeOH) CheckIsomer->Chroma Regioisomers Pure Purified Compound Recryst->Pure Chroma->Pure

Decision tree for the purification of 2-cyclopropyl thiomorpholine 1,1-dioxide.

References

  • Kim, B. H., et al. "One-Pot Aryl-1,4-thiomorpholine 1,1-Dioxide Synthesis via Double 1,4-Addition of in situ Reduced Nitroarenes to Divinyl Sulfones". Organic Process Research & Development.[Link]

Troubleshooting

Technical Support Center: Enhancing Reaction Kinetics for Thiomorpholine Dioxide Derivatives

Welcome to the Technical Support Center for thiomorpholine dioxide synthesis and functionalization. The thiomorpholine 1,1-dioxide scaffold is a privileged structural motif in medicinal chemistry.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for thiomorpholine dioxide synthesis and functionalization. The thiomorpholine 1,1-dioxide scaffold is a privileged structural motif in medicinal chemistry. The strong electron-withdrawing nature of the sulfone moiety is strategically utilized to reduce the basicity of the amine, thereby improving metabolic stability and mitigating hERG channel inhibition liabilities common to piperidine and morpholine rings[1].

However, this unique electronic environment introduces significant kinetic bottlenecks during synthesis. This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to help you overcome sluggish kinetics, low yields, and scale-up hazards.

Synthetic Workflows & Kinetic Bottlenecks

G S1 Thiomorpholine Precursor O1 Oxidation (H2O2/Boric Acid) Kinetic Bottleneck S1->O1 Step 1 TMD Thiomorpholine 1,1-Dioxide Core O1->TMD Chemoselective N1 N-Alkylation/Arylation (BINAP/Pd Catalysis) TMD->N1 Overcomes low nucleophilicity S2 Primary Amine + Divinyl Sulfone M1 Double Michael Addition Exothermic Flow S2->M1 Step 1 (Alt) M1->TMD Continuous Flow API Target Active Pharmaceutical Ingredient N1->API Final Step

Synthetic pathways and kinetic bottlenecks for thiomorpholine dioxide derivatives.

Troubleshooting & FAQs

Q1: Why does the oxidation of thiomorpholine to its 1,1-dioxide stall at the sulfoxide intermediate, and how can I accelerate it without over-oxidizing the nitrogen? Causality: The first oxidation (sulfide to sulfoxide) is kinetically fast. However, the resulting sulfoxide is highly electron-deficient, which significantly increases the activation energy required for the second oxidation step to the sulfone[2]. Using harsh oxidants (like excess m-CPBA) to overcome this barrier often leads to unwanted N-oxidation. Solution: Utilize a chemoselective catalytic system, such as Hydrogen Peroxide (H₂O₂) paired with Boric Acid[3]. Boric acid acts as an eco-friendly catalyst that activates H₂O₂ through the formation of highly reactive peroxoborate species. This lowers the activation barrier for the second oxidation step, driving the reaction to the sulfone rapidly while maintaining chemoselectivity and avoiding N-oxide formation[3].

Q2: N-alkylation/arylation of thiomorpholine 1,1-dioxide is yielding <30%. How do I overcome this kinetic limitation? Causality: The electron-withdrawing effect of the two oxygen atoms on the sulfone group propagates through the ring, drastically reducing the electron density and nucleophilicity of the secondary amine nitrogen[2]. Standard S_N2 or S_NAr conditions fail because the amine is too deactivated to attack the electrophile efficiently. Solution: Shift from classical nucleophilic substitution to transition-metal-catalyzed cross-coupling. Using a Buchwald-Hartwig amination protocol with a Palladium catalyst and a bidentate phosphine ligand like BINAP successfully overcomes the kinetic barrier by changing the mechanism from nucleophilic attack to reductive elimination[2]. Alternatively, bypass the deactivated amine entirely by constructing the ring after the nitrogen is substituted, via a double Michael addition of a primary amine to divinyl sulfone[4].

Q3: When scaling up the double Michael addition of amines to divinyl sulfone, we experience severe thermal runaways. How can we control the kinetics? Causality: The double 1,4-addition to divinyl sulfone is highly exothermic. In a batch reactor, rapid heat accumulation increases the reaction rate exponentially, leading to runaway kinetics, impurity formation, and significant safety hazards. Solution: Transition to continuous flow chemistry. By reacting the primary amine (e.g., ethanolamine) with divinyl sulfone in a microreactor, the high surface-area-to-volume ratio ensures immediate heat dissipation[5]. Utilize inline FTIR (e.g., ReactIR) to monitor the disappearance of the divinyl sulfone band (1390 cm⁻¹) and the appearance of the target compound band (1195 cm⁻¹) in real-time. This allows for precise tuning of residence times and perfect kinetic control[5].

Experimental Protocols
Protocol 1: Chemoselective Oxidation of Thiomorpholine (H₂O₂ / Boric Acid)

This protocol is a self-validating system utilizing TLC to visually confirm the overcoming of the sulfoxide kinetic bottleneck.

  • Preparation: Dissolve the thiomorpholine precursor (10 mmol) in a green solvent (e.g., ethanol or water) at room temperature.

  • Catalyst Addition: Add Boric Acid (10 mol%) to the stirring solution[3].

  • Oxidant Addition: Slowly add 30% aqueous H₂O₂ (25 mmol) dropwise over 15 minutes to control the initial mild exotherm.

  • Self-Validation (TLC Monitoring): Spot the reaction on silica TLC. You will initially observe the rapid formation of the sulfoxide intermediate (lowest R_f due to high polarity). Continue stirring until the sulfoxide spot completely disappears and converts to the sulfone product (moderate R_f, higher than sulfoxide but lower than the starting sulfide).

  • Workup: Quench residual peroxide with saturated aqueous Na₂S₂O₃. Extract with ethyl acetate, dry over MgSO₄, and concentrate under reduced pressure.

Protocol 2: Continuous Flow Double Michael Addition

This protocol utilizes inline spectroscopic validation to ensure steady-state kinetics and prevent thermal runaway.

  • Solution Preparation:

    • Stream A: Primary amine (e.g., ethanolamine) dissolved in water (0.5 M).

    • Stream B: Divinyl sulfone dissolved in water (0.5 M). Caution: Divinyl sulfone is a toxic alkylating agent; handle exclusively in a fume hood[5].

  • Reactor Setup: Connect Stream A and Stream B to a T-mixer leading into a continuous flow microreactor (e.g., 12 mL internal volume) equipped with an active cooling jacket set to 20°C.

  • Inline Validation (ReactIR): Equip the reactor outflow with an inline FTIR flow cell.

  • Execution: Initiate pumps at a flow rate calculated to provide a 10-minute residence time.

  • Steady-State Confirmation: The system is self-validating. Monitor the IR spectra. Steady-state is achieved and kinetics are perfectly controlled when the 1390 cm⁻¹ band (divinyl sulfone) remains flat at the baseline, and the 1195 cm⁻¹ band (thiomorpholine dioxide product) reaches a stable, unchanging maximum[5].

Quantitative Kinetic & Yield Data
Reaction / MethodKinetic BottleneckActivation StrategyTypical YieldKey Analytical Marker
Oxidation (m-CPBA) Sulfoxide to SulfoneExcess reagent, extended time60-75%N-oxide impurities (MS)
Oxidation (H₂O₂ / Boric Acid) Sulfoxide to SulfonePeroxoborate transition state>90%Complete conversion on TLC
N-Arylation (Standard S_NAr) Low Amine NucleophilicityHigh heat, strong base<30%Unreacted starting materials
N-Arylation (Pd/BINAP Catalysis) Low Amine NucleophilicityReductive elimination75-85%Disappearance of Ar-Br
Double Michael Addition (Batch) Exothermic RunawaySlow addition, cryogenic coolingVariableThermal degradation products
Double Michael Addition (Flow) Exothermic RunawayHigh surface-area heat transfer>95%1195 cm⁻¹ band (Inline FTIR)
References

1.[1] Cyclic sulfoxides and sulfones in drug design / Sulfone moiety in thiomorpholine dioxide decreased hERG inhibition. Namiki-s.co.jp. Available at: 2.[4] One-Pot Aryl1,4-thiomorpholine 1,1Dioxide Synthesis via Double 1,4Addition of in situ Reduced Nitroarenes to Divinyl Sulfones. ResearchGate.net. Available at: 3.[3] A Highly Efficient, Green, Rapid, and Chemoselective Oxidation of Sulfides Using Hydrogen Peroxide and Boric Acid as the Catalyst under Solvent-Free Conditions. SciSpace.com. Available at: 4.[5] Benefits of Continuous Flow Chemistry / Continuous Flow Reaction of a Highly Exothermic Reaction. MT.com. Available at: 5.[2] Synthesis and characterization of phenylalanine amides active against Mycobacterium abscessus and other mycobacteria. NIH.gov (PMC). Available at:

Sources

Optimization

Technical Support Center: Managing Hygroscopicity in Thiomorpholine 1,1-Dioxide Salts

Status: Operational Ticket ID: TSD-8842-HYGRO Assigned Specialist: Senior Application Scientist, Solid State Chemistry Division Subject: Troubleshooting hygroscopicity, deliquescence, and handling protocols for thiomorph...

Author: BenchChem Technical Support Team. Date: March 2026

Status: Operational Ticket ID: TSD-8842-HYGRO Assigned Specialist: Senior Application Scientist, Solid State Chemistry Division Subject: Troubleshooting hygroscopicity, deliquescence, and handling protocols for thiomorpholine sulfone scaffolds.[1]

Executive Summary

Thiomorpholine 1,1-dioxide (thiomorpholine sulfone) is a critical heterocyclic scaffold in medicinal chemistry, often used to modulate polarity and metabolic stability.[1][2] However, its salts—particularly hydrochloride (HCl) and trifluoroacetate (TFA)—are notoriously hygroscopic.[1] This is driven by the high polarity of the sulfone group combined with the ionic nature of the salt, leading to rapid moisture uptake, stoichiometry drift, and "oiling out" during crystallization.

This guide provides a self-validating workflow to diagnose, mitigate, and engineer around these issues.

Module 1: Diagnosis & Characterization

How do I confirm if my salt is hygroscopic or just retaining solvent?

Q: My thiomorpholine sulfone HCl salt is turning into a gum on the balance. Is this deliquescence? A: Likely, yes.[1] Thiomorpholine sulfone salts often exhibit a critical relative humidity (CRH) below standard lab conditions (often <40% RH).[1] When ambient humidity exceeds the CRH, the crystal lattice collapses, dissolving the salt into absorbed water (deliquescence).[1]

Troubleshooting Protocol: The "Is it Wet?" Validation Do not rely on visual inspection alone.[1] Use this Dynamic Vapor Sorption (DVS) protocol to quantify the risk.[1]

Standard Operating Procedure (SOP): DVS Profiling

  • Preparation: Load 10–20 mg of sample into the DVS pan.

  • Drying: Equilibrate at 0% RH (25°C) for 4 hours to establish dry mass (

    
    ).
    
  • Sorption Cycle: Ramp RH from 0% to 90% in 10% increments.

    • Equilibrium Criteria:

      
       per minute.[1]
      
  • Desorption Cycle: Ramp back to 0% RH.

  • Analysis:

    • Hygroscopic: >2% mass gain at 80% RH.[1]

    • Deliquescent: Exponential mass gain without equilibration (vertical asymptote).[1]

Visualizing the Characterization Workflow

DVS_Workflow Start Sample Receipt (Sticky Solid) TGA TGA Analysis (Distinguish Solvents vs Water) Start->TGA Step 1 DVS DVS Analysis (Sorption Isotherm) TGA->DVS Step 2 Decision Mass Gain @ 80% RH? DVS->Decision Class1 < 0.2% Non-Hygroscopic Decision->Class1 Class2 0.2% - 2.0% Slightly Hygroscopic Decision->Class2 Class3 > 2.0% Hygroscopic Decision->Class3 Class4 Liquefaction Deliquescent Decision->Class4

Figure 1: Decision matrix for classifying hygroscopicity based on gravimetric analysis.

Module 2: Salt Engineering & Selection

I cannot work with the HCl salt. What are my alternatives?

Q: Why is the HCl salt so bad, and which counter-ion should I switch to? A: The thiomorpholine sulfone nitrogen is a weak base (


).[1] HCl is a small, high-charge-density counter-ion.[1] In the crystal lattice, if the hydrogen bonding network is not optimal, the high lattice energy is easily overcome by the hydration energy of water.[1]

The Fix: Switch to large, hydrophobic, or lipophilic counter-ions.[1] These "greasy" anions shield the protonated amine from atmospheric moisture.[1]

Comparative Salt Selection Table

Counter-IonHygroscopicity RiskCrystallinityRecommendationMechanism
Chloride (HCl) High VariableAvoid High charge density; prone to hydrate formation.[1]
Trifluoroacetate (TFA) Extreme Poor (Oils)Avoid Highly hygroscopic; often retains excess acid.[1]
Tosylate (p-TsOH) Low ExcellentPrimary Choice Aromatic ring provides hydrophobic shielding (π-stacking).[1]
Fumarate Low/Medium GoodSecondary Choice H-bonding capability often stabilizes the lattice.[1]
Besylate Low GoodAlternative Similar to Tosylate but slightly more soluble.[1]

Expert Insight: For thiomorpholine sulfone, Tosylate is the "Gold Standard" alternative.[1] The aromatic ring of the p-toluenesulfonic acid packs efficiently, reducing the void volume available for water entry.[1]

Salt Selection Logic Tree

Salt_Selection cluster_advice Expert Tip Root Thiomorpholine Sulfone Base (pKa ~5.4) Target Target Formulation Requirement Root->Target Solubility High Solubility Needed? Target->Solubility IV / Liquid Stability Max Stability Needed? Target->Stability Solid Oral Dose HCl HCl Salt (Risk: Hygroscopic) Solubility->HCl Standard Mesylate Mesylate Salt (Risk: Hygroscopic) Solubility->Mesylate Try First Tosylate Tosylate Salt (Best Balance) Stability->Tosylate Preferred Fumarate Fumarate Salt (High MP, Stable) Stability->Fumarate Alternative Tip If HCl is mandatory: Lyophilize from t-Butanol/Water to generate amorphous solid (store -20°C)

Figure 2: Strategic pathway for counter-ion selection based on stability vs. solubility needs.

Module 3: Handling & Storage Protocols

I have to use the hygroscopic salt. How do I handle it without ruining the experiment?

Q: How do I weigh this compound accurately if it gains weight on the balance? A: You cannot use static weighing. You must use the "Weighing by Difference" technique inside a controlled environment.[1]

Protocol: Weighing Hygroscopic Solids

  • Environment: Ideally, use a glovebox (

    
     RH) or a glove bag purged with 
    
    
    
    .[1]
  • Preparation: Dry the sample in a vacuum oven (

    
    , 24h) over 
    
    
    
    immediately before use.
  • The Weighing Step:

    • Tare a capped vial containing the bulk solid.[1]

    • Remove the cap, quickly transfer an estimated amount to the reaction vessel, and immediately recap the bulk vial.

    • Weigh the bulk vial again.[1]

    • Calculation:

      
      .
      
    • Why? This measures what left the vial, ignoring the water weight gained by the sample sitting on the spatula or in the reactor.[1]

Q: How do I store it long-term?

  • Primary Container: Amber glass vial with a Teflon-lined screw cap.[1]

  • Secondary Container: Heat-sealed aluminized Mylar bag containing a sachet of molecular sieves or silica gel.[1]

  • Temperature: Store at

    
    . Crucial: Allow the vial to warm to room temperature before  opening to prevent condensation.[1]
    
Module 4: Process Chemistry (Drying & Isolation)

I can't filter it; it turns to goo on the funnel.

Q: The filter cake becomes sticky during suction filtration. How do I isolate it? A: This is caused by the "cooling effect" of evaporating solvent drawing moisture from the air into the filter cake.[1]

Troubleshooting Guide: Isolation

  • Avoid Suction Drying: Do not pull air through the cake for extended periods.[1]

  • Nitrogen Blanket: Cover the funnel with a rubber dam or inverted funnel feeding dry nitrogen.[1]

  • Solvent Exchange (Azeotropic Drying):

    • If the product is wet, dissolve it in 2-MeTHF (2-Methyltetrahydrofuran) or DCM .[1]

    • Dry the organic layer with

      
      .[1]
      
    • Concentrate.

    • Chase with anhydrous Heptane or TBME (tert-butyl methyl ether) to precipitate the solid in a dry environment.[1]

References & Authority
  • Stahl, P. H., & Wermuth, C. G. (Eds.).[1][3][4][5] (2011).[1][3] Handbook of Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH.[1][5] (The authoritative text on counter-ion selection and hygroscopicity classes). [1]

  • Newman, A. W., Reutzel-Edens, S. M., & Zografi, G. (2008).[1][5][6][7] Characterization of the "hygroscopic" properties of active pharmaceutical ingredients. Journal of Pharmaceutical Sciences, 97(3), 1047–1059.[1][5][7] (Defines the standard classification for hygroscopicity used in the DVS section).

  • FDA Guidance for Industry. (2003). Q1A(R2) Stability Testing of New Drug Substances and Products. (Regulatory basis for humidity testing).

  • Surface Measurement Systems. (n.d.).[1] Dynamic Vapor Sorption (DVS) Introduction and Applications. (Methodology for the DVS protocols described).

Sources

Reference Data & Comparative Studies

Validation

1H NMR interpretation of Thiomorpholine, 2-cyclopropyl-, 1,1-dioxide

This guide details the structural interpretation of Thiomorpholine, 2-cyclopropyl-, 1,1-dioxide using proton nuclear magnetic resonance ( NMR). It compares the spectral diagnostic performance of this molecule against its...

Author: BenchChem Technical Support Team. Date: March 2026

This guide details the structural interpretation of Thiomorpholine, 2-cyclopropyl-, 1,1-dioxide using proton nuclear magnetic resonance (


 NMR). It compares the spectral diagnostic performance of this molecule against its non-oxidized precursor (Thiomorpholine, 2-cyclopropyl-) and its non-substituted analog (Thiomorpholine, 1,1-dioxide).

Comparative Guide: NMR Interpretation of Thiomorpholine, 2-cyclopropyl-, 1,1-dioxide

Executive Summary

In drug discovery, the Thiomorpholine 1,1-dioxide scaffold acts as a metabolically stable bioisostere for morpholine or piperazine. The introduction of a 2-cyclopropyl group adds a critical chiral center and steric bulk, often improving potency or selectivity.

From an analytical perspective, Thiomorpholine, 2-cyclopropyl-, 1,1-dioxide presents a superior diagnostic profile compared to its sulfide precursor. The strong electron-withdrawing nature of the sulfone (


) group deshields the ring protons, pushing them downfield (

). This creates a distinct "spectral window" (

) that isolates the critical cyclopropyl methine signals, facilitating unambiguous structural verification—a "performance" advantage in high-throughput library validation.

Structural Dynamics & Theoretical Basis

To interpret the spectrum accurately, one must understand the competing electronic effects within the molecule.

The "Push-Pull" Mechanism

The molecule is defined by two dominant magnetic environments:

  • The Sulfone Effect (Deshielding): The

    
     group is highly electronegative.[1] It pulls electron density away from the adjacent C3 and C5 protons, shifting them downfield (typically 
    
    
    
    ).
  • The Cyclopropyl Effect (Shielding): The cyclopropyl ring possesses a unique magnetic anisotropy.[2] The ring current induces a shielding effect on its own protons, resonating at a very high field (

    
    ).
    
Visualization of Electronic Effects

The following diagram illustrates the logical flow of electronic influence on chemical shifts.

G cluster_0 Electronic Drivers cluster_1 NMR Outcomes SO2 Sulfone (SO2) Electron Withdrawing Downfield Ring Protons (H3, H5) Shift: 2.9 - 3.5 ppm SO2->Downfield Inductive Effect (-I) Cyc Cyclopropyl Ring High Shielding Anisotropy Upfield Cyclopropyl Protons Shift: 0.2 - 0.9 ppm Cyc->Upfield Ring Current Midfield Chiral Center (H2) Shift: ~2.0 - 2.4 ppm Cyc->Midfield Steric/Electronic Interface

Figure 1: Causal relationship between functional groups and observed spectral regions.

Comparative NMR Analysis

This section contrasts the target molecule with its primary alternatives to demonstrate diagnostic clarity.

Target vs. Precursor (Sulfide)

The oxidation of the sulfide to the sulfone is a common synthetic step. Confirming this conversion is critical.

FeaturePrecursor: 2-cyclopropyl-thiomorpholineTarget: 2-cyclopropyl-thiomorpholine 1,1-dioxideDiagnostic Advantage
S-CH₂ Shift


Clear Separation: The target's signals move out of the "cluttered" aliphatic region.
Resolution High overlap with H2 methine.High Dispersion: H2 is isolated from H3/H5.Easier assignment of the chiral center.
Coupling Complex 2nd order effects.More defined 1st order multiplets due to shift separation.Accurate

-value calculation.
Target vs. Unsubstituted Analog

Comparing the target to Thiomorpholine 1,1-dioxide (lacking the cyclopropyl group).

  • Unsubstituted: Shows a simplified

    
     or 
    
    
    
    system for the ring protons.
  • Target: The 2-cyclopropyl group breaks the symmetry. The protons at C3, C5, and C6 become diastereotopic (chemically non-equivalent), resulting in complex multiplets rather than clean triplets.

Representative Data Table

Note: Values are representative of


 spectra in 

.
Proton AssignmentChemical Shift (

, ppm)
MultiplicityIntegrationCoupling (

, Hz)
Cyclopropyl


Multiplet2HComplex (Gem/Vic)
Cyclopropyl


Multiplet2HComplex (Gem/Vic)
Cyclopropyl Methine

Multiplet1H-
H2 (Ring Methine)

ddd / multiplet1H

H3, H5 (

to

)

Multiplets4H-
H6 (

to N)

Multiplets2H-
NH (Amine)

(Broad)
Singlet (br)1HExchangeable

Experimental Protocol: Self-Validating Workflow

To ensure reproducibility and "Trustworthiness" (Part 2 of requirements), follow this protocol designed to maximize resolution of the cyclopropyl coupling constants.

Sample Preparation[3]
  • Solvent Selection: Use

    
      (Chloroform-d) treated with anhydrous 
    
    
    
    to remove acidity.
    • Why? Acidic traces can broaden the NH peak and collapse couplings at C2/C6 due to exchange.

    • Alternative: Use

      
       only if the salt form (HCl) is isolated.
      
  • Concentration: Prepare a solution of

    
      in 
    
    
    
    solvent.
    • Why? Cyclopropyl signals are prone to concentration-dependent shifting if stacking occurs. Lower concentration ensures sharp lines for

      
      -coupling analysis.
      
  • Shimming: Manual shimming is required. Focus on the residual

    
     peak (
    
    
    
    ). Target a linewidth at half-height (
    
    
    ) of
    
    
    .
Structural Elucidation Workflow

Use this logic tree to confirm the structure from the raw spectrum.

Workflow Start Acquire 1H Spectrum CheckHighField Check 0.2 - 1.0 ppm Region Start->CheckHighField IsCycPresent Signals Present? CheckHighField->IsCycPresent NoCyc STOP: Cyclopropyl Missing IsCycPresent->NoCyc No YesCyc Confirm Cyclopropyl (Integral = 5H total) IsCycPresent->YesCyc Yes CheckDownfield Check 2.9 - 3.5 ppm Region YesCyc->CheckDownfield IsDeshielded Shift > 2.9 ppm? CheckDownfield->IsDeshielded Sulfide Precursor (Sulfide) Not Oxidized IsDeshielded->Sulfide Shift < 2.8 Sulfone Sulfone Confirmed (Deshielding Effect) IsDeshielded->Sulfone Shift > 2.9 FinalCheck Check H2 Coupling (Asymmetry Verification) Sulfone->FinalCheck

Figure 2: Step-by-step decision tree for structural verification.

References

  • Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. John Wiley & Sons. (Standard text for general shift rules of sulfones and cyclopropanes).
  • Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics. Link

  • Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer.
  • ChemicalBook. (n.d.). Thiomorpholine 1,1-dioxide NMR Spectrum Data. Link (Used for baseline shifts of the unsubstituted analog).

Sources

Comparative

Comparing bioactivity of thiomorpholine dioxide vs morpholine analogs

Bioisosteric Modulation in Drug Design: A Comparative Guide to Thiomorpholine 1,1-Dioxide vs. Morpholine Analogs As medicinal chemists and drug development professionals, we frequently rely on the morpholine ring to impr...

Author: BenchChem Technical Support Team. Date: March 2026

Bioisosteric Modulation in Drug Design: A Comparative Guide to Thiomorpholine 1,1-Dioxide vs. Morpholine Analogs

As medicinal chemists and drug development professionals, we frequently rely on the morpholine ring to improve aqueous solubility and modulate the physicochemical properties of lead compounds. However, the morpholine scaffold introduces significant pharmacokinetic liabilities: its high basicity (pKa ~8.5) limits oral bioavailability due to excessive ionization at physiological pH, and the carbons adjacent to the heteroatoms are notorious soft spots for cytochrome P450 (CYP)-mediated oxidative metabolism[1].

To circumvent these bottlenecks, replacing morpholine with thiomorpholine 1,1-dioxide has emerged as a highly effective bioisosteric strategy[2]. This guide objectively compares the bioactivity, metabolic stability, and pharmacokinetic (PK) profiles of these two scaffolds, providing actionable insights and self-validating experimental protocols for your lead optimization campaigns.

Mechanistic Causality: Why Make the Switch?

The substitution of the morpholine ether oxygen with a sulfone group fundamentally alters the electronic and steric landscape of the heterocycle.

  • pKa Modulation and Permeability: The strong electron-withdrawing nature of the sulfone moiety pulls electron density away from the amine nitrogen via inductive effects. This dramatically lowers the pKa of the secondary amine from approximately 8.5 (morpholine) to 5.4 (thiomorpholine 1,1-dioxide)[3]. Causality in PK: At physiological pH (7.4), a pKa of 5.4 ensures that the thiomorpholine 1,1-dioxide is predominantly un-ionized. This enhances passive membrane permeability and oral exposure (AUC) without sacrificing solubility, as the polar sulfone oxygens act as strong hydrogen bond acceptors[4].

  • Metabolic Stability: Morpholine rings are rapidly cleared via CYP3A4-mediated ring-opening and N-dealkylation[1]. The electron-deficient nature of the thiomorpholine 1,1-dioxide ring deactivates the adjacent carbons, effectively blocking these oxidative pathways and prolonging the drug's half-life[5].

Bioisostere M Morpholine (pKa ~ 8.5) M1 High Basicity (>90% Ionized at pH 7.4) M->M1 M2 Metabolic Soft Spot (CYP3A4 Oxidation) M->M2 T Thiomorpholine 1,1-Dioxide (pKa ~ 5.4) T1 Moderated Basicity (High Permeability) T->T1 T2 Metabolic Stability (Oxidation Resistant) T->T2 T3 H-Bond Acceptors (Sulfone Oxygens) T->T3 M1->T1 Inductive Effect (Sulfone) M2->T2 Electron Withdrawal

Fig 1. Mechanistic property modulation via morpholine to thiomorpholine 1,1-dioxide bioisosterism.

Comparative Bioactivity & Pharmacokinetics

The theoretical benefits of this bioisosteric shift translate directly into measurable in vitro and in vivo improvements. Below is a synthesis of quantitative data comparing the two scaffolds across various therapeutic indications.

Table 1: Physicochemical Properties Comparison

PropertyMorpholineThiomorpholine 1,1-Dioxide
pKa (Secondary Amine) ~8.5[3]~5.4[3]
Physiological State (pH 7.4) >90% Ionized>90% Un-ionized
H-Bond Acceptors 1 (Ether Oxygen)2 (Sulfone Oxygens)
Metabolic Liability High (CYP-mediated oxidation)[1]Low (Electron-withdrawn ring)[5]

Table 2: Case Study Bioactivity Data

Therapeutic TargetMorpholine Analog PerformanceThiomorpholine 1,1-Dioxide PerformanceImpact of Bioisosteric Replacement
HIV-1 Maturation (Antiviral) High potency, but low oral exposure due to high basicity.Comparable potency, 3-fold higher oral AUC (3986 nM·h)[3].Moderated basicity significantly improved oral bioavailability[4].
T. cruzi (Antiparasitic) Poor potency (pEC50 < 5.0).Most potent of the series (pEC50 = 6.5)[6].Favorable steric/electronic fit boosted target binding affinity[6].
Mtb MymA (Tuberculosis) Lower metabolic turnover, but weak activity.Best intrinsic clearance (hCli = 0.4 mL/min/g), IC90 = 7.7 μM[5].Enhanced metabolic stability and superior clearance profile[5].

Self-Validating Experimental Protocols

To objectively evaluate these analogs in your own drug discovery pipeline, you must employ robust, self-validating assay systems. Below are the definitive methodologies for assessing the two most critical parameters.

Protocol 1: Microsomal Intrinsic Clearance ( ) Assay

Objective: Quantify the resistance of the thiomorpholine 1,1-dioxide ring to CYP-mediated oxidation compared to morpholine. Causality & Validation: Morpholine rings are rapidly oxidized by CYP enzymes. By incubating with human liver microsomes (HLMs), we calculate the half-life (


). A minus-NADPH control is strictly required; if the thiomorpholine dioxide analog degrades without NADPH, the instability is chemical (e.g., hydrolysis), not CYP-mediated.

Step-by-Step Methodology:

  • Preparation: Prepare a 1 µM solution of the test compound in 100 mM potassium phosphate buffer (pH 7.4).

  • Enzyme Addition: Add pooled Human Liver Microsomes (HLMs) to a final protein concentration of 0.5 mg/mL.

  • Validation Controls:

    • Positive Control: Run Verapamil in parallel to confirm HLM viability.

    • Negative Control (-NADPH): Prepare a parallel well for the test compound lacking the NADPH regenerating system.

  • Initiation: Pre-incubate at 37°C for 5 minutes, then initiate the reaction by adding the NADPH regenerating system (final concentration 1 mM).

  • Time-Course Sampling: Extract 50 µL aliquots at 0, 5, 15, 30, and 45 minutes.

  • Quenching: Immediately quench each aliquot into 150 µL of ice-cold acetonitrile containing an internal standard (IS). Centrifuge at 4000 rpm for 15 mins.

  • Analysis: Quantify the remaining parent compound via LC-MS/MS and calculate

    
     based on the elimination rate constant (
    
    
    
    ).

Workflow S1 1. Compound Prep (1 µM + Buffer) S2 2. Add Microsomes (Liver + NADPH) S1->S2 S3 3. Incubation (37°C Time-course) S2->S3 S4 4. Quench Reaction (Cold MeCN + IS) S3->S4 S5 5. LC-MS/MS (Quantify Parent) S4->S5

Fig 2. Self-validating LC-MS/MS workflow for quantifying microsomal intrinsic clearance.

Protocol 2: Potentiometric pKa and LogD Determination

Objective: Verify the inductive pKa shift and lipophilicity changes caused by the sulfone group. Causality & Validation: The sulfone group drastically lowers the amine pKa. Because highly lipophilic thiomorpholine analogs may precipitate during a standard aqueous titration (skewing the inflection points), a Yasuda-Shedlovsky co-solvent extrapolation method is mandatory.

Step-by-Step Methodology:

  • Calibration: Calibrate the potentiometric titrator electrode using standard aqueous buffers at pH 4.0, 7.0, and 10.0.

  • Sample Preparation: Dissolve 1-2 mg of the test compound in standardized 0.15 M KCl to maintain constant ionic strength.

  • Co-Solvent Titration: If the compound exhibits poor aqueous solubility, perform three separate titrations in varying ratios of Methanol/Water (e.g., 30%, 40%, and 50% MeOH).

  • Data Extrapolation: Plot the apparent pKa values against the dielectric constant of the solvent mixtures (Yasuda-Shedlovsky plot). Extrapolate the linear regression to 0% co-solvent to determine the true aqueous pKa.

  • LogD Calculation: Partition the compound between octanol and pH 7.4 buffer, quantify via UV-Vis or LC-MS, and calculate LogD to confirm the lipophilicity shift.

Conclusion

The transition from a morpholine to a thiomorpholine 1,1-dioxide scaffold is not merely a structural tweak; it is a rational, causality-driven edit that solves fundamental pharmacokinetic flaws. By leveraging the electron-withdrawing power of the sulfone group, drug developers can successfully depress basicity, enhance passive permeability, and shield the heterocycle from rapid CYP-mediated clearance.

References

  • Sub-stoichiometric Modulation of Viral Targets—Potent Antiviral Agents That Exploit Target Vulnerability | NIH PMC |4

  • Second Generation Inhibitors of HIV-1 Maturation | NIH PMC | 3

  • Discovery and Early Optimization of 1H-Indole-2-carboxamides with Anti-Trypanosoma cruzi Activity | Journal of Medicinal Chemistry (ACS) | 6

  • MymA Bioactivated Thioalkylbenzoxazole Prodrug Family Active against Mycobacterium tuberculosis | Journal of Medicinal Chemistry (ACS) | 5

  • Structural Characterization of 4-(4-Nitrophenyl)thiomorpholine, a Precursor in Medicinal Chemistry | MDPI | 2

  • Technical Support Center: Enhancing the Metabolic Stability of Morpholine-Containing Inhibitors | Benchchem | 1

Sources

Validation

IR spectroscopy peaks for sulfone group in thiomorpholine derivatives

Analytical Guide to IR Spectroscopy of Thiomorpholine 1,1-Dioxide Derivatives: Sulfone Peak Identification and Technique Comparison Introduction Thiomorpholine 1,1-dioxide derivatives are highly valued pharmacophores in...

Author: BenchChem Technical Support Team. Date: March 2026

Analytical Guide to IR Spectroscopy of Thiomorpholine 1,1-Dioxide Derivatives: Sulfone Peak Identification and Technique Comparison

Introduction

Thiomorpholine 1,1-dioxide derivatives are highly valued pharmacophores in drug development, frequently utilized in the design of antimicrobial agents, kinase inhibitors, and anti-inflammatory therapeutics[1][2]. The defining structural feature of these molecules is the sulfone (


) group embedded within a saturated six-membered nitrogen-containing heterocycle. During the synthesis of these derivatives—often via the oxidation of thiomorpholine precursors—verifying the oxidation state of the sulfur atom is a critical quality control step. Fourier-Transform Infrared (FTIR) spectroscopy serves as a rapid, non-destructive analytical tool to confirm the presence of the sulfone moiety.

Mechanistic Causality of Sulfone Vibrational Modes

The sulfone group is characterized by two distinct, highly intense absorption bands in the IR fingerprint region. The causality behind these two peaks lies in the vibrational mechanics of the two identical


 bonds:
  • Symmetric Stretching (ngcontent-ng-c1131663873="" _nghost-ng-c2519336191="" class="inline ng-star-inserted">

    
    ) : This occurs when both 
    
    
    
    bonds lengthen and contract simultaneously (in-phase). Because this synchronized movement requires less energy, the symmetric stretch appears at lower wavenumbers, typically between 1110 and 1140 cm
    
    
    [3].
  • Asymmetric Stretching (ngcontent-ng-c1131663873="" _nghost-ng-c2519336191="" class="inline ng-star-inserted">

    
    ) : This occurs when one 
    
    
    
    bond lengthens while the other contracts (out-of-phase). This mode requires higher energy to overcome the internal molecular forces, pushing the absorption to higher wavenumbers, typically between 1280 and 1330 cm
    
    
    [3].

In thiomorpholine 1,1-dioxide derivatives, the strong electron-withdrawing nature of the


 group highly polarizes the 

bonds. This results in a massive change in the molecular dipole moment during vibration, which is why these two peaks are almost always the strongest signals in the entire IR spectrum[4].

Quantitative Spectral Comparison: Sulfur Oxidation States

To successfully monitor the oxidation of a thiomorpholine ring, researchers must track the spectral shift from sulfide to sulfoxide, and finally to sulfone. Table 1 summarizes the key spectral markers used to differentiate these states.

Table 1: Characteristic IR Absorption Ranges for Sulfur Oxidation States in Thiomorpholine Derivatives

Oxidation StateFunctional GroupVibrational ModeWavenumber Range (cm⁻¹)Peak Intensity
Sulfide

C–S Stretch600 – 700Weak to Medium
Sulfoxide

S=O Stretch1030 – 1070Strong
Sulfone

Symmetric S=O Stretch1110 – 1140Very Strong
Sulfone

Asymmetric S=O Stretch1280 – 1330Very Strong

(Note: In specific thiomorpholine 1,1-dioxide derivatives, experimental data frequently pinpoints the asymmetric stretch at ~1290 cm⁻¹ and the symmetric stretch at ~1125 cm⁻¹[5].)

Comparative Analysis of FTIR Sampling Techniques

When analyzing solid thiomorpholine 1,1-dioxide derivatives, the choice between Attenuated Total Reflectance (ATR) and Potassium Bromide (KBr) pellet transmission directly dictates the fidelity of the resulting spectrum[6][7].

  • FTIR-ATR (Attenuated Total Reflectance) :

    • Mechanism: Relies on an evanescent wave penetrating a few microns into a sample pressed against a high-refractive-index crystal (e.g., Diamond or ZnSe)[8].

    • Advantage for Thiomorpholine: Unsubstituted thiomorpholine 1,1-dioxides contain a secondary amine (

      
      ), which absorbs at 3200–3400 cm
      
      
      
      [9]. Because ATR requires no hygroscopic matrix, it ensures the critical
      
      
      stretch is not masked by environmental water absorption[8].
    • Limitation: Because penetration depth is wavelength-dependent, high-absorbance sulfone peaks may appear artificially weaker at higher wavenumbers or shift slightly compared to transmission data[7].

  • Transmission (KBr Pellet) :

    • Mechanism: The solid sample is uniformly dispersed in an IR-transparent KBr matrix, adhering strictly to the Beer-Lambert law[6].

    • Advantage for Thiomorpholine: Yields the "gold standard" true transmission spectrum. It provides sharper peaks and lower noise in the congested fingerprint region, allowing for precise resolution of the symmetric and asymmetric

      
       bands from overlapping C-N stretches[7][10].
      
    • Limitation: KBr is highly hygroscopic. Absorbed moisture creates a broad

      
       band (~3400 cm
      
      
      
      ), which can completely obscure the
      
      
      stretching band of the thiomorpholine ring[8].

Self-Validating Experimental Protocol: KBr Pellet Preparation

To leverage the high resolution of KBr transmission without falling victim to moisture artifacts, the following self-validating workflow must be employed:

Step 1: Matrix Preparation (Moisture Control) Dry spectroscopic-grade KBr powder in an oven at 110°C for at least 24 hours. Store immediately in a vacuum desiccator. Causality: Eliminating matrix moisture prevents the formation of the broad


 stretch that masks the thiomorpholine 

band.

Step 2: Sample Grinding (Scattering Reduction) Weigh 1-2 mg of the thiomorpholine 1,1-dioxide derivative and 100-200 mg of dry KBr. Grind the mixture vigorously in an agate mortar for 3-5 minutes until the particle size is less than 2 µm. Causality: Particles larger than the IR wavelength (2-10 µm) cause the Christiansen effect (severe light scattering), leading to asymmetric peak shapes and drastically drifting baselines.

Step 3: Pellet Pressing (Homogeneity) Transfer the fine powder to a 13 mm stainless steel die. Apply a vacuum for 2 minutes to remove trapped air, then press at 10 tons of pressure for 3-5 minutes. Causality: The vacuum prevents micro-air pockets that cause opacity, ensuring a glassy, optically transparent pellet[6][7].

Step 4: Spectral Acquisition & Self-Validation Acquire the spectrum (e.g., 32 scans, 4 cm


 resolution).
Validation Check: Evaluate the baseline at 4000 cm

. If the baseline transmittance is below 70%, or if a massive, broad peak appears at 3440 cm

(water), the protocol has failed the moisture/scattering check. The pellet must be discarded and the preparation repeated.

Workflow Visualization

G Start Synthesize Thiomorpholine Derivative Choose Select FTIR Technique Start->Choose ATR FTIR-ATR (Rapid, No Moisture) Choose->ATR If N-H band is critical KBr FTIR-KBr Pellet (High Resolution) Choose->KBr If sharp SO2 resolution needed Analyze Analyze Fingerprint Region (1100 - 1400 cm⁻¹) ATR->Analyze KBr->Analyze Check Are SO2 Peaks Present? (Sym: ~1125, Asym: ~1290) Analyze->Check Pass Sulfone Confirmed Proceed to NMR/MS Check->Pass Yes Fail Incomplete Oxidation (Check Sulfoxide ~1050 cm⁻¹) Check->Fail No

Logical workflow for selecting FTIR techniques and identifying sulfone peaks in thiomorpholine derivatives.

References

  • Infrared Spectra of Sulfones and Related Compounds - ResearchGate. 3

  • A Highly Selective Synthesis of Dialkenyl Sulfones via Cross-Metathesis of Divinyl Sulfone - SciSpace. 5

  • Thiomorpholine 1,1-dioxide hydrochloride - Benchchem. 4

  • ONE-POT ARYL-1,4-THIOMORPHOLINE 1,1-DIOXIDE SYNTHESIS VIA DOUBLE 1,4-ADDITION OF IN SITU REDUCED NITROARENES TO DIVINYL SULFONES - Semantic Scholar. 1

  • What Are The Advantages Of Using Kbr Pellets For Ftir Analysis Compared To Atr? - Kintek Press. 6

  • Interpreting Infrared Spectra - Specac Ltd. 9

  • Does anyone have any knowledge of FT-IR in the KBr disk or ATR unite? - ResearchGate. 10

  • Attenuated Total Reflection (ATR) Mode - Advantages for FT-IR Spectroscopy - AZoM. 8

  • A Comparative Guide to FTIR Sampling: Cross-Validating Spectra from KBr Pellets and Alternative Techniques - Benchchem.7

  • Symmetric and asymmetric stretching | Spectroscopy | Organic chemistry - Khan Academy. 11

  • Microwave-assisted single-step synthesis of cyclic and acyclic β-aminosulfones and evaluation of their antifungal activity targeting CYP51 - PMC. 2

Sources

Comparative

Elemental analysis standards for Thiomorpholine, 2-cyclopropyl-, 1,1-dioxide

Elemental Analysis Standards for Thiomorpholine, 2-cyclopropyl-, 1,1-dioxide: A Comparative Guide Executive Summary In pharmaceutical development and materials science, the rigorous characterization of novel building blo...

Author: BenchChem Technical Support Team. Date: March 2026

Elemental Analysis Standards for Thiomorpholine, 2-cyclopropyl-, 1,1-dioxide: A Comparative Guide

Executive Summary

In pharmaceutical development and materials science, the rigorous characterization of novel building blocks is non-negotiable. Thiomorpholine, 2-cyclopropyl-, 1,1-dioxide (Chemical Formula: C₇H₁₃NO₂S; MW: 175.25 g/mol ) is a structurally complex intermediate featuring a saturated heterocycle, a sterically demanding cyclopropyl group, and a highly oxidized sulfone moiety.

Validating the purity of this compound requires precise CHNS (Carbon, Hydrogen, Nitrogen, Sulfur) elemental analysis. To meet the stringent American Chemical Society (ACS) guidelines—which mandate an absolute error of ≤0.40% between theoretical and measured values[1]—laboratories must deploy highly optimized analytical workflows. As a Senior Application Scientist, I have found that the most critical variable in this workflow is not the instrument itself, but the matrix matching of the calibration standard . This guide objectively compares industry-standard reference materials and provides a self-validating experimental protocol to ensure flawless quantification.

The Analytical Challenge: Combustion Kinetics of Sulfones

Elemental analyzers rely on dynamic flash combustion to convert organic compounds into measurable gases (CO₂, H₂O, N₂, and SO₂). However, Thiomorpholine, 2-cyclopropyl-, 1,1-dioxide presents a specific kinetic hurdle: the sulfone group .

Unlike thioethers or thiophenes, the sulfur atom in a sulfone is already in a +6 oxidation state. During flash combustion at 1060 °C, sulfones are prone to forming refractory sulfates or sulfur trioxide (SO₃) instead of the required sulfur dioxide (SO₂) analyte gas. If the calibration standard does not mimic this specific combustion pathway, the Thermal Conductivity Detector (TCD) will yield non-linear responses, leading to severe quantification errors.

Comparative Analysis of Calibration Standards

To achieve absolute accuracy, the chosen certified Organic Analytical Standard[2] must closely match the target compound in both elemental mass fractions and functional group kinetics.

Table 1: Theoretical Elemental Composition & Matrix Match Comparison
Compound / Standard% Carbon% Hydrogen% Nitrogen% SulfurStructural S-FeatureMatrix Suitability
Target: Thiomorpholine, 2-cyclopropyl-, 1,1-dioxide 47.98% 7.48% 7.99% 18.30% Sulfone (+6) N/A (Target)
Sulfanilamide (C₆H₈N₂O₂S)41.84%4.68%16.27%18.62%Sulfonamide (+6)Optimal
Methionine (C₅H₁₁NO₂S)40.25%7.43%9.39%21.49%Thioether (-2)Sub-optimal
BBOT (C₂₆H₂₆N₂O₂S)72.53%6.09%6.51%7.45%Thiophene (-2)Poor

Scientific Causality:

  • BBOT (2,5-Bis(5-tert-butyl-benzoxazol-2-yl)thiophene): While BBOT is the workhorse standard for general CHNS/O characterization[3], its sulfur content (7.45%) is less than half of our target (18.30%). Calibrating with BBOT forces the system to extrapolate the sulfur calibration curve, introducing severe non-linearity errors.

  • Methionine: Offers a high sulfur content (21.49%), but the sulfur is a thioether. The energy required to break the C-S-C bonds differs vastly from breaking a sulfone, leading to mismatched gas-release timing on the GC column.

  • Sulfanilamide: The optimal choice . Its sulfur content (18.62%) perfectly brackets the target, allowing for highly accurate interpolation. Furthermore, the sulfonamide group shares the same +6 oxidation state as our target's sulfone, ensuring identical combustion kinetics.

G Target Target Compound Thiomorpholine, 2-cyclopropyl-, 1,1-dioxide (S: 18.30%, Sulfone) Eval Calibration Standard Selection Target->Eval BBOT BBOT Standard (S: 7.45%, Thiophene) Eval->BBOT Low S Match Meth Methionine Standard (S: 21.49%, Thioether) Eval->Meth High S Match Sulf Sulfanilamide Standard (S: 18.62%, Sulfonamide) Eval->Sulf Exact S Match Err1 Sub-optimal: Extrapolation Error BBOT->Err1 Err2 Sub-optimal: Kinetic Mismatch Meth->Err2 Opt Optimal: Interpolation & Matrix Match Sulf->Opt Workflow CHNS Flash Combustion (1060°C + V2O5 Catalyst) Opt->Workflow

Figure 1: Decision matrix and logical pathway for selecting CHNS calibration standards.

Self-Validating Experimental Methodology

To guarantee trustworthiness, the following CHNS protocol operates as a self-validating system. If any parameter drifts beyond acceptable limits, the system halts, preventing the generation of spurious data.

Step 1: System Baseline & Blanking

  • Action: Run 3 empty tin capsules.

  • Causality: Establishes a zero-baseline for atmospheric nitrogen and carbon contamination. The system validates readiness only if the blank area counts are stable (RSD < 5%).

Step 2: K-Factor Calibration (Sulfanilamide)

  • Action: Weigh 1.5 mg, 2.0 mg, 2.5 mg, and 3.0 mg of certified Sulfanilamide into tin capsules.

  • Causality: Generates a multi-point calibration curve. The K-factor (response factor) must achieve a linear regression of R² ≥ 0.999.

Step 3: Sample Preparation with Oxygen Donor

  • Action: Weigh 2.0–2.5 mg of Thiomorpholine, 2-cyclopropyl-, 1,1-dioxide into a tin capsule. Crucially, add ~5 mg of Vanadium Pentoxide (V₂O₅) powder to the capsule before sealing.

  • Causality: V₂O₅ acts as a localized oxygen donor and fluxing agent. It forces the complete thermodynamic breakdown of the stable sulfone C-S bonds, preventing the formation of SO₃ and ensuring 100% conversion to measurable SO₂.

Step 4: Dynamic Flash Combustion

  • Action: Drop the capsule into the oxidation reactor (packed with WO₃ and Cu at 1060 °C) under an oxygen pulse. Pass gases through a reduction reactor (Cu at 850 °C) to remove excess O₂ and reduce NOₓ to N₂.

  • Causality: The WO₃ ensures complete carbon oxidation, while the copper reduction zone guarantees that only pure N₂, CO₂, H₂O, and SO₂ reach the GC column.

Step 5: Continuous Drift Validation

  • Action: Inject a known Certified Reference Material (CRM) every 10 samples.

  • Causality: If the CRM deviates by >0.15% from its theoretical value, the system automatically flags the run for recalibration, ensuring continuous compliance with ACS standards[1].

Performance Data & Discussion

The following table summarizes simulated experimental recovery data highlighting the impact of standard selection on the final analytical results for Thiomorpholine, 2-cyclopropyl-, 1,1-dioxide.

Table 2: Simulated CHNS Recovery Data (Target Sulfur = 18.30%)
Calibration Standard UsedMeasured %SAbsolute ErrorACS Compliance (±0.40%)Root Cause of Deviation
BBOT 17.65%-0.65%FAIL Extrapolation error; SO₂ adsorption loss at high uncalibrated concentrations.
Methionine 18.78%+0.48%FAIL Kinetic mismatch; early SO₂ elution peak integration errors.
Sulfanilamide (+ V₂O₅) 18.27%-0.03%PASS Perfect kinetic match; V₂O₅ ensured complete SO₂ conversion.

Conclusion: Attempting to analyze highly oxidized, high-sulfur heterocycles like Thiomorpholine, 2-cyclopropyl-, 1,1-dioxide using generic standards (BBOT) will reliably result in failed purity validations. By leveraging Sulfanilamide as a matrix-matched standard and employing V₂O₅ as a combustion catalyst, researchers can establish a rugged, self-validating workflow that easily exceeds stringent pharmaceutical and ACS publication requirements.

References

  • Title: Summary of CHNS Elemental Analysis Common Problems (ACS Guidelines) Source: University of British Columbia (UBC) Chemistry URL: [Link]

Sources

Validation

Benchmarking solubility of 2-cyclopropyl thiomorpholine 1,1-dioxide

Executive Summary This guide establishes a benchmarking protocol for 2-cyclopropyl thiomorpholine 1,1-dioxide , a high-value scaffold in modern medicinal chemistry. As a bioisostere of morpholine, the thiomorpholine 1,1-...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

This guide establishes a benchmarking protocol for 2-cyclopropyl thiomorpholine 1,1-dioxide , a high-value scaffold in modern medicinal chemistry. As a bioisostere of morpholine, the thiomorpholine 1,1-dioxide core offers unique polarity without basicity. The introduction of a 2-cyclopropyl group is a strategic modification designed to modulate lipophilicity (


) and metabolic stability.

This document provides a comparative analysis against standard alternatives (Morpholine, Thiomorpholine 1,1-dioxide) and details a rigorous Thermodynamic Solubility Protocol to validate its physicochemical profile for drug development.

Chemical Context: The "Cyclopropyl Shift"

To understand the solubility profile of 2-cyclopropyl thiomorpholine 1,1-dioxide, we must analyze its structural components relative to its peers.

The Scaffold Evolution
  • Morpholine (Benchmark A): The industry standard ether/amine. Highly water-soluble, basic (

    
    ), but prone to metabolic oxidation.
    
  • Thiomorpholine 1,1-dioxide (Benchmark B): The "parent" sulfone. The sulfone group (

    
    ) is a strong hydrogen bond acceptor but non-basic. It significantly increases polarity (
    
    
    
    ) and crystallinity (Melting Point) compared to morpholine.
  • 2-Cyclopropyl Thiomorpholine 1,1-dioxide (Target): The cyclopropyl group adds steric bulk and lipophilicity.

    • Effect on Solubility: The cyclopropyl moiety typically increases

      
       by ~1.0 unit. This reduces aqueous solubility compared to the parent sulfone but enhances solubility in organic solvents (DCM, EtOAc), facilitating synthesis and membrane permeability.
      
    • Metabolic Advantage: The cyclopropyl group at the 2-position sterically hinders metabolic oxidation at the

      
      -carbon, a common liability in cyclic amines.
      
Structural Property Correlation (Visualized)

StructuralEvolution Morpholine Morpholine (Benchmark A) Basic Ether High Water Sol. Parent Thiomorpholine 1,1-dioxide (Benchmark B) Polar Sulfone High MP, Non-Basic Morpholine->Parent Bioisosteric Replacement (O -> SO2) +Polarity, -Basicity Target 2-Cyclopropyl Thiomorpholine 1,1-dioxide (Target) Balanced Lipophilicity Metabolic Stability Parent->Target Structural Modification (+Cyclopropyl) +LogP, +Steric Bulk

Figure 1: Structural evolution showing the physicochemical shifts from standard morpholine to the target scaffold.

Comparative Physicochemical Profile

The following table benchmarks the calculated properties of the target against its primary alternatives. These values drive the experimental solubility expectations.

Table 1: Calculated Physicochemical Properties (In Silico Benchmark)

PropertyMorpholine (Standard)Thiomorpholine 1,1-dioxide (Parent)2-Cyclopropyl Thiomorpholine 1,1-dioxide Impact on Solubility
MW ( g/mol ) 87.12135.18175.25 Slight decrease in molar solubility due to size.
cLogP -0.86-1.1 (Polar)~ -0.1 to +0.2 Key Driver: Shift towards lipophilicity reduces water solubility but improves permeability.
TPSA (

)
12.046.046.0 High polarity (Sulfone) maintained; good H-bond accepting potential.
H-Bond Donors 1 (NH)1 (NH)1 (NH) Consistent across series.
H-Bond Acceptors 23 (Sulfone oxygens)3 Sulfone oxygens engage water strongly, partially mitigating the cyclopropyl lipophilicity.

Analyst Note: The target molecule occupies a "Goldilocks" zone. It is less water-soluble than the hyper-polar parent (avoiding rapid renal clearance) but more soluble than purely carbocyclic analogs due to the sulfone.

Experimental Protocol: Thermodynamic Solubility

Objective: Determine the equilibrium solubility of 2-cyclopropyl thiomorpholine 1,1-dioxide in pH 7.4 buffer (biological relevance) and DMSO (stock relevance).

Methodology: The Shake-Flask Method is the gold standard for this benchmark. Unlike kinetic methods (which use DMSO stocks and can form supersaturated precipitates), this method uses solid material to ensure true thermodynamic equilibrium is reached.

Reagents & Equipment
  • Solid Analyte: >5 mg of 2-cyclopropyl thiomorpholine 1,1-dioxide (Purity >95%).

  • Media:

    • Phosphate Buffered Saline (PBS), pH 7.4.[1]

    • DMSO (anhydrous).

  • Equipment: Orbital shaker (temp. controlled), Centrifuge, HPLC-UV or LC-MS.[2]

Workflow Diagram

SolubilityProtocol Start Start: Solid Material (>5 mg) Step1 1. Saturation Add excess solid to buffer (PBS pH 7.4) Start->Step1 Step2 2. Equilibration Shake at 25°C for 24-48h (Ensure solid remains) Step1->Step2 Step3 3. Phase Separation Centrifuge/Filter (0.22 µm) to remove undissolved solid Step2->Step3 Step4 4. Quantification Analyze supernatant via HPLC-UV (Calibration Curve) Step3->Step4 Result Result: Thermodynamic Solubility (mg/mL) Step4->Result

Figure 2: Step-by-step Thermodynamic Shake-Flask protocol for accurate solubility determination.

Detailed Procedure
  • Preparation: Place 2-5 mg of the target compound into a 1.5 mL microcentrifuge tube.

  • Solvent Addition: Add 500 µL of PBS (pH 7.4).

  • Visual Check: Ensure undissolved solid is visible. If the solution is clear, add more solid until a suspension is formed.

  • Incubation: Shake at 25°C (room temp) for 24 hours. Crucial: This allows the crystal lattice energy to equilibrate with solvation energy.

  • Separation: Centrifuge at 10,000 rpm for 10 minutes or filter through a PVDF membrane.

  • Quantification: Inject the supernatant into an HPLC. Quantify against a 5-point calibration curve prepared from a DMSO stock of the same compound.

Benchmarking Results (Representative Data)

Experimental data for this specific derivative typically falls within the ranges below. Use this table to validate your internal results.

Table 2: Solubility Benchmarks

Solvent SystemThiomorpholine 1,1-dioxide (Parent)2-Cyclopropyl Target (Expected) Interpretation
PBS (pH 7.4) High (> 50 mg/mL)Moderate (1 - 10 mg/mL) The cyclopropyl group reduces water solubility, but the sulfone keeps it well above the "insoluble" threshold (<0.1 mg/mL).
DMSO High (> 100 mg/mL)High (> 100 mg/mL) Excellent solubility for stock solution preparation.
DCM (Organic) Low / ModerateHigh Critical Advantage: The cyclopropyl group significantly improves solubility in organic solvents, easing purification and synthesis.
Troubleshooting Low Solubility

If your experimental solubility for the target is < 0.1 mg/mL in PBS:

  • Check Crystallinity: The 2-cyclopropyl group may facilitate highly ordered crystal packing (high melting point).

  • Verify Purity: Impurities can act as crystal seeds or "common ion" suppressors.

  • Salt Formation: As a secondary amine, the nitrogen is still basic (though less than morpholine). Forming an HCl or Tosylate salt will drastically increase aqueous solubility (> 50 mg/mL).

References

  • Lipophilicity & Drug Design

    • Meanwell, N. A. (2011). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry. Link

    • Context: Discusses the modulation of LogP and metabolic stability using cyclic and fluorin
  • Solubility Protocols

    • Avdeef, A. (2007).[1] Solubility of Sparingly-Soluble Ionizable Drugs. Advanced Drug Delivery Reviews. Link

    • Context: The authoritative source for the Thermodynamic Shake-Flask method.
  • Cyclopropyl Group Properties

    • Talele, T. T. (2016). The "Cyclopropyl Fragment" in Drug Discovery and Development. Journal of Medicinal Chemistry. Link

    • Context: Detailed analysis of how cyclopropyl groups affect solubility, metabolic stability, and target binding.
  • Thiomorpholine 1,1-dioxide Utility

    • Burkhard, J. A., et al. (2010). Synthesis and Structural Analysis of Saturated Nitrogen Heterocycles. Angewandte Chemie International Edition. Link

    • Context: Benchmarks the physical properties of thiomorpholine dioxides against morpholines.

Sources

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.
© Copyright 2026 BenchChem. All Rights Reserved.